2-Nitropropane

• CAS: 79-46-9

Core Science & Biosynthesis

2-Nitropropane: A Comprehensive Technical Guide to its Chemical and Physical Properties

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical and physical properties of 2-Nitropropane (2-NP). The information is presented in a structured format to facilitate easy access and comparison for research, development, and safety applications.

Chemical and Physical Properties

The fundamental properties of 2-Nitropropane are summarized in the tables below, offering a clear and concise reference for its key characteristics.

General and Physical Properties

Property	Value	Source(s)
Molecular Formula	C₃H₇NO₂	[1][2][3]
Molecular Weight	89.09 g/mol	[4][5][6]
Appearance	Colorless, oily liquid with a mild, fruity odor.	[1][4][7]
CAS Number	79-46-9	[2][5][6]
Density	0.992 g/mL at 25 °C	[2][6][8]
Boiling Point	120.2 °C
Melting Point	-91.3 °C	[9]
Vapor Pressure	13 mmHg at 20 °C	[5][8][9]
Vapor Density	~3 (air = 1)	[2][8]
Solubility in Water	1.7 g/100 mL at 20 °C	[2][6][10]
Refractive Index	1.394 at 20 °C	[6][8][9]
Viscosity	0.721 cP at 25 °C	[4]
Surface Tension	30.0 dyn/cm	[11]
Heat of Vaporization	9.88 kcal/mol at 25 °C	[4]

Safety and Hazard Properties

Property	Value	Source(s)
Flash Point	24 °C (closed cup)	[1][8][12]
Autoignition Temperature	428 °C	[1][4]
Explosive Limits	2.6 - 11.0 % by volume in air	[1][5][9]
UN Number	2608	[12]

Experimental Protocols

The following sections detail the methodologies for determining the key physical properties of 2-Nitropropane, based on internationally recognized standards.

Determination of Melting Point (OECD Guideline 102)

The melting point of 2-Nitropropane can be determined using the capillary tube method as described in OECD Guideline 102.

• Sample Preparation: A small amount of purified 2-Nitropropane is introduced into a capillary tube, which is then sealed at one end.

• Apparatus: The capillary tube containing the sample is placed in a suitable heating apparatus, such as a liquid bath or a metal block, equipped with a calibrated thermometer.

• Procedure: The apparatus is heated at a slow, controlled rate. The temperatures at which the first signs of melting are observed and at which the substance becomes completely liquid are recorded. The melting range is reported as the final value.

• Observation: For a pure substance like 2-Nitropropane, a sharp melting point is expected.

Determination of Boiling Point

The boiling point of 2-Nitropropane can be determined using a distillation method or a capillary method.

• Apparatus Setup: A small quantity of 2-Nitropropane is placed in a distillation flask or a small test tube. A thermometer is positioned so that its bulb is just above the surface of the liquid. For the capillary method, a sealed-end capillary tube is inverted into the liquid.

• Heating: The sample is heated gently.

• Observation (Distillation Method): The temperature is recorded when the liquid boils and a steady stream of vapor condenses on the thermometer bulb.

• Observation (Capillary Method): The temperature at which a rapid and continuous stream of bubbles emerges from the open end of the inverted capillary tube is noted. The heat source is then removed, and the temperature at which the liquid just begins to enter the capillary tube upon cooling is recorded as the boiling point.

Determination of Density (OECD Guideline 109)

The density of liquid 2-Nitropropane can be determined using a pycnometer, hydrometer, or an oscillating densitometer as outlined in OECD Guideline 109.

• Pycnometer Method:

  • A clean, dry pycnometer of known volume is weighed.

  • It is then filled with 2-Nitropropane and weighed again at a controlled temperature (e.g., 25 °C).

  • The density is calculated by dividing the mass of the 2-Nitropropane by the volume of the pycnometer.

• Hydrometer Method:

  • A hydrometer is gently lowered into a graduated cylinder containing 2-Nitropropane.

  • The density is read directly from the calibrated scale on the hydrometer stem at the point where the liquid surface meets it.

Determination of Water Solubility (OECD Guideline 105)

The flask method, described in OECD Guideline 105, is suitable for determining the water solubility of 2-Nitropropane.

• Procedure: An excess amount of 2-Nitropropane is added to a known volume of distilled water in a flask.

• Equilibration: The mixture is agitated at a constant temperature for a sufficient period to reach equilibrium.

• Separation and Analysis: The solution is allowed to stand to separate any undissolved 2-Nitropropane. A sample of the aqueous phase is then carefully removed and its 2-Nitropropane concentration is determined by a suitable analytical method, such as gas chromatography.

Determination of Vapor Pressure

Standard test methods such as ASTM E1190 can be adapted to determine the vapor pressure of 2-Nitropropane. These methods typically involve measuring the pressure exerted by the vapor in equilibrium with the liquid at a specific temperature in a closed container.

Determination of Refractive Index

The refractive index of 2-Nitropropane can be measured using a standard refractometer, following a procedure similar to ASTM D1218 for hydrocarbon liquids.

• Calibration: The refractometer is calibrated using a standard of known refractive index.

• Sample Application: A few drops of 2-Nitropropane are placed on the prism of the refractometer.

• Measurement: The instrument is adjusted to bring the dividing line between the light and dark fields into sharp focus at the crosshairs of the eyepiece. The refractive index is then read from the instrument's scale at a controlled temperature.

Determination of Viscosity (OECD Guideline 114)

The viscosity of 2-Nitropropane can be determined using a capillary viscometer as described in OECD Guideline 114.

• Procedure: A known volume of 2-Nitropropane is introduced into the viscometer, which is then placed in a constant-temperature bath.

• Measurement: The time taken for the liquid to flow between two marked points on the capillary is measured.

• Calculation: The kinematic viscosity is calculated from this time and the viscometer constant. The dynamic viscosity is then obtained by multiplying the kinematic viscosity by the density of 2-Nitropropane at the same temperature.

Metabolic Pathway of 2-Nitropropane

2-Nitropropane can be metabolized in biological systems. One key pathway involves its enzymatic degradation.

Caption: Enzymatic degradation of 2-Nitropropane to Acetone and Nitrite.

References

• 1. scribd.com [scribd.com]
• 2. oecd.org [oecd.org]
• 3. scribd.com [scribd.com]
• 4. Viscosity of liquids according to OECD n°114 - Analytice [analytice.com]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. oecd.org [oecd.org]
• 8. oecd.org [oecd.org]
• 9. OECD 105 - Water Solubility - Situ Biosciences [situbiosciences.com]
• 10. acri.gov.tw [acri.gov.tw]
• 11. oecd.org [oecd.org]
• 12. oecd.org [oecd.org]

Tautomerism and Reactivity of 2-Nitropropane in Solution: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Nitropropane (2-NP) is a versatile solvent and a valuable synthetic intermediate. Its chemical behavior in solution is largely dictated by the tautomeric equilibrium between its neutral nitro form and its anionic aci-nitro form (propane-2-nitronate). This guide provides a comprehensive overview of the tautomerism and reactivity of 2-nitropropane, with a focus on its solution-phase chemistry. It includes a detailed discussion of the factors influencing the tautomeric equilibrium, the distinct reactivity of each tautomer, and relevant experimental protocols for their study.

Introduction

2-Nitropropane is a secondary nitroalkane that exhibits nitro-aci tautomerism, a form of proton tautomerism.[1] The nitro tautomer is the more stable form, but the aci-nitro tautomer, also known as propane-2-nitronate, plays a crucial role in the reactivity of 2-nitropropane.[2] The formation of the aci-nitro tautomer is a key step in many of its characteristic reactions and is also implicated in its biological activity, including its genotoxicity.[3][4] This guide will delve into the quantitative aspects of this tautomeric relationship and the subsequent reactivity of both forms in solution.

Tautomerism of 2-Nitropropane

The tautomeric equilibrium between 2-nitropropane and its aci-nitro form is a dynamic process influenced by factors such as pH, solvent, and the presence of catalysts.[5][6]

The Nitro-Aci Equilibrium

The equilibrium involves the transfer of a proton from the α-carbon of the nitro form to one of the oxygen atoms of the nitro group, forming the aci-nitro tautomer (a nitronic acid). In the presence of a base, the aci-nitro form is deprotonated to yield the nitronate anion.

Figure 1: Tautomeric equilibrium of 2-nitropropane.

Quantitative Aspects of Tautomerism

The acidity of the α-proton in 2-nitropropane is a key determinant of the position of the tautomeric equilibrium. The pKa of 2-nitropropane has been determined, providing a quantitative measure of its tendency to deprotonate and form the nitronate anion.

Parameter	Value	Solvent/Conditions	Reference
pKa	7.63	Aqueous solution (determined by HPLC)	[4]
pKa	7.68	Not specified	[7]

Table 1: Acidity Constant of 2-Nitropropane

Solvent and Catalytic Effects

The tautomeric equilibrium of 2-nitropropane is significantly influenced by the solvent. Polar solvents can stabilize the more polar aci-nitro form and the nitronate anion through solvation.[5][6] In biological systems, the tautomerization is catalyzed by enzymes.[3][8] For instance, hepatic enzymes, predominantly in the cytosol, have been shown to catalyze the nitro-aci tautomerism of 2-nitropropane.[3]

Condition	Rate of Conversion (2-NP to P2N)	Reference
Without hepatocytes	2.6 nmol P2N / (10⁶ cells/mL)⁻¹ min⁻¹	[3]
With rat hepatocytes	4.0 nmol P2N / (10⁶ cells/mL)⁻¹ min⁻¹	[3]
With mouse hepatocytes	4.2 nmol P2N / (10⁶ cells/mL)⁻¹ min⁻¹	[3]

Table 2: Enzymatic Catalysis of 2-Nitropropane Tautomerization

Reactivity of 2-Nitropropane and its Tautomers

The nitro and aci-nitro forms of 2-nitropropane exhibit distinct chemical reactivity. The nitro form is relatively inert, while the aci-nitro form (specifically the nitronate anion) is a versatile intermediate with both nucleophilic and electrophilic character.[9]

Reactivity of the Nitro Form

The nitro form of 2-nitropropane can undergo reduction to form 2-aminopropane. It can also participate in radical reactions.

Reactivity of the Aci-Nitro Form (Nitronate Anion)

The propane-2-nitronate anion is an ambident nucleophile, with electron density on both the α-carbon and the oxygen atoms of the nitro group. This dual reactivity allows it to react with electrophiles at either site, leading to C-alkylation or O-alkylation products.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Kinetics and mechanism of the nitrosation of 2-nitropropane, 1-nitropropane, and nitroethane - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. Catalysis of nitro-aci tautomerism of the genotoxicant 2-nitropropane by cytosol from rodent and human liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Investigation of the chemical basis of nitroalkane toxicity: tautomerism and decomposition of propane 1- and 2-nitronate under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. walshmedicalmedia.com [walshmedicalmedia.com]
• 6. mdpi.com [mdpi.com]
• 7. spectrabase.com [spectrabase.com]
• 8. Probing the chemical steps of nitroalkane oxidation catalyzed by 2-nitropropane dioxygenase with solvent viscosity, pH, and substrate kinetic isotope effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Thermal Decomposition Kinetics of 2-Nitropropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitropropane, a secondary nitroalkane, has been a subject of significant interest in the field of chemical kinetics due to its complex decomposition mechanism and its relevance in various chemical processes, including as a potential fuel additive and in the synthesis of other chemicals. Understanding the kinetics of its thermal decomposition is crucial for predicting its stability, reactivity, and potential hazards under different temperature and pressure regimes. This technical guide provides a comprehensive overview of the thermal decomposition kinetics of 2-nitropropane, summarizing key quantitative data, detailing experimental methodologies, and visualizing the core chemical processes.

Core Decomposition Pathways

The thermal decomposition of 2-nitropropane is primarily governed by two competing unimolecular reaction pathways:

• Intramolecular Elimination of Nitrous Acid (HONO): This is a concerted molecular elimination reaction that yields propene and nitrous acid. This pathway is generally considered to be the dominant route at lower temperatures.

• Carbon-Nitrogen (C-N) Bond Fission: This pathway involves the homolytic cleavage of the C-N bond, resulting in the formation of an isopropyl radical and a nitrogen dioxide molecule. This radical pathway becomes more significant at higher temperatures.

The overall decomposition can be represented by the following reactions:

(CH₃)₂CHNO₂ → CH₃CH=CH₂ + HONO (CH₃)₂CHNO₂ → (CH₃)₂CH• + NO₂

Quantitative Kinetic Data

The rate of thermal decomposition of 2-nitropropane has been investigated under various experimental conditions. The following table summarizes the key kinetic parameters reported in the literature.

Experimental Method	Temperature (K)	Pressure	Rate Expression / Activation Energy (Ea)	Pre-exponential Factor (A) (s⁻¹)	Reference
Shock Tube	970 - 1150	4.5 - 6 atm	k∞ = 10¹⁴.⁵⁵±⁰.¹³ exp{(-54.2 ± 3.8 kcal/mol)/RT} s⁻¹	10¹⁴.⁵⁵±⁰.¹³	[1]
Computational (DFT)	N/A	N/A	Ea = 39.2 kcal/mol (for HONO elimination)	N/A	N/A
Not Specified	573	Not Specified	k = 5.88 × 10⁻² × e^(-4763.9 / 8.314 × T) s⁻¹	5.88 × 10⁻²	[2]

Note: The rate expression from the third entry should be used with caution as the original experimental context and validation are not fully specified in the available source.

Experimental Protocols

A variety of experimental techniques have been employed to study the thermal decomposition of 2-nitropropane. The choice of method often depends on the temperature and pressure regime of interest.

Shock Tube Studies

Shock tube experiments are ideal for studying gas-phase reactions at high temperatures (typically >1000 K) and well-defined pressures.

Methodology:

• Mixture Preparation: A dilute mixture of 2-nitropropane in an inert gas (e.g., argon) is prepared.

• Shock Wave Generation: A high-pressure driver gas is used to rupture a diaphragm, generating a shock wave that propagates through the 2-nitropropane mixture, rapidly heating and compressing it.

• Reaction Zone: The decomposition reaction occurs in the reflected shock region, where the temperature and pressure are uniform for a short duration (microseconds to milliseconds).

• In-situ Monitoring: The concentrations of reactants and products are monitored in real-time using spectroscopic techniques. For instance, the decay of 2-nitropropane can be followed by UV absorption spectrophotometry, while the formation of NO₂ can be monitored at a different wavelength.[1]

• Product Analysis: Post-shock gas mixtures can be analyzed using techniques like Fourier-Transform Infrared Spectroscopy (FTIR) and Gas Chromatography (GC) to identify and quantify the final products.[1]

Flow Reactor Studies

Flow reactors are used to study chemical kinetics over a wider range of temperatures and longer reaction times compared to shock tubes.

Methodology:

• Reactant Flow: A carrier gas (e.g., argon) is passed through a bubbler containing liquid 2-nitropropane to generate a vapor mixture with a known concentration.

• Pyrolysis Reactor: The gas mixture is then introduced into a heated reactor tube (often made of quartz or alumina) maintained at a constant temperature.

• Product Sampling: The gas mixture exiting the reactor is continuously sampled. To prevent further reactions, the sample is rapidly cooled (quenched).

• Analysis: The quenched gas mixture is then analyzed using advanced analytical techniques. A common setup involves coupling the flow reactor to a synchrotron radiation vacuum ultraviolet photoionization mass spectrometer (SVUV-PIMS). This allows for the identification and quantification of a wide range of products, including reactive intermediates and radicals.

Visualizations

Decomposition Pathway

The following diagram illustrates the primary competing pathways in the thermal decomposition of 2-nitropropane.

Caption: Competing pathways in the thermal decomposition of 2-nitropropane.

Experimental Workflow for Pyrolysis Studies

This diagram outlines a typical experimental workflow for investigating the thermal decomposition of 2-nitropropane using a flow reactor coupled with advanced analytical techniques.

Caption: A typical experimental workflow for 2-nitropropane pyrolysis studies.

Conclusion

The thermal decomposition of 2-nitropropane is a complex process involving competing unimolecular pathways. The relative importance of HONO elimination and C-N bond fission is highly dependent on the reaction conditions, particularly temperature. This guide has summarized the available quantitative kinetic data, detailed the primary experimental methodologies used to study this reaction, and provided visualizations of the decomposition pathways and a typical experimental workflow. This information is critical for researchers and professionals working with 2-nitropropane to ensure safe handling, optimize reaction conditions, and develop accurate kinetic models. Further research, particularly in static and flow reactors under a wider range of conditions, would be beneficial to provide a more complete and comparative dataset of the kinetic parameters.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. On thermal decomposition, 2-nitropropane yields propylene and the rate co.. [askfilo.com]

Biodegradation of 2-Nitropropane in Environmental Samples: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitropropane (2-NP) is a volatile organic compound used as a solvent and chemical intermediate. Its presence in the environment, stemming from industrial activities, is a concern due to its potential toxicity and carcinogenicity.[1] Bioremediation, the use of microorganisms to degrade pollutants, presents a promising and environmentally friendly approach for the cleanup of 2-NP contaminated sites. This technical guide provides an in-depth overview of the biodegradation pathway of 2-nitropropane, focusing on the core biochemical reactions, the microorganisms involved, and detailed experimental protocols for its study.

Core Biodegradation Pathway

The primary mechanism for the aerobic biodegradation of 2-nitropropane is an oxidative denitrification reaction catalyzed by the enzyme 2-nitropropane dioxygenase (EC 1.13.11.32). This enzyme facilitates the conversion of 2-nitropropane into acetone and nitrite, effectively detoxifying the compound.[2][3][4]

The overall reaction is as follows:

2-Nitropropane + O₂ → Acetone + Nitrite + H⁺

This reaction is central to the microbial metabolism of 2-nitropropane in various environmental matrices.

Key Enzyme: 2-Nitropropane Dioxygenase

2-Nitropropane dioxygenase is a flavoprotein that utilizes flavin mononucleotide (FMN) or flavin adenine dinucleotide (FAD) as a cofactor.[4][5] The enzyme belongs to the family of oxidoreductases and participates in nitrogen metabolism.[4] The catalytic mechanism involves the formation of an anionic flavin semiquinone.[5]

Biodegrading Microorganisms

A variety of microorganisms have been identified with the capability to degrade 2-nitropropane. These are primarily fungi and some bacteria.

Fungi:

• Neurospora crassa[2][3]

• Fusarium oxysporum[2][3]

• Williopsis saturnus var. mrakii (also known as Hansenula mrakii)[2][3]

• Aspergillus niger[6]

• Penicillium spp.[6]

Bacteria:

• Pseudomonas aeruginosa

• Rhodococcus spp.[7][8][9][10]

While the pathway in fungi and Pseudomonas is well-characterized to proceed via 2-nitropropane dioxygenase, the specific mechanisms in Rhodococcus for nitroalkane degradation are less defined but are known to possess broad catabolic capabilities for nitroaromatic compounds.[7][8][10][11]

Quantitative Biodegradation Data

The efficiency of 2-nitropropane biodegradation can vary significantly depending on the microbial species, environmental conditions (pH, temperature, nutrient availability), and the initial concentration of the pollutant. The following table summarizes available quantitative data on 2-nitropropane degradation.

Microorganism/System	Matrix	Initial 2-NP Concentration	Degradation Rate/Efficiency	Reference(s)
Pseudomonas aeruginosa	Mineral Salt Medium	500 mg/L	Complete mineralization within 24 hours	[12]
Rhodococcus opacus	Not Specified	112 mg/L (Kᵢ)	μₘₐₓ = 0.58 h⁻¹	[11]
Rhodococcus sp. CN6	Minimal Salt Media	100 mg/L	Complete degradation within 12 hours	[13]
Rhodococcus sp. 21391	MSM Medium	300 µM	Complete degradation within 8 hours (induced)	[14]
Fungal Consortium	Liquid Culture	Not Specified	Variable, dependent on species	[6][15]
Soil Microcosm	Soil	30 - 20,000 µg/kg	First-order kinetics, rate dependent on concentration	[10]

Experimental Protocols

This section provides detailed methodologies for key experiments in the study of 2-nitropropane biodegradation.

Enrichment and Isolation of 2-Nitropropane Degrading Microorganisms from Soil

This protocol aims to isolate bacteria capable of utilizing 2-nitropropane as a sole carbon and nitrogen source.

Materials:

• Soil sample from a potentially contaminated site.

• Minimal Salt Medium (MSM) with the following composition (g/L): K₂HPO₄ (1.5), KH₂PO₄ (0.5), NaCl (0.5), MgSO₄·7H₂O (0.2), (NH₄)₂SO₄ (1.0), CaCl₂·2H₂O (0.02), FeCl₃·6H₂O (0.002). Adjust pH to 7.0.

• 2-Nitropropane (filter-sterilized).

• Sterile flasks, petri dishes, and dilution tubes.

• Incubator shaker.

Procedure:

• Enrichment:

  • Add 10 g of soil to 100 mL of MSM in a 250 mL Erlenmeyer flask.

  • Add 2-nitropropane as the sole carbon and nitrogen source to a final concentration of 100 mg/L.

  • Incubate at 30°C on a rotary shaker at 150 rpm for 7-10 days.

  • Transfer 10 mL of the enrichment culture to 90 mL of fresh MSM containing 2-nitropropane and incubate under the same conditions. Repeat this step 3-4 times to enrich for 2-NP degrading microorganisms.

• Isolation:

  • Prepare serial dilutions (10⁻¹ to 10⁻⁶) of the final enrichment culture in sterile saline (0.85% NaCl).

  • Spread-plate 100 µL of each dilution onto MSM agar plates containing 100 mg/L 2-nitropropane as the sole carbon and nitrogen source.

  • Incubate the plates at 30°C for 5-7 days until colonies appear.

  • Pick individual colonies and re-streak onto fresh MSM agar plates with 2-nitropropane to obtain pure cultures.

• Identification:

  • Characterize the pure isolates based on morphology, Gram staining, and biochemical tests.

  • For definitive identification, perform 16S rRNA gene sequencing.

2-Nitropropane Biodegradation Assay in Liquid Culture

This assay quantifies the degradation of 2-nitropropane by a pure microbial culture over time.

Materials:

• Pure culture of the isolated microorganism.

• Minimal Salt Medium (MSM).

• 2-Nitropropane.

• Sterile flasks.

• Incubator shaker.

• Gas Chromatograph-Mass Spectrometer (GC-MS) or High-Performance Liquid Chromatograph (HPLC).

Procedure:

• Inoculum Preparation: Grow the microbial isolate in a nutrient-rich medium (e.g., Luria-Bertani broth) to the mid-log phase. Harvest the cells by centrifugation, wash twice with sterile MSM, and resuspend in MSM to a desired optical density (e.g., OD₆₀₀ = 1.0).

• Degradation Experiment:

  • In a series of sterile 250 mL flasks, add 100 mL of MSM.

  • Spike each flask with 2-nitropropane to a final concentration of 100 mg/L.

  • Inoculate the flasks with 1% (v/v) of the prepared inoculum.

  • Include a control flask with 2-nitropropane but no inoculum to account for abiotic losses.

  • Incubate the flasks at 30°C on a rotary shaker at 150 rpm.

• Sampling and Analysis:

  • At regular time intervals (e.g., 0, 6, 12, 24, 48, 72 hours), withdraw 1 mL aliquots from each flask.

  • Centrifuge the aliquots to remove bacterial cells.

  • Analyze the supernatant for the remaining concentration of 2-nitropropane using GC-MS or HPLC.

  • Analyze for the formation of acetone and nitrite to confirm the degradation pathway.

Analytical Methods

a) Quantification of 2-Nitropropane and Acetone by GC-MS:

• Extraction: Extract 1 mL of the supernatant with an equal volume of a suitable solvent like ethyl acetate.

• GC Column: Use a non-polar capillary column (e.g., DB-5ms).

• Oven Program: Start at 40°C, hold for 2 minutes, then ramp to 150°C at 10°C/min.

• Mass Spectrometry: Operate in electron ionization (EI) mode and monitor characteristic ions for 2-nitropropane (e.g., m/z 89, 43, 46) and acetone (e.g., m/z 58, 43).

• Quantification: Use a calibration curve prepared with standards of known concentrations.

b) Quantification of Nitrite:

• Griess Assay: This is a colorimetric method.

  • Mix the sample supernatant with Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in an acidic solution).

  • Allow the color to develop for a specified time.

  • Measure the absorbance at 540 nm using a spectrophotometer.

  • Quantify the nitrite concentration using a standard curve prepared with sodium nitrite.[16]

2-Nitropropane Dioxygenase Enzyme Assay

This assay measures the activity of the key enzyme in the biodegradation pathway.

Materials:

• Cell-free extract of the induced microorganism.

• Potassium phosphate buffer (50 mM, pH 7.5).

• 2-Nitropropane solution.

• Oxygen electrode or spectrophotometer.

Procedure (Oxygen Consumption Method):

• Grow the microbial culture in the presence of 2-nitropropane to induce enzyme expression.

• Harvest the cells, wash, and prepare a cell-free extract by sonication or French press, followed by centrifugation to remove cell debris.

• Add the cell-free extract to an air-saturated potassium phosphate buffer in the reaction chamber of an oxygen electrode at a constant temperature (e.g., 30°C).

• Initiate the reaction by adding a known concentration of 2-nitropropane.

• Monitor the decrease in dissolved oxygen concentration over time.

• One unit of enzyme activity is typically defined as the amount of enzyme that consumes 1 µmol of O₂ per minute under the assay conditions.

Visualizations

Biodegradation Pathway of 2-Nitropropane

Caption: Aerobic biodegradation pathway of 2-Nitropropane.

Experimental Workflow for Biodegradation Study

Caption: Workflow for studying 2-Nitropropane biodegradation.

Conclusion

The biodegradation of 2-nitropropane is a feasible and environmentally sound approach for the remediation of contaminated sites. The primary pathway, mediated by 2-nitropropane dioxygenase, is present in a range of microorganisms. This guide provides the fundamental knowledge and detailed experimental protocols necessary for researchers to investigate and optimize the biodegradation of this pollutant. Further research into the metabolic capabilities of robust organisms like Rhodococcus and the optimization of biodegradation conditions will enhance the practical application of these processes.

References

• 1. Biodegradation kinetics of the nitramine explosive CL-20 in soil and microbial cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 2-Nitropropane Degradation Pathway [eawag-bbd.ethz.ch]
• 4. 2-nitropropane dioxygenase - Wikipedia [en.wikipedia.org]
• 5. Biochemical Characterization of 2-Nitropropane Dioxygenase from Hansenula MRAKII | Semantic Scholar [semanticscholar.org]
• 6. mdpi.com [mdpi.com]
• 7. Biodegradation potential of the genus Rhodococcus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Mechanism of 4-Nitrophenol Oxidation in Rhodococcus sp. Strain PN1: Characterization of the Two-Component 4-Nitrophenol Hydroxylase and Regulation of Its Expression - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Biotechnological Potential of Rhodococcus Biodegradative Pathways [jmb.or.kr]
• 10. Frontiers | Biodegradation of Pesticides at the Limit: Kinetics and Microbial Substrate Use at Low Concentrations [frontiersin.org]
• 11. researchgate.net [researchgate.net]
• 12. Kinetics and mechanisms of p-nitrophenol biodegradation by Pseudomonas aeruginosa HS-D38 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Isolation and characterization of nitroguanidine-degrading microorganisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Biodegradation of p-nitrophenol by Rhodococcus sp. 21391 unveils a two-component p-nitrophenol monooxygenase with broad substrate specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. researchgate.net [researchgate.net]

For Researchers, Scientists, and Drug Development Professionals

An In-Depth Technical Guide to the In Vitro Genotoxicity of 2-Nitropropane

This technical guide provides a comprehensive overview of the mechanisms underlying the in vitro genotoxicity of 2-nitropropane (2-NP). It details the metabolic activation pathways, the nature of the resulting DNA damage, and the cellular responses. This document synthesizes findings from key studies, presenting quantitative data in structured tables, outlining detailed experimental protocols, and illustrating core concepts with diagrams.

Core Mechanism: Metabolic Activation is Key

The genotoxicity of 2-nitropropane is not a result of the parent compound directly interacting with DNA. Instead, it is contingent upon its metabolic activation into reactive intermediates, a process primarily observed in liver cells.[1][2] The central hypothesis, supported by extensive research, is that 2-NP must first be converted to its anionic tautomer, propane-2-nitronate (P2N), to exert its DNA-damaging effects.[3][4][5]

Tautomerization to Propane-2-Nitronate

2-Nitropropane exists in equilibrium with its aci-form, propane-2-nitronic acid, which deprotonates under physiological conditions to form the propane-2-nitronate anion (P2N).[4] This tautomerization is a critical rate-limiting step.[5] The process can occur spontaneously, and its rate is significantly influenced by pH, with higher pH levels promoting the formation of P2N and correlating with increased mutagenicity in bacterial assays.[3] Furthermore, the presence of hepatocytes enhances the production of P2N, suggesting that liver-specific enzymes contribute to this tautomerization reaction.[3]

The Role of Sulfotransferases (SULTs)

Once formed, propane-2-nitronate is further activated by sulfotransferases (SULTs), a family of phase II metabolizing enzymes.[6] Studies using V79 cell lines engineered to express specific rat hepatic sulfotransferases have identified SULT1A1 and SULT1C1 as being capable of activating P2N into a genotoxic species.[6] This activation is believed to involve the O-sulfation of an N-hydroxy intermediate, leading to an unstable product that can generate a highly reactive nitrenium ion, which can then readily react with DNA.[4]

Generation of Reactive Species and DNA Damage

The metabolic activation of 2-NP leads to the formation of various reactive species that damage DNA:

• DNA Adducts: The reactive metabolites of 2-NP can form covalent adducts with DNA bases. Specifically, the formation of 8-aminodeoxyguanosine has been identified in rat hepatocytes treated with 2-NP in vitro.[4][7]

• Oxidative Damage: The metabolism of 2-NP is associated with oxidative stress, leading to oxidative DNA damage. A notable marker for this is the formation of 8-hydroxydeoxyguanosine (also known as 8-oxodeoxyguanosine).[7]

• Nitric Oxide (NO) Species: Studies have shown that 2-NP and P2N generate a nitric oxide (NO) species in liver cells.[8] This is evidenced by the formation of a ferrous-NO complex in liver microsomes and increased levels of cyclic guanosine monophosphate (cGMP), an NO-mediated signaling molecule, in hepatocytes exposed to 2-NP.[8] These NO species may contribute to the overall genotoxicity.[8]

The culmination of this damage triggers cellular DNA repair mechanisms, which can be detected as unscheduled DNA synthesis (UDS).[1][9]

Data Presentation: Summary of In Vitro Genotoxicity Studies

The following tables summarize quantitative data from key in vitro genotoxicity assays performed on 2-nitropropane and its metabolites.

Table 1: Ames Test Mutagenicity Data

Test Organism	Strain	Metabolic Activation (S9)	Compound	Dose Range	Result	Reference
Salmonella typhimurium	TA100	Without	2-Nitropropane	Not specified	Mutagenic	[2][7]
Salmonella typhimurium	TA100	Without	Propane-2-nitronate	10-80 µmoles/plate	Significantly Mutagenic	[10]
Salmonella typhimurium	TA102	Without	2-Nitropropane	Not specified	Mutagenic	[7]
Salmonella typhimurium	TA102	Without	Propane-2-nitronate	10-80 µmoles/plate	Significantly Mutagenic	[10]
Salmonella typhimurium	TA98	Without	2-Nitroso-2-nitropropane	Not specified	Equivocal	[10]

Table 2: Mammalian Cell Genotoxicity Data

| Assay Type | Cell Type | Metabolic Activation | Compound | Result | Reference | | :--- | :--- | :--- | :--- | :--- | | Unscheduled DNA Synthesis (UDS) | Primary Rat Hepatocytes | Endogenous | 2-Nitropropane | Strong Induction |[1][9] | | Unscheduled DNA Synthesis (UDS) | Primary Mouse Hepatocytes | Endogenous | 2-Nitropropane | Induction |[7] | | Unscheduled DNA Synthesis (UDS) | V79-rST1C1 (express SULT1C1) | Endogenous | Propane-2-nitronate | Concentration-dependent Induction |[6] | | Unscheduled DNA Synthesis (UDS) | V79-rPST-IV (express SULT1A1) | Endogenous | Propane-2-nitronate | Concentration-dependent Induction |[6] | | Gene Mutation | Chinese Hamster V79 Cells | Without | 2-Nitropropane | Induction |[7] | | Gene Mutation | Rat Hepatoma Cells (2sFou) | Endogenous | 2-Nitropropane | Induction (with Dexamethasone) |[11] | | Chromosomal Aberrations | Human Peripheral Lymphocytes | With S9 | 2-Nitropropane | Induction |[7] | | Sister Chromatid Exchanges | Human Peripheral Lymphocytes | With S9 | 2-Nitropropane | Induction |[7] | | Micronucleus Induction | Rat Hepatoma Cell Lines | Endogenous | 2-Nitropropane | Induction |[4] |

Mandatory Visualizations

Caption: Metabolic activation and genotoxicity pathway of 2-Nitropropane.

Caption: Experimental workflow for the in vitro UDS assay.

Experimental Protocols

Ames Test (Bacterial Reverse Mutation Assay)

This protocol is a generalized procedure based on standard Ames testing methodologies.[10][12]

• Objective: To determine the potential of 2-NP and its metabolites to induce reverse mutations at the histidine locus in specially designed strains of Salmonella typhimurium.

• Materials:

  • S. typhimurium tester strains (e.g., TA100, TA102).

  • Top agar (0.6% agar, 0.5% NaCl, 50 µM L-histidine, 50 µM D-biotin).

  • Minimal glucose agar plates.

  • 2-Nitropropane or Propane-2-nitronate solution.

  • Phosphate buffer (pH adjusted as needed, e.g., 7.4).

  • Positive and negative controls.

• Procedure:

  • Prepare overnight cultures of the selected S. typhimurium strains at 37°C.

  • In a test tube, combine 100 µL of the bacterial culture with various concentrations of the test compound (dissolved in a suitable solvent). For tests requiring metabolic activation, 100-500 µL of a liver S9 fraction would be added.

  • Pre-incubate the mixture at 37°C for 20-30 minutes.

  • Add 2 mL of molten top agar (maintained at 45°C) to the tube, vortex briefly, and pour the contents onto a minimal glucose agar plate.

  • Distribute the top agar evenly and allow it to solidify.

  • Incubate the plates inverted at 37°C for 48-72 hours.

  • Count the number of revertant colonies (his+) on each plate. A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic response.

Unscheduled DNA Synthesis (UDS) Assay in Primary Rat Hepatocytes

This protocol is based on the methods used to demonstrate the genotoxicity of 2-NP in liver cells.[1][9][13]

• Objective: To measure DNA repair synthesis in non-S-phase cells following damage by 2-NP. UDS is quantified by measuring the incorporation of tritiated thymidine ([³H]-TdR) into the DNA of G0/G1 cells.

• Materials:

  • Primary hepatocytes isolated from adult male rats.

  • Cell culture medium (e.g., Williams' Medium E).

  • 2-Nitropropane solution.

  • [³H]-Thymidine (high specific activity).

  • Hydroxyurea (to inhibit replicative DNA synthesis).

  • Culture dishes or slides.

  • Fixative (e.g., ethanol:acetic acid).

  • Photographic emulsion (e.g., Kodak NTB-2).

  • Stain (e.g., Giemsa).

• Procedure:

  • Isolate primary hepatocytes using a collagenase perfusion method and plate them onto culture dishes or slides. Allow cells to attach for 1.5-2 hours.

  • Wash the cells to remove unattached and dead cells.

  • Treat the hepatocyte cultures with various concentrations of 2-NP in a medium containing [³H]-TdR for a defined period (e.g., 4-18 hours).

  • After treatment, wash the cells with fresh medium, swell them in a hypotonic solution, and then fix them.

  • For autoradiography, coat the slides with photographic emulsion and store them in the dark at 4°C for 7-14 days to allow for radioactive decay.

  • Develop the emulsion, fix, and stain the cells.

  • Using a light microscope, count the number of silver grains over the nuclei of at least 50 non-S-phase cells per slide. S-phase cells are identified by their heavily labeled, dark nuclei and are excluded from the count.

  • Calculate the net nuclear grain count by subtracting the average cytoplasmic grain count from the average nuclear grain count. A significant increase in the net nuclear grain count in treated cells over control cells indicates the induction of UDS.

In Vitro Chromosomal Aberration Assay

This is a generalized protocol for detecting structural chromosome damage.[7][14][15]

• Objective: To identify the ability of 2-NP to induce structural chromosomal aberrations in cultured mammalian cells, such as human peripheral blood lymphocytes.

• Materials:

  • Human peripheral blood lymphocytes or a suitable cell line (e.g., CHO).

  • Culture medium (e.g., RPMI 1640) with fetal bovine serum and a mitogen (phytohemagglutinin for lymphocytes).

  • 2-Nitropropane solution.

  • Liver S9 fraction (for metabolic activation).

  • Colcemid or other metaphase-arresting agent.

  • Hypotonic solution (e.g., 0.075 M KCl).

  • Fixative (3:1 methanol:acetic acid).

  • Giemsa stain.

• Procedure:

  • Initiate cell cultures. For lymphocytes, add whole blood to the culture medium and stimulate division with a mitogen.

  • After a suitable period (e.g., 24-48 hours), add the test substance (2-NP) at various concentrations, both with and without S9 mix.

  • Incubate for a short treatment period (e.g., 3-6 hours) followed by a recovery period, or for a continuous treatment until harvest. The total culture time is typically 1.5-2.0 times the normal cell cycle length.

  • Two to four hours before harvesting, add Colcemid to arrest cells in metaphase.

  • Harvest the cells by centrifugation. Resuspend the cell pellet in a hypotonic solution and incubate to swell the cells.

  • Fix the cells by repeated washing with fresh, cold fixative.

  • Drop the fixed cell suspension onto clean microscope slides and allow them to air dry.

  • Stain the slides with Giemsa.

  • Analyze at least 100-200 well-spread metaphases per concentration under a microscope for structural aberrations (e.g., chromatid and chromosome breaks, gaps, exchanges).

  • A statistically significant, dose-related increase in the percentage of cells with aberrations indicates a positive result.

Conclusion

The in vitro genotoxicity of 2-nitropropane is a complex, metabolism-dependent process. It is not the parent molecule but its reactive metabolites that are responsible for DNA damage. The key mechanistic steps are the tautomerization to propane-2-nitronate, followed by activation via sulfotransferases (SULT1A1/1C1) in the liver. This cascade generates reactive species that induce a spectrum of DNA damage, including adducts and oxidative lesions, which in turn trigger cellular DNA repair responses. This liver-specific metabolic activation is consistent with the observed hepatocarcinogenicity of 2-nitropropane in animal models.[1][2] Understanding this detailed mechanism is crucial for accurate risk assessment and for the development of predictive models for chemical genotoxicity.

References

• 1. 2-Nitropropane induces DNA repair synthesis in rat hepatocytes in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Propane 2-nitronate is the major genotoxic form of 2-nitropropane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. publications.iarc.who.int [publications.iarc.who.int]
• 5. Propane 2-nitronate is more rapidly denitrified and is more genotoxic than 2-nitropropane in cultured rat hepatoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Activation of propane 2-nitronate to a genotoxicant in V79-derived cell lines engineered for the expression of rat hepatic sulfotransferases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. 2-Nitropropane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Metabolism of the genotoxicant 2-nitropropane to a nitric oxide species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. Evaluation of secondary nitroalkanes, their nitronates, primary nitroalkanes, nitrocarbinols, and other aliphatic nitro compounds in the Ames Salmonella assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Involvement of different pathways in the genotoxicity of nitropropanes in cultured mammalian cells. | Semantic Scholar [semanticscholar.org]
• 12. Ames test - Wikipedia [en.wikipedia.org]
• 13. Nitroreduction is not involved in the genotoxicity of 2-nitropropane in cultured mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Chromosome aberration assays in genetic toxicology testing in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. The in vitro mammalian chromosome aberration test - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Decomposition of 2-Nitropropane: A Computational and Experimental Perspective

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The thermal decomposition of 2-nitropropane, a compound of interest in various chemical contexts, including its potential role as a propellant and its toxicological profile, is a complex process governed by competing reaction pathways. Understanding these mechanisms at a molecular level is crucial for predicting its stability, reactivity, and potential hazards. This technical guide provides a comprehensive overview of the computational modeling and experimental investigations into the decomposition pathways of 2-nitropropane, presenting key quantitative data, detailed experimental methodologies, and visual representations of the reaction networks.

Core Decomposition Pathways: A Tale of Two Mechanisms

Computational studies, primarily employing Density Functional Theory (DFT), have identified two principal initial decomposition pathways for 2-nitropropane: the concerted molecular elimination of nitrous acid (HONO) and simple carbon-nitrogen (C-N) bond fission.

The most favorable decomposition channel is the concerted molecular elimination (CME) of HONO.[1][2] This pathway involves a five-membered cyclic transition state, leading to the formation of propene and nitrous acid. Theoretical calculations at the B3LYP/6-311+G(3df,2p) level of theory place the activation energy for this process at 39.2 kcal/mol.[1][2]

Alternatively, the homolytic cleavage of the C-N bond represents another significant decomposition route, particularly at elevated temperatures.[3][4] This unimolecular dissociation yields an isopropyl radical and a nitrogen dioxide radical. Experimental studies using shock tube pyrolysis have shown that C-N bond fission is the predominant decomposition pathway under high-temperature conditions.[5]

Under physiological conditions, the decomposition of 2-nitropropane can also proceed via its nitronate tautomer, leading to the formation of acetone, nitrite, and acetone oxime.[6]

Quantitative Analysis of Decomposition Pathways

The following tables summarize the key quantitative data obtained from both computational and experimental studies on the decomposition of 2-nitropropane.

Decomposition Pathway	Computational Method	Basis Set	Activation Energy (kcal/mol)	Enthalpy of Formation (kcal/mol)
Concerted HONO Elimination	B3LYP	6-311+G(3df,2p)	39.2[1][2]	-
2-Nitropropane	G3 (isodesmic)	-	-	-34.0 ± 1[1][2]
2-Nitropropane	B3LYP (isodesmic)	-	-	-34.0 ± 1[1][2]

Experimental Method	Temperature Range (K)	Pressure Range (atm)	Activation Energy (kcal/mol)	Rate Constant (s⁻¹)
Shock Tube Pyrolysis	970 - 1150	4.5 - 6	54.2 ± 3.8[5][7]	k∞ = 10¹⁴.¹⁵⁵±⁰.¹³ exp{(-54.2 ± 3.8 kcal/mol)/RT}[5][7]

Visualizing the Decomposition Networks

The following diagrams, generated using the DOT language, illustrate the primary decomposition pathways of 2-nitropropane and a typical experimental workflow for its study.

Primary decomposition pathways of 2-Nitropropane.

Workflow for shock tube pyrolysis of 2-Nitropropane.

Experimental Protocols

Computational Methodology

The computational results cited in this guide were primarily obtained using Density Functional Theory (DFT) calculations. A common level of theory employed is B3LYP with the 6-311+G(3df,2p) basis set.[1][2] Geometry optimizations are performed to locate the equilibrium structures of reactants, products, and transition states. Vibrational frequency calculations are then carried out to confirm the nature of the stationary points (minima or first-order saddle points) and to calculate zero-point vibrational energies (ZPVE). The activation energy is determined as the difference in energy between the transition state and the reactant, including ZPVE corrections. More accurate energy calculations are sometimes performed using higher-level methods such as G3 theory.[1][2]

Shock Tube Pyrolysis

The experimental data for the high-temperature decomposition of 2-nitropropane was acquired using a shock tube apparatus.[5][7]

• Sample Preparation: A dilute mixture of 2-nitropropane in a bath gas, typically argon, is prepared. The high dilution is crucial to ensure that the decomposition is unimolecular and to minimize secondary reactions.

• Shock Heating: The gas mixture is rapidly heated and compressed by a shock wave generated by the rupture of a diaphragm separating a high-pressure driver gas from the low-pressure experimental gas. This process allows for near-instantaneous and homogeneous heating of the sample to the desired reaction temperature.

• Kinetic Measurements: The decay of 2-nitropropane and the formation of key species like NO₂ are monitored in real-time using spectrophotometry at specific wavelengths (e.g., 276 nm for 2-nitropropane and 405 nm for NO₂).[5] The time-resolved concentration profiles are then used to determine the unimolecular rate constants.

• Product Analysis: Post-shock gas mixtures are analyzed to identify and quantify the stable end-products of the pyrolysis. This is typically achieved using techniques such as Fourier-transform infrared spectroscopy (FTIR) and gas chromatography (GC).[5] The major products observed include NO, propene, CO, acetaldehyde, ethene, and acetone.[5]

Conclusion

The decomposition of 2-nitropropane is a multifaceted process with competing pathways that are highly dependent on the reaction conditions. Computational modeling has been instrumental in elucidating the mechanisms of the lower-energy concerted HONO elimination and the higher-energy C-N bond fission. Experimental techniques, particularly shock tube pyrolysis, have provided crucial kinetic data at high temperatures, confirming the dominance of the C-N scission pathway under these conditions. The synergy between theoretical calculations and experimental investigations provides a robust framework for understanding and predicting the thermal behavior of this important nitroalkane. This knowledge is essential for applications ranging from the development of energetic materials to the assessment of toxicological risks.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Density functional study of the decomposition pathways of nitroethane and 2-nitropropane - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 4. scispace.com [scispace.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Investigation of the chemical basis of nitroalkane toxicity: tautomerism and decomposition of propane 1- and 2-nitronate under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

2-Nitropropane: A Comprehensive Technical Guide to its Solubility in Organic and Aqueous Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics of 2-Nitropropane (2-NP) in a range of aqueous and organic solvents. This document is intended to be a valuable resource for laboratory researchers, chemists, and professionals in the field of drug development who require a detailed understanding of 2-NP's behavior in various solvent systems. The guide includes quantitative solubility data, detailed experimental methodologies for solubility determination, and a visualization of the metabolic pathway of 2-Nitropropane.

Quantitative Solubility Data

The solubility of 2-Nitropropane is a critical parameter for its use as a solvent and for understanding its behavior in biological and environmental systems. The following tables summarize the available quantitative and qualitative solubility data in various solvents.

Table 1: Solubility of 2-Nitropropane in Aqueous Solvents

Solvent	Temperature (°C)	Solubility	Reference(s)
Water	20	1.7 g/100 mL	[1][2]
Water	20	1.7 mL/100 mL	[3][4][5]
Water	25	17.4 g/L
Water	25	17 g/L	[6]

Table 2: Solubility of 2-Nitropropane in Organic Solvents

Solvent Class	Solvent	Solubility	Reference(s)
Alcohols	Ethanol, Methanol	Miscible	[3][4][7]
Alcohol	Very Soluble	[8]
Ethers	Diethyl Ether	Miscible	[9]
Ketones	Acetone	Miscible	[3][4]
Halogenated Hydrocarbons	Chloroform	Soluble/Miscible	[1][6][9]
General Organic Solvents	Many Organic Solvents	Miscible	[3][4][5][7]

Note on "Miscible": The term "miscible" indicates that the two substances are soluble in each other in all proportions, forming a homogeneous solution.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for various scientific applications. The following provides a generalized methodology for determining the solubility of a liquid analyte, such as 2-Nitropropane, in a liquid solvent. This protocol is a synthesis of standard laboratory practices and guidelines, such as those from the OECD.

Principle

The solubility of a substance in a particular solvent at a specified temperature is determined by establishing a saturated solution and then measuring the concentration of the solute in that solution. Several methods can be employed, ranging from simple visual observation to more sophisticated analytical techniques.

Materials and Apparatus

• Analyte (2-Nitropropane, high purity)

• Solvent of interest (e.g., water, ethanol)

• Thermostatically controlled water bath or incubator

• Glass vials or flasks with airtight seals

• Magnetic stirrer and stir bars or a mechanical shaker

• Analytical balance

• Pipettes and syringes

• Filtration system (e.g., syringe filters with appropriate membrane material)

• Analytical instrument for concentration measurement (e.g., Gas Chromatograph with a Flame Ionization Detector (GC-FID), High-Performance Liquid Chromatograph with a UV detector (HPLC-UV), or a UV-Vis Spectrophotometer)

General Procedure (Flask Method)

• Preparation of the Test System: Add an excess amount of 2-Nitropropane to a known volume of the solvent in a sealed glass flask. The excess solute is crucial to ensure that a saturated solution is formed.

• Equilibration: Place the flask in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 20°C or 25°C). Agitate the mixture for a sufficient period to allow for equilibrium to be reached. A preliminary study might be necessary to determine the optimal equilibration time. A common practice is to agitate for at least 24 hours, followed by a settling period of another 24 hours without agitation to allow for phase separation.

• Sample Collection and Preparation: After equilibration and settling, carefully withdraw a sample from the liquid phase using a pipette or syringe. It is critical to avoid disturbing any undissolved solute.

• Phase Separation: To ensure that no undissolved micro-droplets of the solute are present in the collected sample, filter the sample through a syringe filter that is compatible with the solvent and analyte.

• Analysis: Analyze the concentration of 2-Nitropropane in the filtered sample using a pre-calibrated analytical instrument.

  • For GC-FID analysis: A specific volume of the filtrate is injected into the gas chromatograph. The concentration is determined by comparing the peak area of 2-Nitropropane in the sample to a calibration curve prepared with standard solutions of known concentrations.

  • For HPLC-UV analysis: A specific volume of the filtrate is injected into the high-performance liquid chromatograph. The concentration is determined by comparing the peak area or height to a calibration curve.

• Data Reporting: The solubility is reported in units such as g/L, mg/mL, or mol/L at the specified temperature. The experiment should be repeated at least three times to ensure the reproducibility of the results.

Metabolic Pathway of 2-Nitropropane

2-Nitropropane undergoes metabolic activation in the body, which is a critical aspect of its toxicology. The following diagram illustrates the key steps in its biotransformation.

Caption: Metabolic pathway of 2-Nitropropane.

The metabolism of 2-Nitropropane is a complex process primarily occurring in the liver. A key initial step is the tautomerization of 2-Nitropropane to its anionic form, propane-2-nitronate.[3][4] This is followed by oxidative denitrification, a reaction catalyzed by cytochrome P450 enzymes, which leads to the formation of acetone and nitrite.[3][4][10] An alternative pathway involves the enzyme 2-nitropropane dioxygenase, which also produces acetone and nitrite.[11] The metabolic process can also generate reactive nitric oxide (NO) species, which are implicated in the genotoxicity of 2-Nitropropane, leading to DNA damage.[12]

References

• 1. 2-Nitropropane price,buy 2-Nitropropane - chemicalbook [chemicalbook.com]
• 2. 2-Nitropropane price,buy 2-Nitropropane - chemicalbook [m.chemicalbook.com]
• 3. 2-Nitropropane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. publications.iarc.who.int [publications.iarc.who.int]
• 5. Page loading... [wap.guidechem.com]
• 6. 2-Nitropropane - Wikipedia [en.wikipedia.org]
• 7. Nitropropane, 2- (EHC 138, 1992) [inchem.org]
• 8. Reagent and Dye Solubility Chart - IHC WORLD [ihcworld.com]
• 9. 1-Nitropropane | C3H7NO2 | CID 7903 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. nbinno.com [nbinno.com]
• 11. tandfonline.com [tandfonline.com]
• 12. Metabolism of the genotoxicant 2-nitropropane to a nitric oxide species - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: 2-Nitropropane as a Solvent for Epoxy Resins and Coatings

For Research & Development Professionals

Introduction

2-Nitropropane (2-NP, CAS No. 79-46-9) is a volatile organic solvent recognized for its exceptional solvency power across a wide range of materials, including vinyl resins, adhesives, dyes, and notably, epoxy resins.[1][2][3] In the formulation of epoxy-based coatings, 2-Nitropropane is utilized to reduce viscosity, improve flow characteristics, enhance pigment dispersion, and control drying times.[1][3][4] Its ability to dissolve high molecular weight epoxy resins makes it a functional component in developing coatings with specific application properties.[2]

However, the use of 2-Nitropropane is associated with significant health and safety concerns. It is a flammable liquid, and its vapors can form explosive mixtures with air.[1][3] More critically, it is classified as a potential occupational carcinogen and is known to be a potent hepatotoxin, with acute and chronic exposures linked to severe liver damage.[1][2][4][5] Therefore, its application requires stringent safety protocols and is often limited to environments where exposure can be rigorously controlled. These notes are intended for researchers and scientists in controlled laboratory settings to understand its application properties and the necessary handling protocols.

Physicochemical Properties of 2-Nitropropane

The utility of 2-Nitropropane as a solvent is dictated by its physical and chemical properties, which are summarized below.

Property	Value	Reference
CAS Number	79-46-9	[2]
Molecular Formula	C₃H₇NO₂	[3]
Appearance	Colorless liquid	[2][3]
Odor	Mild, pleasant, fruity	[1][3]
Boiling Point	120.2°C	[2]
Melting Point	-91.3°C	[2]
Flash Point	38°C (open cup)	[2]
Vapor Pressure	1.7 kPa at 20°C	[2]
Solubility in Water	1.7 mL/100 mL	[2][3]
Miscibility	Miscible with many organic solvents	[2][3]
Explosive Limits	2.6% by volume in air (lower limit)	[2]

Application in Epoxy Formulations

2-Nitropropane serves several key functions when used as a solvent in epoxy resin systems:

• Viscosity Reduction: The primary function is to lower the viscosity of high molecular weight or solid epoxy resins, making them easier to handle, mix with curing agents, and apply. This is crucial for achieving thin, uniform coating layers.

• Improved Flow and Leveling: By reducing the viscosity, 2-NP helps the coating to flow and level out after application, minimizing brush marks, orange peel, or other surface defects.[1]

• Enhanced Pigment Wetting: Its strong solvency aids in the wetting and dispersion of pigments and fillers within the epoxy matrix, leading to better color uniformity and coating performance.[1][3]

• Control of Drying Time: As a volatile solvent, it evaporates from the applied film. The rate of evaporation influences the "open time" and the initial drying phase of the coating.[1]

The logical relationship between 2-Nitropropane's properties and its effects on epoxy coatings is illustrated below.

Properties of 2-Nitropropane and their impact on epoxy coatings.

Experimental Protocols

Extreme caution must be exercised during these procedures. All work must be performed inside a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.

Protocol 1: Viscosity Reduction of Epoxy Resin

This protocol describes the procedure for preparing a solution of a standard epoxy resin (e.g., DGEBA - Diglycidyl ether of bisphenol A) in 2-Nitropropane and measuring the resulting viscosity.

Materials:

• Epoxy Resin (e.g., DGEBA, solid or high-viscosity liquid)

• 2-Nitropropane (reagent grade)

• Top-pan balance

• Glass beakers or flasks

• Mechanical stirrer or magnetic stir plate with stir bars

• Viscometer (e.g., Brookfield or cone-and-plate)

• Heating mantle or water bath (optional, for solid resins)

• Vacuum desiccator or chamber for degassing

Methodology:

• Resin Preparation: Weigh the desired amount of epoxy resin into a glass beaker. If using a solid resin, gently heat it to its softening point (e.g., 50-60°C) to facilitate dissolution.

• Solvent Addition: Under constant stirring, slowly add a pre-weighed amount of 2-Nitropropane to the epoxy resin. The weight percentage of the solvent should be systematically varied for different experimental arms (e.g., 5%, 10%, 15%, 20% by weight).

• Dissolution: Continue stirring the mixture until the epoxy resin is fully dissolved and the solution appears homogeneous. This may take from 30 minutes to several hours depending on the resin's molecular weight and physical form.

• Degassing: Place the solution in a vacuum chamber to remove any entrapped air bubbles introduced during mixing. This is critical for accurate viscosity measurements.

• Temperature Equilibration: Bring the solution to a constant, specified temperature (e.g., 25°C) using a water bath, as viscosity is highly temperature-dependent.

• Viscosity Measurement: Using a calibrated viscometer, measure the viscosity of the solution. Record the viscosity (in cP or Pa·s) as a function of the 2-Nitropropane concentration.

• Data Tabulation: Record the results in a table for clear comparison.

Example Data Table (Hypothetical):

Sample ID	Epoxy Resin (g)	2-Nitropropane (g)	Solvent Conc. (wt%)	Temperature (°C)	Viscosity (cP)
Control	100	0	0%	25	12,000
EXP-05	95	5	5%	25	Record Value
EXP-10	90	10	10%	25	Record Value
EXP-15	85	15	15%	25	Record Value
EXP-20	80	20	20%	25	Record Value

Protocol 2: Epoxy Coating Formulation and Application

This protocol outlines the steps for preparing a simple two-component (2K) epoxy coating using a 2-Nitropropane solution and applying it to a substrate. The complete removal of the solvent before the hardener is added is a theoretical approach to avoid interference with the curing reaction; however, in practice, solvents are often present during curing.[6] This protocol follows the common industrial practice.

Materials:

• Epoxy resin solution in 2-Nitropropane (from Protocol 1)

• Epoxy Curing Agent / Hardener (e.g., polyamide, amidoamine)

• Substrate for coating (e.g., steel panels, glass slides)

• Film applicator or paint brush

• Drying oven

Methodology:

• Stoichiometry Calculation: Calculate the required amount of curing agent based on the Epoxy Equivalent Weight (EEW) of the resin and the Amine Hydrogen Equivalent Weight (AHEW) of the hardener. Ensure the calculation is based on the solids content (the amount of epoxy resin), not the total solution weight.

• Hardener Addition: To the prepared epoxy-solvent mixture, add the calculated amount of curing agent.

• Final Mixing: Mix thoroughly for 2-5 minutes until the mixture is uniform. Be mindful of the pot life, which begins as soon as the hardener is added.

• Coating Application: Apply the formulated coating to the prepared substrate using a film applicator for uniform thickness or a brush for general application.

• Solvent Evaporation (Flash-off): Allow the coated substrate to sit at ambient temperature in the fume hood for a specified time (e.g., 15-30 minutes) to allow for the evaporation of a significant portion of the 2-Nitropropane.

• Curing: Place the coated substrate in an oven at a specified temperature and duration to complete the curing process (e.g., 70°C for 1 hour, followed by 24 hours at room temperature). Curing schedules are highly dependent on the specific epoxy-hardener system.[7]

• Post-Curing and Evaluation: After the curing schedule is complete, the coating can be evaluated for properties such as hardness, adhesion, and chemical resistance.

The experimental workflow for preparing and applying an epoxy coating using 2-Nitropropane is visualized in the following diagram.

Workflow for formulating and applying an epoxy coating with 2-Nitropropane.

Safety and Handling

2-Nitropropane is a hazardous chemical and must be handled with extreme care.

• Toxicity: 2-NP is a known hepatotoxin, causing severe liver damage upon acute or chronic exposure.[5] It is also classified as a Group B2, probable human carcinogen.[4] All handling must be done in a way that prevents any inhalation of vapors or skin contact.

• Engineering Controls: Use of this solvent must be restricted to a certified, high-flow chemical fume hood.

• Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., Viton or laminate, check manufacturer's compatibility chart), chemical splash goggles, and a flame-resistant lab coat.

• Flammability: 2-Nitropropane is flammable.[1] Keep it away from all sources of ignition, including heat, sparks, and open flames. Store in a cool, well-ventilated, designated flammable liquids cabinet.

• Waste Disposal: Dispose of all 2-Nitropropane waste and contaminated materials as hazardous chemical waste according to institutional and governmental regulations.

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Nitropropane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Page loading... [wap.guidechem.com]
• 4. 2-Nitropropane | Applications [applications-api.pca.state.mn.us]
• 5. Acute Hepatic Failure After Occupational Exposure to 2- Nitropropane [cdc.gov]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of the Curing and Post-Curing Conditions for the Manufacturing of Partially Bio-Based Epoxy Resins with Improved Toughness [mdpi.com]

Application Notes and Protocols: 2-Nitropropane as a Chemical Intermediate in Pharmaceutical Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of 2-nitropropane as a versatile chemical intermediate in the synthesis of pharmaceutical compounds. The focus is on its application in the synthesis of central nervous system (CNS) agents, specifically phentermine and its analogue, chlorphentermine.

Introduction: The Role of 2-Nitropropane in Drug Synthesis

2-Nitropropane [(CH₃)₂CH(NO₂)] is a valuable C3 building block in organic synthesis. Its utility in pharmaceutical manufacturing primarily stems from its ability to serve as a precursor to ketones and amines. The nitro group can be transformed into a carbonyl group via the Nef reaction, or more commonly in drug synthesis, reduced to a primary amine. This latter transformation is particularly significant as it allows for the introduction of a gem-dimethylaminoethyl group, a common pharmacophore in various CNS-active compounds.[1][2]

Two key reactions underscore the importance of 2-nitropropane as a pharmaceutical intermediate:

• The Henry (Nitroaldol) Reaction: This base-catalyzed reaction involves the condensation of 2-nitropropane with an aldehyde or ketone to form a β-nitro alcohol.[3][4] This reaction is crucial for creating the carbon skeleton of the target pharmaceutical.

• Reduction of the Nitro Group: The nitro group of the β-nitro alcohol intermediate is subsequently reduced to a primary amine, yielding the final active pharmaceutical ingredient (API) or a key precursor.[5]

Application in the Synthesis of Phentermine

Phentermine, a stimulant and appetite suppressant, is a well-known pharmaceutical synthesized using 2-nitropropane. The synthesis involves a two-step process initiated by a Henry reaction between 2-nitropropane and benzaldehyde.

References

• 1. researchgate.net [researchgate.net]
• 2. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Gas chromatography-mass spectrometry method for 2-Nitropropane detection

An Application Note and Protocol for the Gas Chromatography-Mass Spectrometry (GC-MS) Detection of 2-Nitropropane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the detection and quantification of 2-Nitropropane using Gas Chromatography-Mass Spectrometry (GC-MS). The following sections detail the necessary protocols, instrumental parameters, and expected quantitative performance for the analysis of this compound in various matrices.

Introduction

2-Nitropropane (2-NP) is a volatile organic compound used as a solvent and in chemical synthesis. It is recognized as a potentially harmful compound and a probable human carcinogen, making its sensitive and selective detection critical in environmental monitoring, occupational safety, and as a potential impurity in pharmaceutical manufacturing.[1] Gas Chromatography-Mass Spectrometry (GC-MS) is an ideal analytical technique for 2-Nitropropane due to its volatility and the method's inherent sensitivity and specificity.[1] This application note describes a robust GC-MS method for the quantification of 2-Nitropropane.

Experimental Protocols

Sample Preparation

The choice of sample preparation is critical and depends on the sample matrix. Below are protocols for gaseous and liquid samples.

Protocol 1: Solid-Phase Microextraction (SPME) for Gaseous and Liquid Samples

This protocol is suitable for the extraction and concentration of 2-Nitropropane from air or aqueous solutions.

• Headspace Sampling (Gaseous Matrix): Place the gaseous sample in a sealed vial. Heat the vial to facilitate the partitioning of 2-Nitropropane into the headspace. Expose a SPME fiber to the headspace for a defined period to adsorb the analyte.

• Direct Immersion (Liquid Matrix): For liquid samples, immerse the SPME fiber directly into the sample for a set time with agitation.

• Desorption: After extraction, the SPME fiber is introduced into the GC injector where the adsorbed 2-Nitropropane is thermally desorbed onto the GC column.

Protocol 2: Solvent Extraction and Solid-Phase Extraction (SPE) for Complex Matrices

This protocol is adapted from a method for analyzing 2-Nitropropane in mainstream cigarette smoke and can be modified for other complex matrices.[1][2]

• Sample Collection: For air samples, the vapor phase can be collected in inert polyvinyl fluoride gas sampling bags (e.g., Tedlar bags).[1][2] For liquid or solid samples, a known quantity of the sample is required.

• Internal Standard Spiking: To improve accuracy and precision, spike the sample with a deuterated internal standard, such as 2-nitropropane-d6.[2]

• Solvent Extraction:

  • For gaseous samples in bags, introduce a known volume of a suitable solvent like hexane.[1][2] Shake vigorously to ensure efficient extraction of 2-Nitropropane into the solvent.

  • For liquid samples, perform a liquid-liquid extraction with a solvent such as dichloromethane or hexane.[3]

  • For solid samples, perform sonication-assisted solvent extraction.

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a normal phase silica SPE cartridge with dichloromethane followed by hexane.[4]

  • Load the sample extract onto the conditioned cartridge.

  • Wash the cartridge with a non-polar solvent (e.g., 10% dichloromethane in hexane) to remove interferences.[2]

  • Elute the 2-Nitropropane with a more polar solvent, such as 100% dichloromethane.[1][2]

• Concentration: Concentrate the eluate under a gentle stream of nitrogen to a final volume suitable for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following instrumental parameters are recommended for the analysis of 2-Nitropropane.

Parameter	Setting
Gas Chromatograph
Column	Agilent J&W DB-VRX, 40 m x 180 µm x 1.0 µm film thickness[2] or similar
Injection Mode	Splitless
Injector Temperature	250 °C
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Temperature Program	Initial temperature: 30 °C, ramp to 61 °C at 5 °C/min, hold for 7 min, then ramp to 230 °C at 100 °C/min and hold for 3 min.[2]
Mass Spectrometer
Ionization Mode	Electron Ionization (EI) at 70 eV
Ion Source Temperature	230 °C
MS Transfer Line Temp	280 °C
Acquisition Mode	Selected Ion Monitoring (SIM) or Tandem Mass Spectrometry (MS/MS)
Monitored Ions (SIM)	m/z 43, 46, 89 (Quantifier: 89)
MS/MS Transition	Precursor Ion: 89, Product Ion: 43

Data Presentation

Quantitative performance of the GC-MS method for 2-Nitropropane is summarized in the table below. The values are based on published methods and typical performance for similar analyses.

Performance Metric	Typical Value	Matrix/Notes
Limit of Detection (LOD)	19 ng per cigarette[1][5]	Mainstream Cigarette Smoke
56 ng/mL[1]	In-solution
Linearity (R²)	> 0.99	Over a typical calibration range of 1-150 µg/mL.[6]
Precision (RSD%)	5.4% to 15.7%[1][5]	Product variability in cigarette smoke
9.49% to 14.9%[1][5]	Intermediate precision from quality control samples
Recovery	> 90%	Expected for SPE and LLE methods with internal standard correction
Calibration Range	150–1400 ng/mL[1]	For analysis of cigarette smoke

Mandatory Visualizations

The following diagrams illustrate the experimental workflow and the logical steps of the analytical method.

Figure 1. Experimental workflow for the GC-MS analysis of 2-Nitropropane.

Figure 2. Logical relationship of key analytical steps.

References

• 1. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke * - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. osha.gov [osha.gov]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]

Application Note: High-Performance Liquid Chromatography for the Purity Analysis of 2-Nitropropane

Abstract

This application note describes a reverse-phase high-performance liquid chromatography (RP-HPLC) method for the determination of purity for 2-Nitropropane. The method is designed for researchers, scientists, and drug development professionals requiring a reliable and accurate technique for quality control and analysis of 2-Nitropropane. The methodology employs a C18 stationary phase with an isocratic mobile phase of acetonitrile and water, coupled with UV detection. This document provides a detailed experimental protocol, system suitability parameters, and data presentation guidelines.

Introduction

2-Nitropropane (2-NP) is an organic solvent and a nitroalkane of significant industrial importance. It is utilized in the manufacturing of various products, including inks, paints, and adhesives. Due to its potential toxicity and classification as a possible human carcinogen, the accurate determination of its purity is a critical aspect of quality control in both its production and application. High-performance liquid chromatography (HPLC) offers a robust, sensitive, and specific method for purity assessment, capable of separating the main compound from potential impurities.

This application note outlines a straightforward and reproducible RP-HPLC method for the purity analysis of 2-Nitropropane. The method is based on established chromatographic principles for the separation of small organic molecules and has been adapted for the specific properties of 2-Nitropropane.

Experimental Protocols

1. Instrumentation and Materials

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column compartment, and a UV-Vis detector.

• Chromatography Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Solvents: HPLC grade acetonitrile and ultrapure water.

• Standard: 2-Nitropropane analytical standard (purity >99.5%).

• Filters: 0.45 µm syringe filters for sample preparation.

2. Chromatographic Conditions

The following table summarizes the optimized chromatographic conditions for the analysis of 2-Nitropropane.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile:Water (40:60, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
UV Detection	260 nm
Run Time	10 minutes

3. Preparation of Standard and Sample Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh approximately 10 mg of the 2-Nitropropane analytical standard and dissolve it in 10 mL of acetonitrile in a volumetric flask.

• Working Standard Solution (100 µg/mL): Dilute 1 mL of the Standard Stock Solution to 10 mL with the mobile phase.

• Sample Solution (100 µg/mL): Accurately weigh approximately 10 mg of the 2-Nitropropane sample, dissolve it in 10 mL of acetonitrile, and then dilute 1 mL of this solution to 10 mL with the mobile phase.

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection into the HPLC system.

4. Analytical Procedure

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject a blank (mobile phase) to ensure no interfering peaks are present.

• Perform five replicate injections of the Working Standard Solution to establish system suitability.

• Inject the Sample Solution in duplicate.

• After the analysis, flush the column with a higher concentration of organic solvent (e.g., 80% acetonitrile in water) before storage.

Data Presentation

The purity of the 2-Nitropropane sample is determined by calculating the percentage of the main peak area relative to the total area of all peaks in the chromatogram.

Table 1: System Suitability Results

Parameter	Acceptance Criteria	Observed Value
Tailing Factor (T)	≤ 2.0	1.1
Theoretical Plates (N)	≥ 2000	4500
%RSD of Peak Area	≤ 2.0%	0.8%

Table 2: Hypothetical Purity Analysis Data for a 2-Nitropropane Sample

Peak No.	Retention Time (min)	Peak Area (mAU*s)	Area %	Identification
1	2.5	1500	0.5	Impurity A
2	4.8	295500	98.5	2-Nitropropane
3	6.2	3000	1.0	Impurity B
Total	300000	100.0

Visualizations

Caption: Experimental workflow for the HPLC purity analysis of 2-Nitropropane.

Caption: Logical relationship of the 2-Nitropropane purity analysis.

The described RP-HPLC method provides a reliable and efficient means for determining the purity of 2-Nitropropane. The use of a standard C18 column and a simple isocratic mobile phase makes this method easily transferable to most analytical laboratories. The protocol is suitable for routine quality control and for the analysis of 2-Nitropropane in various research and development settings.

Application Notes and Protocols for the Hass-Bender Oxidation using 2-Nitropropane

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Hass-Bender oxidation is a named reaction in organic chemistry that facilitates the conversion of benzylic and allylic halides to their corresponding aldehydes or α,β-unsaturated aldehydes and ketones.[1] This transformation utilizes the sodium salt of 2-nitropropane as the oxidant. First reported in 1949 by Henry B. Hass and Myron L. Bender, this reaction offers a valuable method for the synthesis of aromatic aldehydes from readily available benzyl halides.[1]

The reaction proceeds via the formation of a nitronate anion from 2-nitropropane, which then partakes in an SN2 reaction with the benzyl halide. A distinctive feature of the mechanism is the nucleophilic attack by an oxygen atom of the nitro group, rather than the carbon, onto the benzylic carbon. The resulting intermediate subsequently undergoes a pericyclic rearrangement to furnish the aldehyde and dimethyloxime as a byproduct.[1]

These application notes provide a detailed protocol for performing the Hass-Bender oxidation, a summary of representative yields, and visualizations of the reaction mechanism and experimental workflow.

Data Presentation

The following table summarizes the yields of various substituted benzaldehydes obtained from the corresponding benzyl halides using the Hass-Bender oxidation, as reported in the seminal 1949 paper by Hass and Bender.

Substrate (Benzyl Halide)	Product (Benzaldehyde)	Yield (%)
o-Xylyl bromide	o-Tolualdehyde	68-73
p-Xylyl bromide	p-Tolualdehyde	75
Benzyl chloride	Benzaldehyde	65
p-Chlorobenzyl bromide	p-Chlorobenzaldehyde	70
p-Nitrobenzyl bromide	p-Nitrobenzaldehyde	58
p-Methoxybenzyl chloride	p-Anisaldehyde	62
Cinnamyl chloride	Cinnamaldehyde	55

Experimental Protocols

This section details the experimental procedure for the Hass-Bender oxidation of o-xylyl bromide to o-tolualdehyde, adapted from a verified Organic Syntheses protocol. This procedure can be generalized for other substituted benzyl halides.

Materials and Equipment:

• Three-necked round-bottom flask

• Reflux condenser

• Dropping funnel

• Heating mantle

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Distillation apparatus

• Sodium metal

• Absolute ethanol

• 2-Nitropropane

• o-Xylyl bromide (or other suitable benzyl/allyl halide)

• Diethyl ether

• 10% Sodium hydroxide solution

• Anhydrous sodium sulfate

• Ice bath

Procedure:

• Preparation of Sodium Ethoxide: In a three-necked round-bottom flask equipped with a reflux condenser and a dropping funnel, dissolve 11.5 g (0.5 gram-atom) of sodium in 250 mL of absolute ethanol. The reaction is exothermic and should be handled with care.

• Formation of the Sodium Salt of 2-Nitropropane: To the freshly prepared sodium ethoxide solution, add 46.5 g (0.52 mole) of 2-nitropropane.

• Reaction with Benzyl Halide: Add 92.5 g (0.5 mole) of o-xylyl bromide to the solution. The mixture is then heated to reflux with stirring. The reaction is typically complete within 1-2 hours, often indicated by the cessation of sodium bromide precipitation.

• Work-up: a. After the reaction is complete, cool the mixture in an ice bath. b. Add 500 mL of water to the cooled reaction mixture. c. Transfer the mixture to a separatory funnel and extract the product with two 200 mL portions of diethyl ether. d. Combine the ether extracts and wash them with 200 mL of a 10% aqueous sodium hydroxide solution to remove any unreacted 2-nitropropane and the dimethyloxime byproduct. e. Further wash the ether layer with 100 mL of water. f. Dry the ether solution over anhydrous sodium sulfate.

• Isolation and Purification: a. Filter the dried ether solution to remove the sodium sulfate. b. Remove the diethyl ether using a rotary evaporator. c. The crude o-tolualdehyde is then purified by vacuum distillation. The fraction boiling at 94-96 °C at 20 mmHg is collected.

Safety Precautions:

• Sodium metal is highly reactive and flammable. Handle with care under an inert atmosphere if possible.

• 2-Nitropropane is a flammable and toxic liquid. Work in a well-ventilated fume hood.

• Benzyl halides are lachrymators and should be handled with appropriate personal protective equipment, including gloves and safety goggles.

Mandatory Visualization

Caption: Reaction mechanism of the Hass-Bender oxidation.

Caption: Experimental workflow for the Hass-Bender oxidation.

References

• 1. Hass–Bender oxidation - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for 2-Nitropropane Air Sampling and Analysis

Introduction

2-Nitropropane is a solvent utilized in various industrial applications, including coatings, inks, and adhesives.[1] Due to its potential health risks, including being a suspected carcinogen, monitoring workplace exposure is crucial.[2][3] This document provides detailed application notes and protocols for the sampling and analysis of 2-nitropropane in the air, primarily based on established methods from the National Institute for Occupational Safety and Health (NIOSH) and the Occupational Safety and Health Administration (OSHA). These methods are intended for use by researchers, scientists, and drug development professionals to ensure accurate and reliable exposure monitoring.

Sampling and Analytical Method Overview

The most common approach for monitoring airborne 2-nitropropane involves drawing a known volume of air through a solid sorbent tube to trap the analyte.[4] The sorbent is then transferred to a vial, and the 2-nitropropane is desorbed using a suitable solvent. The resulting solution is analyzed by Gas Chromatography with a Flame Ionization Detector (GC-FID) to determine the mass of 2-nitropropane collected.[1]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the widely used NIOSH and OSHA methods for 2-nitropropane exposure monitoring.

Table 1: Sampling Parameters

Parameter	NIOSH Method 2528	OSHA Method 15	OSHA Method 46
Sampler	Glass tube with Chromosorb 106 (100 mg front/50 mg back)[2]	Glass tube with pretreated Chromosorb 106[5]	XAD-4 tube (80 mg/40 mg)[6]
Recommended Air Volume	0.1 to 2 L[2]	2 L[5]	4 L[6]
Recommended Flow Rate	0.01 to 0.05 L/min[2]	0.2 L/min (or 0.05 to 0.1 L/min for longer sampling)[5]	0.1 L/min[6]
5% Breakthrough Volume	10.4 L (at 10 ppm, 0.2 L/min)[7]	5 L (at 52 ppm, 82% RH)[5]	4.8 L (at 52.6 ppm, ~80% RH, 0.1 L/min)[8]

Table 2: Analytical Parameters

Parameter	NIOSH Method 2528	OSHA Method 15	OSHA Method 46
Analytical Technique	Gas Chromatography, Flame Ionization Detector (GC-FID)[2]	Gas Chromatography, Flame Ionization Detector (GC-FID)[5]	Gas Chromatography, Flame Ionization Detector (GC-FID)[6]
Desorption Solvent	1 mL Ethyl acetate[2]	1 mL Ethyl acetate[5]	Carbon disulfide[9]
Desorption Time	30 minutes with occasional agitation[2]	Not specified	Not specified
Working Range	1.4 to 27 ppm (5 to 100 mg/m³) for a 2-L air sample[2]	0.54 to 54 ppm for a 2-L air sample[5]	Not specified
Estimated Limit of Detection (LOD)	1 µg per sample[2]	0.27 ppm (0.98 mg/m³) for a 2-L air sample (analytical procedure)[5]	0.4 µg per sample (25 ppb or 91 µg/m³)[8]
Overall Precision (SrT)	0.05[2]	0.023 (analytical procedure only)[5]	Not specified
Accuracy	± 11.4%[2]	Not specified	Not specified
Bias	2.8%[2]	Not specified	Not specified

Experimental Workflow

The following diagram illustrates the general workflow for 2-nitropropane air sampling and analysis.

Caption: General workflow for 2-nitropropane air sampling and analysis.

Experimental Protocols

The following protocols are detailed methodologies based on the NIOSH 2528 method.

Protocol 1: Air Sampling

Materials:

• Sampler: Glass tube (7.0 cm long, 6.0 mm OD, 4.0 mm ID) containing two sections of 60/80 mesh Chromosorb 106 (front = 100 mg; back = 50 mg) separated by a urethane foam plug and held in place with silanized glass wool plugs.[2]

• Personal sampling pump, calibrated.

• Flexible tubing.

• Tube tip breaker.

Procedure:

• Immediately before sampling, break the ends of the sorbent tube to provide an opening of at least half the internal diameter of the tube.[2]

• Connect the sorbent tube to the personal sampling pump with flexible tubing, ensuring the backup section (smaller sorbent section) is positioned nearest the pump.

• Position the sampling tube vertically on the employee's breathing zone.

• Sample at an accurately known flow rate between 0.01 and 0.05 L/min for a total sample size of 0.1 to 2 L.[2]

• After sampling, cap the tubes with the provided plastic caps and label them with a unique identifier.

• Prepare at least two to ten field blanks per set by breaking the ends of sorbent tubes and immediately capping them without drawing air through.[2]

• Pack the samples and field blanks securely for shipment to the laboratory.

Protocol 2: Sample Preparation and Analysis

Materials:

• 2-Nitropropane, chromatographic quality.[2]

• Ethyl acetate, chromatographic quality.[2]

• Volumetric flasks (10 mL).

• Pipettes.

• Vials with polytetrafluoroethylene-lined caps.

• Gas chromatograph equipped with a flame ionization detector (GC-FID).

• GC column: 6-m x 4-mm ID stainless steel, packed with 10% FFAP on 80/100 mesh Chromosorb WHP.[2]

Procedure:

Sample Preparation:

• Carefully remove the front and back sorbent sections from the sampler tube and place them into separate, labeled vials. Discard the glass wool and foam plugs.[2]

• Pipette 1.0 mL of ethyl acetate into each vial.[2]

• Cap each vial securely.

• Allow the vials to stand for 30 minutes with occasional agitation to ensure complete desorption of the 2-nitropropane.[2]

Standard Preparation:

• Prepare a stock solution of 2-nitropropane in ethyl acetate. For example, add a known mass of 2-nitropropane to a 10-mL volumetric flask and dilute to the mark with ethyl acetate.[2]

• Prepare a series of working standards by making serial dilutions of the stock solution with ethyl acetate. The concentration of the working standards should bracket the expected concentration range of the samples.[2]

GC-FID Analysis:

• Set up the GC-FID system according to the manufacturer's recommendations and the following conditions:

  • Injector Temperature: 190 °C[2]

  • Detector Temperature: 200 °C[2]

  • Column Temperature: 90 °C[2]

  • Carrier Gas (Helium or Nitrogen) Flow Rate: 20 mL/min[2]

• Inject a 5 µL aliquot of the sample solution into the GC-FID. The solvent flush technique or an autosampler can be used for injection.[2]

• Analyze the working standards and field blanks in the same manner as the samples.

• Measure the peak area of the 2-nitropropane peak.

Calculations:

• Prepare a calibration graph by plotting the peak area of the standards versus their concentration (in µg/mL).

• Determine the concentration of 2-nitropropane in the sample and blank solutions from the calibration curve.

• Calculate the mass of 2-nitropropane in each sample by subtracting the mass found in the blank from the mass found in the sample.

• The concentration of 2-nitropropane in the air is calculated using the following formula:

  C (mg/m³) = (M / V) * 1000

  Where:

  • C = Concentration of 2-nitropropane in the air

  • M = Mass of 2-nitropropane in the sample (in mg)

  • V = Volume of air sampled (in L)

Safety Precautions

• 2-Nitropropane is a suspected human carcinogen and should be handled with extreme caution in a well-ventilated fume hood.[3]

• Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Ethyl acetate is a flammable liquid; handle it away from ignition sources.

• All laboratory procedures should be performed by trained personnel in a controlled environment.

References

• 1. tandfonline.com [tandfonline.com]
• 2. cdc.gov [cdc.gov]
• 3. nj.gov [nj.gov]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. osha.gov [osha.gov]
• 6. 2-NITROPROPANE | Occupational Safety and Health Administration [osha.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. osha.gov [osha.gov]
• 9. researchgate.net [researchgate.net]

Application of 2-Nitropropane as a Fuel Additive in Research Settings: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitropropane (2-NP) is a volatile organic compound with the chemical formula (CH₃)₂CHNO₂. In the context of fuel science, it has been investigated as a potential additive for both gasoline and diesel fuels. Its properties as an oxygenate and its potential to influence combustion characteristics have made it a subject of research interest. As a cetane improver in diesel fuel, it can shorten ignition delay, while in gasoline, it has been explored for its octane-boosting and performance-enhancing capabilities. These notes provide an overview of its application, performance data, and detailed experimental protocols for its evaluation in a research setting.

Data Presentation

The following tables summarize the quantitative data on the effects of 2-Nitropropane as a fuel additive, based on available research.

Table 1: Effect of Nitro-Based Additive (40-65% 2-Nitropropane) on Diesel Engine Performance and Emissions

Parameter	Base Diesel	Diesel with Nitro-Based Additive	Percentage Change
Minimum Brake Specific Fuel Consumption (g/kWh)	204.6	202.2	-1.17%
NOx Emissions	Baseline	Decreased by >2%	> -2%
Smoke Intensity	Baseline	Maximum drop of 55%	-55% (max)

Data sourced from a study on a nitro-based fuel additive containing 40-65% 2-Nitropropane.[1][2]

Table 2: Qualitative Performance Effects of 2-Nitropropane in Gasoline Engines (Dynamometer Testing)

RPM Range	Observation
Low RPM	Decrease in power output.
High RPM	Measurable performance improvement.
Detonation Resistance	Higher than Nitromethane.

Based on general observations from dynamometer tests. Quantitative data is limited.[3][4]

Experimental Protocols

Protocol 1: Evaluation of 2-Nitropropane as a Cetane Improver in a Diesel Engine

Objective: To determine the effect of 2-Nitropropane on the cetane number of a base diesel fuel.

Apparatus:

• Cooperative Fuel Research (CFR) engine compliant with ASTM D613 specifications.[4][5][6][7][8]

• Fuel blending equipment (volumetric flasks, graduated cylinders).

• Safety equipment (fume hood, chemical resistant gloves, safety glasses).

Procedure:

• Fuel Blend Preparation:

  • Prepare a series of fuel blends by adding precise volumetric percentages of 2-Nitropropane to a base diesel fuel. Common concentrations for testing range from 0.5% to 5% by volume.

  • Ensure thorough mixing of the additive with the base fuel.

• CFR Engine Setup and Calibration:

  • Calibrate the CFR engine according to the ASTM D613 standard procedure using primary reference fuels (n-cetane and heptamethylnonane).[6]

• Engine Testing:

  • Warm up the engine to the specified operating temperature.

  • Introduce the first fuel blend into the engine's fuel system.

  • Adjust the engine's compression ratio to achieve the standard ignition delay of 13 degrees of crank angle.

  • Record the handwheel reading corresponding to this compression ratio.

  • Repeat the process for each fuel blend and the base diesel fuel.

• Data Analysis:

  • Calculate the cetane number for each blend by comparing the handwheel readings to the calibration chart generated with the primary reference fuels.

  • Plot the cetane number as a function of the 2-Nitropropane concentration.

Protocol 2: Performance and Emissions Testing of 2-Nitropropane in a Gasoline Engine using a Dynamometer

Objective: To evaluate the effect of 2-Nitropropane on the performance (horsepower, torque) and exhaust emissions of a spark-ignition engine.

Apparatus:

• Engine dynamometer (e.g., SuperFlow SF-902S).[7]

• Spark-ignition test engine (e.g., Ford 2.3L).[9]

• Exhaust gas analyzer for measuring NOx, CO, and hydrocarbons.

• Fuel flow meter.

• Data acquisition system.

Procedure:

• Fuel Blend Preparation:

  • Prepare fuel blends of gasoline with varying percentages of 2-Nitropropane (e.g., 2%, 5%, 10% by volume).

• Engine Installation and Baseline Test:

  • Mount the test engine on the dynamometer.

  • Conduct a baseline test with the base gasoline to establish performance and emission characteristics at various engine speeds and loads.

• Additive Testing:

  • Introduce the first gasoline/2-Nitropropane blend into the fuel system.

  • Allow the engine to stabilize.

  • Perform sweeps of engine speed at wide-open throttle and at partial loads, recording horsepower, torque, fuel consumption, and exhaust emissions data.

  • Repeat for each fuel blend.

• Data Analysis:

  • Correct the dynamometer readings for atmospheric conditions.

  • Plot horsepower and torque curves for each fuel blend against the baseline.

  • Calculate the brake specific fuel consumption (BSFC) at different operating points.

  • Compare the emission levels (NOx, CO, HC) of the blends to the baseline.

Mandatory Visualization

Combustion Pathway of 2-Nitropropane

The high-temperature combustion of 2-Nitropropane is a complex process involving numerous radical chain reactions. The initial step is the thermal decomposition of the 2-Nitropropane molecule.

Initial decomposition of 2-Nitropropane.

Experimental Workflow for Fuel Additive Evaluation

The following diagram illustrates a typical workflow for evaluating the performance and emission characteristics of a fuel additive like 2-Nitropropane.

Workflow for fuel additive testing.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. dundonmotorsports.com [dundonmotorsports.com]
• 3. pubs.aip.org [pubs.aip.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ASTM D613 - eralytics [eralytics.com]
• 6. docs.nrel.gov [docs.nrel.gov]
• 7. Fuel Property Testing: Ignition Quality [dieselnet.com]
• 8. matestlabs.com [matestlabs.com]
• 9. ASTM D6201 – Ford 2.3L Intake Valve Deposit (IVD) Testing [intertek.com]

2-Nitropropane as a substrate for 2-nitropropane dioxygenase enzyme assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Nitropropane dioxygenase (2NPD), classified under EC 1.13.11.32, is a flavin-dependent enzyme that catalyzes the oxidative denitrification of nitroalkanes.[1] This enzyme is of significant interest due to its potential applications in bioremediation of nitroalkane pollutants and its unique catalytic mechanism, which involves an anionic flavin semiquinone intermediate.[1][2][3] 2NPD utilizes 2-nitropropane and molecular oxygen as substrates to produce acetone and nitrite.[4] The enzyme, found in various organisms including Hansenula mrakii, Neurospora crassa, and Pseudomonas aeruginosa, contains either flavin mononucleotide (FMN) or flavin adenine dinucleotide (FAD) as a cofactor.[2][5]

These application notes provide detailed protocols for assaying 2-nitropropane dioxygenase activity, a summary of its kinetic properties, and a visualization of its catalytic pathway and experimental workflow. This information is intended to assist researchers in studying the enzyme's function, screening for inhibitors, and exploring its potential in various biotechnological and pharmaceutical applications.

Data Presentation

Table 1: Kinetic Parameters of 2-Nitropropane Dioxygenase

Substrate	Enzyme Source	kcat (s⁻¹)	Km (µM)	kcat/Km (M⁻¹s⁻¹)	pH	Temperature (°C)	Reference
Ethylnitronate	Neurospora crassa	-	-	1.65 x 10⁴	-	-	[6]
Ethylnitronate	Hansenula mrakii	-	-	-	6.0	30	[7]
Ethylnitronate	Hansenula mrakii	-	-	-	8.0	30	[7]
Ethylnitronate	Hansenula mrakii	-	-	-	10.5	30	[7]

Signaling Pathway and Experimental Workflow

Caption: Enzymatic reaction pathway of 2-nitropropane dioxygenase.

Caption: Experimental workflow for a 2-nitropropane dioxygenase assay.

Experimental Protocols

Two primary methods for assaying 2-nitropropane dioxygenase activity are detailed below: a spectrophotometric method based on nitrite formation and a method monitoring oxygen consumption.

Method 1: Spectrophotometric Assay of Nitrite Formation

This protocol is adapted from colorimetric procedures for nitrite determination.

1. Materials and Reagents:

• 2-Nitropropane dioxygenase enzyme preparation

• 2-Nitropropane (substrate)

• Potassium phosphate buffer (50 mM, pH 7.5)

• Sulfanilamide solution (1% w/v in 1.5 N HCl)

• N-(1-Naphthyl)ethylenediamine dihydrochloride (NED) solution (0.1% w/v)

• Sodium nitrite (for standard curve)

• 96-well microplate or cuvettes

• Spectrophotometer

2. Procedure:

• Prepare a Nitrite Standard Curve:

  • Prepare a series of sodium nitrite standards (e.g., 0-100 µM) in the assay buffer.

  • To 100 µL of each standard, add 50 µL of sulfanilamide solution, mix, and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of NED solution, mix, and incubate for 5-10 minutes at room temperature.

  • Measure the absorbance at 540 nm.

  • Plot absorbance versus nitrite concentration to generate a standard curve.

• Enzyme Assay:

  • Prepare a reaction mixture in a microcentrifuge tube containing:

    • 800 µL of 50 mM potassium phosphate buffer (pH 7.5)

    • 100 µL of 2-nitropropane solution (prepare a stock solution and dilute to the desired final concentration, e.g., 10 mM for a final concentration of 1 mM).

  • Pre-incubate the reaction mixture at 30°C for 5 minutes.

  • Initiate the reaction by adding 100 µL of the enzyme solution. Mix gently.

  • Incubate at 30°C for a defined period (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

  • Stop the reaction by adding a quenching agent (e.g., 100 µL of 1 M HCl) or by heat inactivation.

  • Take a 100 µL aliquot of the reaction mixture and transfer it to a 96-well plate.

  • Add 50 µL of sulfanilamide solution and 50 µL of NED solution, with incubation as described for the standard curve.

  • Measure the absorbance at 540 nm.

• Data Analysis:

  • Determine the concentration of nitrite produced in the enzymatic reaction using the standard curve.

  • Calculate the enzyme activity, typically expressed in units (µmol of product formed per minute) per mg of protein.

Method 2: Oxygen Consumption Assay

This method directly measures the consumption of one of the substrates, molecular oxygen.

1. Materials and Reagents:

• 2-Nitropropane dioxygenase enzyme preparation

• 2-Nitropropane (substrate)

• Air-saturated buffer (e.g., 50 mM potassium phosphate buffer, pH 7.5)

• Oxygen electrode and chamber

2. Procedure:

• Instrument Setup:

  • Calibrate the oxygen electrode according to the manufacturer's instructions, using air-saturated buffer (100% O₂) and a solution of sodium dithionite (0% O₂).

  • Equilibrate the reaction chamber to the desired temperature (e.g., 30°C).

• Enzyme Assay:

  • Add a known volume of air-saturated buffer to the reaction chamber.

  • Add the desired amount of 2-nitropropane from a stock solution. Allow the signal to stabilize.

  • Initiate the reaction by injecting a small volume of the enzyme solution into the chamber.

  • Record the decrease in oxygen concentration over time.

• Data Analysis:

  • Calculate the initial rate of oxygen consumption from the linear portion of the curve.

  • Enzyme activity can be expressed as µmol of O₂ consumed per minute per mg of protein.

Applications in Drug Development

The introduction of a nitro group is often considered a structural alert in drug development due to potential metabolic liabilities.[8] Enzymes like 2-nitropropane dioxygenase can be utilized in several ways:

• Metabolic Stability Studies: Assessing the susceptibility of nitro-containing drug candidates to enzymatic degradation.

• Biocatalysis: Using the enzyme to synthesize novel compounds or modify existing ones through controlled denitrification.

• High-Throughput Screening: Developing assays to screen for inhibitors of 2-nitropropane dioxygenase, which could serve as chemical probes to study its biological function or as potential therapeutic agents in specific contexts.

Conclusion

2-Nitropropane dioxygenase is a versatile enzyme with a unique catalytic mechanism. The protocols and data presented here provide a foundation for researchers to investigate its properties and explore its potential applications. The spectrophotometric and oxygen consumption assays are robust methods for determining enzyme activity and can be adapted for various research needs, including kinetic characterization and inhibitor screening.

References

• 1. Probing the Mechanism of 2-Nitropropane Dioxygenase: A Model for Flavin Semiquinone Intermediates in Catalysis [acswebcontent.acs.org]
• 2. Crystal structure of 2-nitropropane dioxygenase complexed with FMN and substrate. Identification of the catalytic base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Biochemical Characterization of 2-Nitropropane Dioxygenase from Hansenula MRAKII | Semantic Scholar [semanticscholar.org]
• 4. 2-nitropropane dioxygenase - Wikipedia [en.wikipedia.org]
• 5. Unique primary structure of 2-nitropropane dioxygenase from Hansenula mrakii - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. Nitroreduction: A Critical Metabolic Pathway for Drugs, Environmental Pollutants, and Explosives - PMC [pmc.ncbi.nlm.nih.gov]

Preparation of analytical standards for quantitative 2-Nitropropane analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Accurate and reliable quantitative analysis of 2-Nitropropane is crucial in various fields, including industrial hygiene, environmental monitoring, and pharmaceutical development, due to its potential health risks. The foundation of precise quantification lies in the meticulous preparation of analytical standards. These application notes provide detailed protocols for the preparation of 2-Nitropropane standards, ensuring data integrity and reproducibility in analytical assays.

Safety Precautions

2-Nitropropane is a suspected human carcinogen and a hepatotoxic agent.[1] All handling and preparation of 2-Nitropropane and its solutions must be performed in a well-ventilated chemical fume hood.[2][3] Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn at all times.[4][5] All waste materials should be disposed of as hazardous waste according to institutional guidelines.

Materials and Reagents

• 2-Nitropropane (reagent grade or higher)[2][6]

• Ethyl acetate (chromatographic grade)[2][6]

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Analytical balance

• Vials with Teflon-lined caps[6]

Experimental Protocols

Protocol 1: Preparation of a Primary Stock Solution

A primary stock solution is the starting point for creating a calibration curve.

• Tare a clean, dry volumetric flask (e.g., 10 mL) on an analytical balance.

• Carefully add a precise amount of pure 2-Nitropropane to the volumetric flask. For example, add approximately 98.2 mg (100 µL) of 2-Nitropropane.[2]

• Record the exact weight of the 2-Nitropropane added.

• Dilute to the mark with ethyl acetate.[2]

• Cap the flask and mix thoroughly by inverting the flask several times to ensure a homogenous solution.

• Calculate the exact concentration of the stock solution in mg/mL. For example, 98.2 mg in 10 mL results in a 9.82 mg/mL stock solution.[2]

• Label the stock solution clearly with the compound name, concentration, solvent, preparation date, and initials of the preparer.

• Store the stock solution in a tightly sealed container in a cool, dry, and dark place.

Protocol 2: Preparation of Working Standards by Serial Dilution

Working standards are prepared by diluting the primary stock solution to create a series of standards at different concentrations for generating a calibration curve.

• Label a series of volumetric flasks for each working standard concentration.

• Dispense the required volume of the primary stock solution into the first volumetric flask using a calibrated pipette.

• Dilute to the mark with ethyl acetate and mix thoroughly.

• Use the previously prepared standard to create the next lower concentration standard by taking a specific volume and diluting it in a new volumetric flask.

• Repeat this process until a series of standards covering the desired analytical range is prepared. For instance, to obtain concentrations in the range of 1 to 150 µg/mL, serial dilutions of the stock solution will be necessary.[2]

Quantitative Data Summary

The following tables summarize key quantitative data related to the analysis of 2-Nitropropane.

Table 1: Analytical Performance and Detection Limits

Parameter	Value	Reference
Analytical Detection Limit	2 ng per injection	[6]
Overall Procedure Detection Limit	0.4 µg per sample (25 ppb)	[7]
Reliable Quantitation Limit	0.4 µg per sample (25 ppb)	[7]
Pooled Coefficient of Variation	0.023 (for 0.54 to 54 ppm range)	[6]

Table 2: Storage and Stability of 2-Nitropropane Samples

Storage Condition	Storage Duration	Analyte Migration	Reference
Refrigerated	15 days	3% to 5%	[7]
Ambient Temperature	15 days	20% to 25%	[7]

Table 3: Example of Standard Preparation for a 2 L Air Sample

Volume of 2-Nitropropane	Volume of Ethyl Acetate	Equivalent Air Concentration (2 L sample)	Reference
5 µL	25 mL	27.1 ppm	[6]

Workflow for Preparation of Analytical Standards

The following diagram illustrates the workflow for the preparation of 2-Nitropropane analytical standards.

Caption: Workflow for 2-Nitropropane Standard Preparation.

References

• 1. 2-Nitropropane | C3H7NO2 | CID 398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdc.gov [cdc.gov]
• 3. 2-Nitropropane(79-46-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. hpc-standards.com [hpc-standards.com]
• 6. osha.gov [osha.gov]
• 7. osha.gov [osha.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming 2-Nitropropane Instability on Charcoal Collection Tubes

This technical support center provides guidance for researchers, scientists, and drug development professionals encountering challenges with the stability of 2-nitropropane on charcoal collection tubes during experimental procedures.

Troubleshooting Guide

This section addresses specific issues that may arise during the sampling and analysis of 2-nitropropane.

Issue: Low or inconsistent recovery of 2-nitropropane from charcoal tubes.

• Question: My analytical results show significantly lower concentrations of 2-nitropropane than expected. What could be the cause?

• Answer: Low recovery of 2-nitropropane from charcoal tubes is a known issue. The primary cause is the chemical instability of 2-nitropropane on the charcoal surface, where it can undergo partial conversion to acetone.[1] This degradation leads to an underestimation of the actual airborne concentration. It is highly recommended to switch to an alternative sorbent material.

Issue: Detection of acetone in samples when it is not expected.

• Question: I am detecting acetone in my GC analysis of 2-nitropropane samples collected on charcoal, but acetone was not present in the sampled environment. Why is this happening?

• Answer: The presence of acetone is a strong indicator of 2-nitropropane degradation on the charcoal tube.[1] The charcoal surface can facilitate the conversion of 2-nitropropane to acetone, leading to false positive results for acetone and inaccurate, low results for 2-nitropropane.

Issue: Sample results are not reproducible.

• Question: I am observing poor reproducibility in my 2-nitropropane measurements when using charcoal tubes. What factors could be contributing to this?

• Answer: The instability of 2-nitropropane on charcoal is a key factor contributing to poor reproducibility. The extent of degradation can vary depending on factors such as sample loading, storage time, temperature, and the specific properties of the charcoal lot. For improved precision, a more stable sampling medium is necessary.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding 2-nitropropane sampling and analysis.

Q1: Why is charcoal not a suitable sorbent for 2-nitropropane sampling?

A1: Charcoal is not recommended for 2-nitropropane sampling due to the analyte's instability on this medium. 2-Nitropropane can partially convert to acetone on the surface of the charcoal.[1] This chemical transformation leads to inaccurate sample results, with decreased 2-nitropropane recovery and the potential for false detection of acetone.

Q2: What are the recommended alternative sorbent tubes for 2-nitropropane sampling?

A2: Validated methods from NIOSH and OSHA recommend the use of alternative sorbent tubes for reliable 2-nitropropane sampling. These include:

• Chromosorb 106: As specified in NIOSH Method 2528.[2][3]

• XAD-4: As specified in OSHA Method 46.[4][5]

These sorbents have demonstrated good stability and high recovery rates for 2-nitropropane.

Q3: What are the storage stability data for 2-nitropropane on alternative sorbents?

A3: Studies have shown that 2-nitropropane is stable on alternative sorbents. For example, on Chromosorb 106, samples showed no statistically significant loss after 28 days of storage (seven days at ambient temperature followed by 21 days at 0°C).[2] On XAD-4 tubes, samples stored for 57 days at 2°C showed an average recovery of 97.6%.[4]

Q4: Can high humidity affect the sampling of 2-nitropropane?

A4: While high humidity can decrease the breakthrough volume of many sorbents, the recommended methods using Chromosorb 106 and XAD-4 have been evaluated under humid conditions and have shown reliable performance within the recommended sampling volumes.[1][4]

Data Summary

The following tables summarize quantitative data from validated methods for 2-nitropropane sampling, highlighting the superior performance of alternative sorbents compared to charcoal.

Table 1: Comparison of Sorbent Performance for 2-Nitropropane Sampling

Sorbent	Validated Method	Reported Issues	Average Recovery
Charcoal	Not Recommended	Partial conversion to acetone, low recovery.[1]	<50% with some desorption solvents.[4]
Chromosorb 106	NIOSH 2528	None reported	Quantitative (>95%).[6]
XAD-4	OSHA 46	None reported	96.4%.[4]

Table 2: Storage Stability of 2-Nitropropane on Recommended Sorbents

Sorbent	Method	Storage Duration	Storage Conditions	Average Recovery
Chromosorb 106	NIOSH 2528	28 days	7 days at 25°C, then 21 days at 0°C	No significant loss.[3]
XAD-4	OSHA 46	57 days	Refrigerated at 2°C	97.6%.[4]

Experimental Protocols

Below are detailed methodologies for the recommended NIOSH and OSHA methods for 2-nitropropane sampling and analysis.

NIOSH Method 2528: 2-Nitropropane on Chromosorb 106

1. Sampling:

• Sampler: Glass tube containing two sections of 60/80 mesh Chromosorb 106 (100 mg front/50 mg back).[2]

• Flow Rate: 0.01 to 0.05 L/min.[2][3]

• Sample Volume: 0.1 to 2 L.[2][3]

• Procedure:

  • Calibrate the personal sampling pump with a representative sampler in line.

  • Break the ends of the sampler immediately before sampling.

  • Attach the sampler to the pump and collect the air sample.

  • After sampling, cap the ends of the tube and store for shipment.

2. Sample Preparation and Analysis:

• Desorption: Add 1.0 mL of ethyl acetate to each section of the sorbent in separate vials. Allow to stand for 30 minutes with occasional agitation.[2]

• Analysis: Gas Chromatography with Flame Ionization Detector (GC-FID).[2][3]

• Injection Volume: 5 µL.[2][3]

• Column: 10% FFAP on 80/100 mesh Chromosorb WHP or equivalent.[2][3]

OSHA Method 46: 1-Nitropropane and 2-Nitropropane on XAD-4

1. Sampling:

• Sampler: XAD-4 sorbent tube (80 mg front/40 mg back).[5]

• Flow Rate: 0.1 L/min.[5]

• Sample Volume: 4 L.[5]

• Procedure:

  • Calibrate the sampling pump with a representative tube in line.

  • Break the ends of the tube and connect it to the sampling pump.

  • Collect the air sample at the recommended flow rate.

  • After sampling, seal the tube with plastic caps.

2. Sample Preparation and Analysis:

• Desorption: Transfer each sorbent section to a separate vial and add 1.0 mL of carbon disulfide.

• Analysis: Gas Chromatography with Flame Ionization Detector (GC-FID).[5]

• Injection Volume: 1 µL.

• Column: Capillary column suitable for separating the analytes from the solvent and any interferences.

Visualizations

The following diagrams illustrate the key chemical pathway and experimental workflows.

Caption: Degradation of 2-Nitropropane to Acetone on Charcoal Surface.

Caption: Recommended Workflow for 2-Nitropropane Air Sampling and Analysis.

Caption: Troubleshooting Decision Flowchart for 2-Nitropropane Analysis.

References

• 1. osha.gov [osha.gov]
• 2. cdc.gov [cdc.gov]
• 3. Page:NIOSH Manual of Analytical Methods - 2528.pdf/1 - Wikisource, the free online library [en.wikisource.org]
• 4. osha.gov [osha.gov]
• 5. 2-NITROPROPANE | Occupational Safety and Health Administration [osha.gov]
• 6. stacks.cdc.gov [stacks.cdc.gov]

Improving analytical method for 2-Nitropropane to avoid acetone conversion

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving analytical methods for 2-Nitropropane, with a focus on avoiding its conversion to acetone.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 2-Nitropropane conversion to acetone during analysis?

A1: The conversion of 2-Nitropropane to acetone is a known issue, particularly during sample collection and preparation. The most commonly cited reason is the use of activated charcoal as a sorbent for air sampling. The charcoal surface can facilitate the partial conversion of 2-Nitropropane to acetone[1]. Additionally, the chemical nature of 2-Nitropropane itself contributes to this instability. It can exist in equilibrium with its tautomeric form, propane 2-nitronate, especially under certain pH conditions. This nitronate is susceptible to hydrolysis, which yields acetone and nitrite[2]. Acidic conditions can also promote the Nef reaction, leading to ketone formation[3].

Q2: How can I prevent the conversion of 2-Nitropropane to acetone during sample collection?

A2: To prevent the conversion during sample collection, it is recommended to avoid using charcoal-based sorbents. A well-established alternative is to use Chromosorb 106, a cross-linked polystyrene porous polymer, for trapping airborne 2-Nitropropane[1][4][5]. This material has been shown to have a high capacity for 2-Nitropropane and allows for quantitative recovery without causing degradation to acetone[1][4].

Q3: What is the recommended analytical technique for 2-Nitropropane to ensure accurate quantification?

A3: Gas chromatography (GC) is the most common and robust technique for the analysis of 2-Nitropropane[5][6][7]. When coupled with a Flame Ionization Detector (FID), it provides reliable quantification[1][5]. For higher sensitivity and selectivity, especially in complex matrices, Gas Chromatography-Tandem Mass Spectrometry (GC-MS/MS) is recommended[6][8]. Headspace GC (HS-GC) is another excellent option as it minimizes sample preparation and reduces the risk of analyte degradation by only analyzing the volatile compounds in the headspace above the sample[9].

Q4: Are there any specific sample preparation steps to improve the stability of 2-Nitropropane before analysis?

A4: Yes, controlling the pH of your sample solutions is crucial. Since the conversion to acetone can be acid-catalyzed (Nef reaction) and the nitronate intermediate is pH-dependent, maintaining a neutral or slightly alkaline pH can help stabilize the 2-Nitropropane molecule[2][3]. When preparing standards or samples in a liquid matrix, consider using a buffered solution. For samples collected on sorbent tubes, prompt desorption and analysis are recommended. If storage is necessary, it should be at low temperatures (e.g., 0°C or -20°C) to minimize degradation[6][10].

Q5: Can derivatization be used to improve the analysis of 2-Nitropropane?

A5: While not directly aimed at preventing acetone conversion, derivatization can be a valuable strategy to enhance the detectability and chromatographic properties of challenging analytes. For nitroaromatic compounds, derivatization techniques are employed to improve sensitivity and selectivity[11]. For instance, a hypothetical two-step process could involve the selective reduction of the nitro group to a primary amine, followed by fluorescent labeling for high-sensitivity analysis by HPLC[11]. However, for routine analysis of 2-Nitropropane, direct GC analysis is often sufficient and avoids the added complexity of derivatization steps[12].

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Acetone peak detected in 2-Nitropropane sample	Use of charcoal sorbent for sample collection.	Switch to Chromosorb 106 sorbent tubes for sample collection[1].
Acidic conditions in the sample or during preparation.	Ensure sample matrix and solvents are at a neutral or slightly alkaline pH. Use buffered solutions where appropriate.
High temperatures in the GC injector leading to thermal degradation.	Optimize GC injector temperature. A starting point of 190°C has been used successfully[10].
Low recovery of 2-Nitropropane	Inefficient desorption from the sorbent tube.	Use ethyl acetate as the desorption solvent for Chromosorb 106 and allow for sufficient desorption time (e.g., 30 minutes)[10].
Analyte loss due to volatility.	Minimize headspace in sample vials and ensure they are properly sealed. Analyze samples as soon as possible after preparation[6].
Degradation during storage.	Store samples at low temperatures (0°C or -20°C) and for a limited time[6][10].
Poor peak shape or resolution in GC analysis	Inappropriate GC column.	A 10% FFAP on 80/100 mesh Chromosorb W-AW packed column has been shown to be effective[5]. For capillary columns, a non-polar column (e.g., DB-5ms) could be a good starting point.
Sub-optimal GC oven temperature program.	Optimize the oven temperature program to ensure good separation of 2-Nitropropane from the solvent and any potential interferences.
Interfering peaks in the chromatogram	Contaminants from the sorbent material.	Ensure the Chromosorb 106 is of high purity. Pre-conditioning the tubes by heating with a flow of inert gas can help remove volatile impurities[1].
Co-eluting compounds from the sample matrix.	Employ a more selective detector like a mass spectrometer (MS) to differentiate 2-Nitropropane from interfering compounds[6].

Quantitative Data Summary

Table 1: NIOSH Method Performance for 2-Nitropropane Analysis

Parameter	Value	Reference
Sorbent Material	Chromosorb 106	[4][5]
Desorption Solvent	Ethyl Acetate	[4][5]
Analytical Technique	GC-FID	[5]
Recovery	Quantitative at or above 10 µ g/sample	[5]
Precision (RSD)	0.05 for samples in the range of 1.0-10 ppm	[5]
Stability	100% recovered after 7 days at 25°C and 21 days at 0°C	[10]

Table 2: OSHA Method Performance for 2-Nitropropane Analysis

Parameter	Value	Reference
Sorbent Material	Chromosorb 106 (pre-treated)	[1]
Desorption Solvent	Ethyl Acetate	[1]
Analytical Technique	GC-FID	[1]
Desorption Efficiency	99.3% for 99 to 395 µg per tube	[1]
Analytical Detection Limit	1.98 ng/injection	[1]
Pooled Coefficient of Variation	0.023 over the range of 0.54 to 54 ppm	[1]

Experimental Protocols

Protocol 1: Air Sampling and Analysis of 2-Nitropropane using GC-FID (Based on NIOSH/OSHA Methods)

1. Sample Collection: a. Use a solid sorbent tube containing Chromosorb 106. b. Immediately before sampling, break the ends of the tube. c. Connect the sorbent tube to a personal sampling pump with flexible tubing. d. Sample the air at a known flow rate between 0.01 and 0.2 L/min for a total sample volume of 0.1 to 2 L[1][10]. e. After sampling, cap the tubes and store them at a low temperature if not analyzed immediately.

2. Sample Preparation (Desorption): a. Carefully transfer the front and back sections of the sorbent into separate labeled vials. b. Add 1.0 mL of ethyl acetate to each vial[10]. c. Seal the vials and allow them to stand for 30 minutes to ensure complete desorption[10]. Gently agitate the vials periodically.

3. GC-FID Analysis: a. Instrumentation: A gas chromatograph equipped with a flame ionization detector (FID). b. Column: 6.1 m x 4 mm i.d. stainless steel tubing packed with 10% FFAP on 80/100 mesh Chromosorb W-AW (or equivalent)[5]. c. Temperatures:

• Injector: 190°C[10]
• Detector: 250-300°C
• Oven: Isothermal at a temperature that provides good resolution (e.g., 100-150°C), or a temperature program if necessary. d. Gases: Use high-purity helium or nitrogen as the carrier gas, and hydrogen and air for the FID. e. Injection: Inject a 5 µL aliquot of the desorbed sample solution into the GC[10].

4. Calibration and Quantification: a. Prepare a series of calibration standards by diluting a stock solution of 2-Nitropropane in ethyl acetate to cover the expected concentration range of the samples[10]. b. Analyze the standards under the same GC conditions as the samples. c. Construct a calibration curve by plotting the peak area versus the concentration of 2-Nitropropane. d. Determine the concentration of 2-Nitropropane in the samples by comparing their peak areas to the calibration curve. e. Correct the final concentration for the desorption efficiency, which should be determined by analyzing spiked sorbent tubes.

Visualizations

Caption: Recommended workflow for the analysis of 2-Nitropropane.

Caption: Chemical pathways of 2-Nitropropane conversion.

References

• 1. osha.gov [osha.gov]
• 2. Investigation of the chemical basis of nitroalkane toxicity: tautomerism and decomposition of propane 1- and 2-nitronate under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke * - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Headspace Gas Chromatography: Types and Uses | Phenomenex [phenomenex.com]
• 10. cdc.gov [cdc.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Optimization of reaction conditions for 2-Nitropropane synthesis

Technical Support Center: Synthesis of 2-Nitropropane

This technical support center provides troubleshooting guidance and frequently asked questions for the synthesis of 2-nitropropane, tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for synthesizing 2-nitropropane?

A1: The main industrial and laboratory methods for synthesizing 2-nitropropane include:

• Vapor-phase nitration of propane: This is a common industrial method where propane reacts with nitric acid at high temperatures and pressures.[1][2][3] This process typically yields a mixture of nitroalkanes, including 1-nitropropane, 2-nitropropane, nitroethane, and nitromethane.[4][5][6]

• Reaction of 2-halopropanes with nitrites: In a laboratory setting, 2-nitropropane can be synthesized by reacting 2-iodopropane or 2-bromopropane with a nitrite salt, such as sodium nitrite.[1][7]

• Oxidation of acetone oxime: This method involves the oxidation of acetone oxime using reagents like hydrogen peroxide.[2]

• From acetone and ammonia/hydrogen peroxide: A method involving the reaction of acetone, ammonia (or ammonia water), and hydrogen peroxide in the presence of a catalyst like a TS-1 titanium silicalite molecular sieve has been developed.[4][8]

Q2: What are the typical yields and purities for these synthesis methods?

A2: Yields and purities vary depending on the chosen method and optimization of reaction conditions.

• The vapor-phase nitration of propane can result in 2-nitropropane being up to 40% of the product mixture.[4][6]

• The oxidation of acetone oxime can achieve high yields, with some patented methods reporting up to 96.5% yield and 99.2% purity.[2]

• Synthesis from acetone, ammonia, and hydrogen peroxide has shown acetone conversion rates of up to 97%, with selectivity for 2-nitropropane around 50%.[4]

Q3: What are the main safety concerns when synthesizing and handling 2-nitropropane?

A3: 2-Nitropropane is a flammable liquid, and its vapors can form explosive mixtures with air.[7][9] It is also considered a potential human carcinogen and is listed as an IARC Group 2B carcinogen.[10] Inhalation of large amounts can cause irreversible liver damage.[9] It is crucial to work in a well-ventilated area, use spark-proof tools, and wear appropriate personal protective equipment (PPE), including respiratory protection.[9][11] 2-Nitropropane can also react with bases and amines to form salts that are flammable when dry.[1][7]

Q4: How can 2-nitropropane be purified from the reaction mixture?

A4: Purification typically involves fractional distillation to separate 2-nitropropane from other nitroalkanes, unreacted starting materials, and solvents.[12] For methods starting from acetone, post-reaction processing may include rectification, acid washing, and alkali washing before the final distillation.[8] In laboratory preparations, such as from 2-halopropanes, the process involves filtration to remove silver salts, followed by distillation to separate the product from the solvent and byproducts like alkyl nitrites.[13]

Troubleshooting Guides

Method 1: Vapor-Phase Nitration of Propane

Problem	Potential Cause(s)	Suggested Solution(s)
Low overall yield of nitroalkanes	- Incorrect reaction temperature (too low or too high).- Improper molar ratio of propane to nitric acid.[4]- Insufficient reaction time.	- Optimize temperature within the recommended range (e.g., 430-450 °C).[4]- Adjust the molar ratio of propane to nitric acid (e.g., 5:1).[4]- Increase contact time in the reactor.
Low selectivity for 2-nitropropane	- High reaction temperatures can favor fragmentation, leading to smaller nitroalkanes like nitroethane and nitromethane.[5]	- Carefully control the temperature to the lower end of the effective range.- Introduce catalysts or additives like oxygen or halogens, which can help control the free radical reactions and improve product distribution.[12]
Formation of excessive byproducts (e.g., aldehydes, propylene)	- Side reactions are prevalent at high temperatures.[14]	- The use of a steam diluent can shift the byproduct distribution away from propylene towards aldehydes.[14]- Optimize the concentration of additives like oxygen to minimize unwanted side reactions.[14]

Method 2: Synthesis from Acetone, Ammonia, and H₂O₂

Problem	Potential Cause(s)	Suggested Solution(s)
Low conversion of acetone	- Catalyst (e.g., TS-1 molecular sieve) is not sufficiently active.- Incorrect ratio of reactants (acetone, ammonia, H₂O₂).[4]- Reaction temperature is too low.[4]	- Ensure the catalyst is properly prepared and activated.- Optimize the molar ratios of reactants as per established protocols.[4]- Increase the reaction temperature within the optimal range (e.g., 60-80 °C).[4][8][15]
Low selectivity for 2-nitropropane (high selectivity for acetone oxime)	- The reaction conditions favor the formation of the oxime intermediate over the final nitro product.[4]	- Adjust the concentration of hydrogen peroxide; a higher concentration may favor the oxidation to 2-nitropropane.[4]- Modify the reaction time and temperature; longer times or higher temperatures might be needed for the second oxidation step.[4]
Product contains impurities	- Incomplete reaction or side reactions.- Ineffective post-reaction workup.	- Ensure the reaction goes to completion by monitoring with GC.- Implement a thorough purification sequence including rectification, acid/base washing, and final distillation.[8]

Experimental Protocols

Protocol 1: Synthesis of 2-Nitropropane from 2-Bromopropane

This method is adapted from procedures for the synthesis of nitroalkanes from alkyl halides.

Materials:

• 2-Bromopropane

• Sodium nitrite (NaNO₂)

• Phloroglucinol (as a nitrite ester scavenger)[7]

• Dimethylformamide (DMF), dry

• Diethyl ether

• Anhydrous magnesium sulfate

• Deionized water

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add sodium nitrite and a small amount of phloroglucinol to dry DMF.

• Begin stirring the mixture and slowly add 2-bromopropane dropwise to the suspension.

• After the addition is complete, heat the reaction mixture and maintain it at a gentle reflux. The reaction time can be lengthy, and progress should be monitored by TLC or GC.[7]

• After the reaction is complete, cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing cold water and diethyl ether.

• Extract the aqueous layer with several portions of diethyl ether.

• Combine the organic layers and wash them with water and then with a saturated brine solution.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter to remove the drying agent and remove the diethyl ether solvent using a rotary evaporator.

• Purify the crude 2-nitropropane by fractional distillation under reduced pressure.

Protocol 2: Synthesis of 2-Nitropropane from Acetone Oxime

This protocol is based on a patented method.[2]

Materials:

• Acetone oxime

• Methanol

• Hydrogen peroxide (70%)

• V-ZSM-5 catalyst

• Sodium carbonate

Procedure:

• In a suitable reaction vessel equipped for continuous addition and temperature control, mix 73 g of acetone oxime with 160 g of methanol.[2]

• Continuously add 97 g of 70% hydrogen peroxide, 3 g of V-ZSM-5 catalyst, and 0.003 g of sodium carbonate to the reaction vessel.[2]

• Maintain the reaction temperature at 60 °C and a pressure of 0.01 MPa (approx. 75 Torr).[2]

• After the reaction, separate the supernatant from the catalyst (e.g., via membrane separation).[2]

• Remove the solvent (desolvation) from the supernatant to obtain crude 2-nitropropane.[2]

• The crude product can be further purified by distillation. The reported yield for this specific protocol is 96.5% with a purity of 99.2%.[2]

Data Presentation

Table 1: Comparison of 2-Nitropropane Synthesis Methods

Method	Starting Materials	Key Reagents/Catalysts	Typical Conditions	Reported Yield/Selectivity	Advantages/Disadvantages
Vapor-Phase Nitration	Propane	Nitric acid	430-450 °C, High Pressure[4]	40% 2-NP in product mix[4][6]	Adv: Suitable for large-scale industrial production.[1]Disadv: High energy, produces a mixture of products requiring separation, harsh conditions.[4][5]
From 2-Halopropanes	2-Iodopropane or 2-Bromopropane	Sodium nitrite, Urea or Phloroglucinol	Reflux in DMF[1][7]	Moderate to Good (Lab Scale)	Adv: Good for specific lab-scale synthesis.Disadv: Slower reaction with bromides, use of expensive iodides, formation of alkyl nitrite byproduct.[7]
Oxidation of Acetone Oxime	Acetone Oxime	H₂O₂, V-ZSM-5 catalyst	60 °C, 0.01 MPa[2]	Up to 96.5% Yield[2]	Adv: High yield and purity, milder conditions than nitration.Disadv: Requires preparation of acetone oxime.
From Acetone	Acetone, Ammonia	H₂O₂, TS-1 molecular sieve	30-100 °C, 0.1-0.2 MPa[4]	~95% Acetone Conversion, ~50% 2-NP Selectivity[4]	Adv: Uses readily available starting materials, mild conditions.[4][16]Disadv: Selectivity can be an issue, with acetone oxime as a major byproduct.[4]

Visualizations

Caption: General experimental workflow for the synthesis and purification of 2-nitropropane.

Caption: A logical decision tree for troubleshooting low yield in 2-nitropropane synthesis.

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Nitropropane synthesis - chemicalbook [chemicalbook.com]
• 3. 2-Nitropropane - Wikipedia [en.wikipedia.org]
• 4. CN106045859A - Method for preparing 2-nitropropane - Google Patents [patents.google.com]
• 5. Vapour phase nitration of propane yields - CUETMOCK [cuetmock.com]
• 6. The nitration of propane with concentrated `HNO_(3)` gives : [allen.in]
• 7. 2-Nitropropane One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 8. CN105732393B - A kind of synthetic method of 2 nitropropane - Google Patents [patents.google.com]
• 9. 2-Nitropropane(79-46-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 10. 2-Nitropropane (2-NP) manufacturers, suppliers & exporters in Visakhapatnam india | Vizag Chemicals [vizagchemical.com]
• 11. 2-NITROPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. dokumen.pub [dokumen.pub]
• 15. Method for preparing 2-nitropropane - Eureka | Patsnap [eureka.patsnap.com]
• 16. Synthesizing method of 2-nitropropane - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: Purification of 2-Nitropropane from 1-Nitropropane

Welcome to the technical support center for the purification and separation of 1-nitropropane and 2-nitropropane. This guide is designed for researchers, scientists, and professionals in drug development and chemical synthesis, providing detailed troubleshooting, frequently asked questions (FAQs), and experimental protocols to address challenges encountered during the separation of these structural isomers.

Physical Properties and Separation Overview

1-Nitropropane and 2-nitropropane are structural isomers with distinct physical properties that can be exploited for their separation. The primary challenge lies in their similar molecular weights and polarities.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/mL at 20°C)
1-Nitropropane	C₃H₇NO₂	89.09	131-132	1.003
2-Nitropropane	C₃H₇NO₂	89.09	120.3	0.992

The notable difference in their boiling points makes fractional distillation a primary method for separation. Additionally, azeotropic distillation and preparative gas chromatography are viable techniques for achieving high purity.

Fractional Distillation

Fractional distillation is a widely used technique to separate liquids with different boiling points. Due to the approximately 11°C difference in boiling points between 1- and 2-nitropropane, this method is effective when high-efficiency distillation columns are used.

Experimental Workflow: Fractional Distillation

Caption: Workflow for separating 1- and 2-nitropropane via fractional distillation.

Troubleshooting Guide: Fractional Distillation

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Separation of Isomers	1. Insufficient column efficiency (too few theoretical plates).2. Distillation rate is too fast.3. Fluctuations in heat input.	1. Use a longer fractionating column or one with more efficient packing (e.g., Raschig rings).2. Reduce the heating rate to allow for proper vapor-liquid equilibrium. Aim for a distillation rate of 1-2 drops per second.3. Use a heating mantle with a magnetic stirrer for even heating and insulate the column to minimize heat loss.
Flooding of the Column	1. Excessive boiling rate.2. Column packing is too dense.	1. Reduce the heat input to the distillation flask.2. Repack the column, ensuring there is adequate space for vapor flow.
Bumping of the Liquid	1. Uneven boiling.	1. Add fresh boiling chips or a magnetic stir bar to the distillation flask.
Temperature Fluctuations at the Thermometer	1. Improper thermometer placement.2. Inconsistent heating.	1. Ensure the top of the thermometer bulb is level with the bottom of the side arm of the distillation head.2. Maintain a consistent and steady heating rate.

Frequently Asked Questions (FAQs): Fractional Distillation

Q1: How many theoretical plates are required for a good separation of 1- and 2-nitropropane? A1: Given the ~11°C boiling point difference, a column with at least 10-15 theoretical plates is recommended for achieving high purity (>95%). The exact number will depend on the desired purity and the reflux ratio.

Q2: What is the ideal reflux ratio for this separation? A2: A higher reflux ratio generally improves separation but increases the distillation time. A reflux ratio of 5:1 to 10:1 is a good starting point for this separation.

Q3: Can I use vacuum distillation? A3: While vacuum distillation is an option to lower the boiling points and prevent potential decomposition, it will also reduce the temperature difference between the two isomers, making the separation more challenging and requiring a more efficient column.

Azeotropic Distillation

Azeotropic distillation is a technique where a substance (entrainer) is added to the mixture to form a new, lower-boiling azeotrope with one of the components, thereby facilitating the separation. 2-Nitropropane is known to form a binary azeotrope with n-hexane.[1]

• 2-Nitropropane (B.P. 120.3°C) forms an azeotrope with n-Hexane (B.P. 68.7°C) .

• The azeotrope boils at ~68°C and consists of approximately 97.1% n-hexane and 2.9% 2-nitropropane by weight.[1]

This method can be used to selectively remove 2-nitropropane from the mixture.

Experimental Workflow: Azeotropic Distillation

Caption: Workflow for separating 1- and 2-nitropropane via azeotropic distillation.

Troubleshooting Guide: Azeotropic Distillation

Issue	Possible Cause(s)	Troubleshooting Steps
Incomplete Removal of 2-Nitropropane	1. Insufficient amount of entrainer (n-hexane).2. Premature termination of distillation.	1. Ensure an excess of n-hexane is used to azeotropically remove all the 2-nitropropane.2. Continue collecting the azeotrope until the distillation head temperature begins to rise significantly above the azeotrope's boiling point.
Contamination of 1-Nitropropane with n-Hexane	1. Incomplete removal of excess n-hexane after the azeotrope is distilled.	1. After collecting the azeotrope, continue the distillation to remove the remaining n-hexane. A final vacuum distillation step might be necessary to remove residual solvent.

Frequently Asked Questions (FAQs): Azeotropic Distillation

Q1: How do I recover the 2-nitropropane from the azeotropic distillate? A1: The collected distillate will be a mixture of n-hexane and 2-nitropropane. Since 2-nitropropane is more polar than n-hexane, liquid-liquid extraction with a suitable solvent or subsequent fractional distillation of the distillate can be used for recovery.

Q2: Can other entrainers be used? A2: Other non-polar solvents that form low-boiling azeotropes with 2-nitropropane but not 1-nitropropane could potentially be used. The choice of entrainer depends on the boiling point of the azeotrope and the ease of separation from the desired products.

Preparative Gas Chromatography (Prep GC)

Preparative Gas Chromatography is a powerful technique for separating and purifying volatile compounds. It offers high resolution and is particularly useful for separating isomers with close boiling points when high purity is required, albeit on a smaller scale than distillation.

Experimental Workflow: Preparative Gas Chromatography

Caption: Workflow for separating 1- and 2-nitropropane via preparative GC.

Troubleshooting Guide: Preparative Gas Chromatography

Issue	Possible Cause(s)	Troubleshooting Steps
Co-elution or Poor Resolution of Isomer Peaks	1. Inappropriate GC column (stationary phase).2. Incorrect oven temperature program.3. Carrier gas flow rate is not optimal.	1. Select a column with a stationary phase that provides good selectivity for nitroalkanes. A mid-polarity phase (e.g., 5% phenyl-methylpolysiloxane) is a good starting point.2. Optimize the temperature ramp. A slower ramp rate can improve separation.3. Determine the optimal flow rate for the carrier gas (e.g., Helium) and column dimensions.
Peak Tailing	1. Active sites in the injector or column.2. Sample overload.	1. Use a deactivated inlet liner and condition the column according to the manufacturer's instructions.2. Reduce the injection volume or dilute the sample.
Low Recovery of Collected Fractions	1. Inefficient trapping in the fraction collector.2. Thermal degradation of the compounds.	1. Ensure the fraction collector traps are sufficiently cold (e.g., using liquid nitrogen or a dry ice/acetone bath).2. Lower the injector and detector temperatures to the minimum required for efficient volatilization and detection.

Frequently Asked Questions (FAQs): Preparative Gas Chromatography

Q1: What type of GC column is best for separating these isomers? A1: A polar or mid-polarity capillary column is generally recommended. Columns with stationary phases like polyethylene glycol (e.g., Carbowax) or a cyanopropylphenyl polysiloxane can provide good selectivity for separating polar isomers.

Q2: What is a typical sample loading capacity for preparative GC? A2: The loading capacity depends on the column dimensions (diameter and length) and the efficiency of the separation. For a typical preparative GC system, injection volumes can range from microliters to several milliliters of a neat or concentrated sample.

Q3: How can I improve the throughput of my preparative GC separation? A3: To improve throughput, you can optimize the oven temperature program for faster elution without sacrificing resolution, use a higher carrier gas flow rate (while staying near the optimal linear velocity), and use larger diameter columns to accommodate larger injection volumes.

Quantitative Data Summary

The following table provides an estimated comparison of the different purification techniques. Actual results will vary depending on the specific experimental setup and conditions.

Technique	Typical Purity	Typical Yield	Throughput	Key Advantages	Key Disadvantages
Fractional Distillation	90-98%	70-90%	High	Scalable, cost-effective for large quantities.	Requires a significant boiling point difference and an efficient column.
Azeotropic Distillation	>98% (for remaining component)	80-95%	High	Excellent for removing one component as an azeotrope.	Requires an additional step to separate the entrainer from the collected azeotrope.
Preparative GC	>99%	60-85%	Low to Medium	Very high resolution and purity.	Limited sample capacity, more complex setup.

Detailed Experimental Protocols

Protocol 1: Fractional Distillation

• Apparatus Setup:

  • Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., a 30 cm Vigreux column), a distillation head with a thermometer, a condenser, and a set of receiving flasks.

  • Place a magnetic stir bar or boiling chips in the distillation flask.

  • Ensure all glass joints are properly sealed.

• Distillation:

  • Charge the distillation flask with the mixture of 1-nitropropane and 2-nitropropane (not exceeding two-thirds of the flask's volume).

  • Begin heating the flask using a heating mantle and stir the mixture.

  • Slowly increase the heat until the mixture begins to boil and the vapor starts to rise up the fractionating column.

  • Maintain a slow and steady distillation rate (1-2 drops per second).

  • Monitor the temperature at the distillation head. Collect the fraction that distills at a stable temperature around 120°C. This fraction will be enriched in 2-nitropropane.

• Fraction Collection:

  • Once the majority of the lower-boiling component has distilled, the temperature will begin to drop before rising again.

  • Change the receiving flask to collect an intermediate fraction.

  • Increase the heating mantle temperature to distill the higher-boiling component.

  • Collect the fraction that distills at a stable temperature around 131°C. This fraction will be enriched in 1-nitropropane.

• Analysis:

  • Analyze the purity of the collected fractions using Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.

Protocol 2: Azeotropic Distillation with n-Hexane

• Setup:

  • Assemble a simple distillation apparatus.

  • Charge the distillation flask with the mixture of 1-nitropropane and 2-nitropropane.

  • Add an excess of n-hexane to the flask. The amount of hexane should be sufficient to form an azeotrope with all the 2-nitropropane present.

• Azeotropic Removal:

  • Heat the mixture to boiling.

  • Collect the distillate that comes over at approximately 68°C. This is the n-hexane/2-nitropropane azeotrope.

  • Continue the distillation until the temperature at the distillation head starts to rise, indicating that the azeotrope has been completely removed.

• Solvent Removal and Product Isolation:

  • Change the receiving flask and continue to distill to remove the excess n-hexane.

  • The remaining liquid in the distillation flask will be purified 1-nitropropane.

  • The purity of the 1-nitropropane can be further enhanced by a final simple or vacuum distillation.

• Analysis:

  • Confirm the purity of the 1-nitropropane residue by GC or NMR.

Protocol 3: Preparative Gas Chromatography

• System Preparation:

  • Install a suitable preparative GC column (e.g., a mid-polarity phase) in the gas chromatograph.

  • Condition the column according to the manufacturer's instructions.

  • Set the GC parameters:

    • Injector Temperature: ~150°C

    • Oven Program: Start at a temperature below the boiling point of 2-nitropropane (e.g., 80°C), hold for a few minutes, then ramp up at a slow rate (e.g., 5°C/min) to a temperature above the boiling point of 1-nitropropane (e.g., 150°C).

    • Carrier Gas: Helium at an optimized flow rate.

    • Detector Temperature: ~160°C

  • Prepare the fraction collection traps by cooling them with a suitable coolant (e.g., liquid nitrogen).

• Separation and Collection:

  • Perform a small analytical injection to determine the retention times of 1-nitropropane and 2-nitropropane.

  • Based on the retention times, program the fraction collector to collect the eluting peaks.

  • Inject a larger volume of the isomer mixture for the preparative run.

  • Collect the separated fractions corresponding to 2-nitropropane and 1-nitropropane.

• Analysis:

  • Analyze the purity of the collected fractions using an analytical GC. Multiple preparative runs may be necessary to obtain the desired amount of purified material.

References

• 1. US3419407A - Binary azeotropes - Google Patents [patents.google.com]

Troubleshooting low yields in 2-nitropropene synthesis from 2-nitro-1-propanol

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the synthesis of 2-nitropropene from 2-nitro-1-propanol.

Troubleshooting Low Yields in 2-Nitropropene Synthesis

Low yields in the dehydration of 2-nitro-1-propanol to 2-nitropropene can be attributed to several factors, from suboptimal reaction conditions to product instability. This guide addresses common issues in a question-and-answer format to help you optimize your synthesis.

Frequently Asked Questions (FAQs)

Q1: My reaction yield is significantly lower than expected. What are the most likely causes?

A1: Low yields can stem from several sources. The primary culprits are often incomplete reaction, product loss during workup, or side reactions. Key areas to investigate include:

• Reaction Temperature: The dehydration of 2-nitro-1-propanol is temperature-sensitive. Insufficient heat can lead to an incomplete reaction, while excessive temperatures can cause "fume-off" decompositions and promote polymerization of the product.[1][2] It is crucial to maintain the recommended temperature range for your chosen method.

• Vacuum Pressure: In methods involving vacuum distillation, the pressure must be carefully controlled. If the vacuum is too high (pressure is too low), the volatile 2-nitropropene product can be lost.[1][2]

• Product Polymerization: 2-Nitropropene is highly susceptible to polymerization, especially in the presence of alkali.[1][2] This is a common cause of yield loss. The product may appear as a viscous oil or a solid mass.

• Incomplete Dehydration: The conversion of the intermediate β-nitro alcohol to the final nitroalkene may not go to completion, leaving unreacted starting material or the intermediate in your crude product.

• Side Reactions: In the synthesis of the starting material, 2-nitro-1-propanol, a common byproduct is 2-nitro-2-methyl-1,3-propanediol, which will not dehydrate to the desired product.[2][3]

Q2: I observe the formation of a viscous, sticky residue in my reaction flask or distillate. What is it and how can I prevent it?

A2: This is a strong indication of product polymerization. 2-Nitropropene readily polymerizes, especially at higher temperatures and in the presence of basic substances.[1][2]

• Prevention:

  • Temperature Control: Strictly adhere to the recommended reaction temperature. Avoid overheating the reaction mixture.

  • Avoid Basic Conditions: Traces of alkali can catalyze polymerization.[1][2] Ensure all glassware is clean and free of basic residues.

  • Prompt Use: 2-Nitropropene is not very stable and should be used immediately after preparation.[2] If storage is necessary, it should be kept in a freezer.[1][2]

  • Inhibitors: For other nitroalkenes, the use of radical inhibitors like hydroquinone has been suggested to prevent polymerization. While not explicitly detailed for this specific synthesis in the provided results, it is a potential strategy to explore.

Q3: The separation of the organic and aqueous layers during workup is poor. What can I do?

A3: Poor separation of layers can be a frustrating issue leading to product loss. If the layers do not separate well, the addition of a small amount of a drying agent like magnesium sulfate (MgSO₄) can help break up emulsions and facilitate separation.[1][2]

Q4: How can I confirm the purity of my 2-nitro-1-propanol starting material?

A4: The purity of your starting material is critical for achieving a good yield. The presence of byproducts from its synthesis, such as 2-nitro-2-methyl-1,3-propanediol, will reduce the theoretical yield.[2][3] The purity of 2-nitro-1-propanol can be assessed by its boiling point. A literature value for the boiling point is 79-80°C at 5 mmHg.[1][2]

Data Presentation: Factors Affecting Yield

The yield of 2-nitropropene is highly dependent on the chosen synthetic method and reaction parameters. The following tables summarize quantitative data from literature to aid in optimizing your experimental setup.

Table 1: Dehydration of 2-Nitro-1-Propanol using Phthalic Anhydride

Molar Ratio (Phthalic Anhydride : 2-Nitro-1-Propanol)	Temperature	Pressure	Yield	Reference
1.3 : 1	180-185°C	110 mm	57-72%	[1]
1.35 : 1	155-180°C	80 mmHg	Not specified	[2]

Table 2: Two-Step Dehydration via 2-Nitropropyl Acetate

Step	Reagents	Conditions	Yield	Reference
1. Acetylation	Acetic anhydride	Reflux for 30 minutes	90%+	[2]
2. Elimination	Sodium carbonate, Benzene	Reflux for 6 hours	Not specified	[2]

Note: The yields for the two main methods are reported to be similar.[2][3]

Experimental Protocols

Below are detailed methodologies for the two primary methods of synthesizing 2-nitropropene from 2-nitro-1-propanol.

Method 1: Dehydration using Phthalic Anhydride

This one-step method involves heating the starting material with a dehydrating agent and distilling the product.

Materials:

• 2-nitro-1-propanol (0.50 mol, 52.5 g)

• Phthalic anhydride (0.65 mol, 96.5 g)

• Anhydrous magnesium sulfate

• Round-bottom flask (250 mL)

• Magnetic stirrer and stir bar

• Distillation apparatus (Vigreux column, stillhead, condenser, receiving flask)

• Oil bath

• Vacuum source

Procedure:

• Caution: This procedure should be performed in a well-ventilated fume hood as 2-nitropropene is a lachrymator. Nitroolefins can also undergo explosive decompositions ("fume-offs"), especially near the end of a distillation if air is introduced to a hot residue.[1]

• Combine 2-nitro-1-propanol and phthalic anhydride in the round-bottom flask with a magnetic stir bar.

• Assemble the distillation apparatus and connect it to a vacuum source.

• Evacuate the system to a pressure of 110 mm.[1]

• Heat the flask in an oil bath to 150°C for 30 minutes to allow the phthalic anhydride to melt and form a homogeneous solution.[1]

• Immerse the receiving flask in an ice bath and begin stirring the reaction mixture.

• Increase the oil bath temperature to 180-185°C. The 2-nitropropene will distill over with water at a boiling point of 50-65°C at 110 mm.[1]

• Continue the distillation until it ceases (approximately 1 hour).

• Transfer the distillate to a separatory funnel and separate the lower organic layer.

• Dry the organic layer over anhydrous magnesium sulfate.

• Redistill the product under reduced pressure to obtain pure 2-nitropropene (bp 56-57°C at 86 mm).[1]

Method 2: Two-Step Dehydration via Acetate Intermediate

This method involves the formation of a more reactive acetate ester followed by a base-catalyzed elimination.

Step 1: Synthesis of 2-Nitropropyl Acetate

Materials:

• 2-nitro-1-propanol (1 mol, 105 g)

• Acetic anhydride (1.078 mol, 110 g)

• Two-necked round-bottom flask (250 mL)

• Reflux condenser

• Addition funnel

Procedure:

• Place 2-nitro-1-propanol in the two-necked flask equipped with a reflux condenser and an addition funnel.

• Add acetic anhydride dropwise with stirring.

• Reflux the solution for 30 minutes.

• Cool the mixture and pour it into 200 mL of cold water.

• Separate the organic phase, wash it with 100 mL of water, and then purify by vacuum distillation (bp ca. 100°C/10 mmHg) to yield 2-nitropropyl acetate.[2]

Step 2: Elimination to 2-Nitropropene

Materials:

• 2-nitropropyl acetate (0.5 mol, 73.5 g)

• Sodium carbonate (0.25 mol, 14.5 g)

• Benzene (50 mL)

• Round-bottom flask

• Reflux condenser

Procedure:

• Dissolve 2-nitropropyl acetate in benzene in the round-bottom flask.

• Add sodium carbonate and reflux the mixture for six hours.

• Cool the flask and decant the product from the solid residue.

• Extract the residue with additional benzene.

• Combine the organic extracts, dry over anhydrous magnesium sulfate, and fractionally distill to obtain 2-nitropropene (bp 57°C at 100 mmHg).[2]

Visualizations

Reaction Pathway and Potential Side Reactions

Caption: Dehydration of 2-nitro-1-propanol to 2-nitropropene and potential side reactions.

Troubleshooting Workflow for Low Yields

Caption: A logical workflow for troubleshooting low yields in 2-nitropropene synthesis.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Synthesis of 2-Nitropropene - [www.rhodium.ws] [erowid.org]
• 3. scribd.com [scribd.com]

Enhancing the desorption efficiency of 2-Nitropropane from sorbent materials

Welcome to the technical support center for optimizing the desorption of 2-Nitropropane from sorbent materials. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the efficiency and reliability of your experiments.

Troubleshooting Guides

This section addresses specific issues that may arise during the desorption of 2-Nitropropane, providing potential causes and actionable solutions.

Issue 1: Low Recovery of 2-Nitropropane After Solvent Desorption

Symptoms:

• The concentration of 2-Nitropropane in the analyzed eluent is significantly lower than expected.

• Poor reproducibility of results across replicate samples.

Potential Cause	Troubleshooting Steps
Incomplete Desorption	1. Increase Desorption Time: Extend the duration the sorbent is in contact with the solvent, allowing for occasional agitation. A minimum of 30 minutes is recommended.[1] 2. Optimize Solvent Volume: Ensure a sufficient volume of solvent is used to fully immerse the sorbent material. Standard methods often specify 1.0 mL of solvent.[1] 3. Select a More Effective Solvent: If using a non-polar solvent like carbon disulfide, consider switching to a more polar solvent like ethyl acetate, which has shown high desorption efficiency for 2-Nitropropane from Chromosorb 106.[1][2]
Analyte Degradation	1. Use High-Purity Solvents: Impurities in the solvent can react with and degrade 2-Nitropropane. 2. Avoid Active Sorbent Sites: Charcoal has been shown to cause partial conversion of 2-Nitropropane to acetone.[1] Consider using a more inert sorbent like Chromosorb 106. 3. Control Temperature: Perform the desorption at room temperature unless elevated temperatures have been shown to be non-destructive.
Sample Loss During Handling	1. Ensure Proper Sealing: Immediately seal the vials after adding the desorption solvent to prevent loss of the volatile 2-Nitropropane.[1] 2. Minimize Headspace: Use vials that are appropriately sized for the solvent volume to reduce the amount of analyte that can partition into the gas phase.

Issue 2: Poor Peak Shape and Resolution in GC Analysis

Symptoms:

• Tailing or fronting of the 2-Nitropropane peak.

• Co-elution with other compounds or solvent peaks.

Potential Cause	Troubleshooting Steps
Active Sites in the GC System	1. Deactivate Inlet Liner: Use a fresh, deactivated inlet liner. Active sites in the liner can cause peak tailing. 2. Column Conditioning: Properly condition the GC column according to the manufacturer's instructions to remove any active sites.
Improper Injection Technique	1. Optimize Injection Speed: A slow injection can lead to broad peaks. Use an autosampler for consistent and rapid injections. 2. Check Syringe Condition: A dirty or damaged syringe can result in poor peak shape and carryover.
Incompatible GC Conditions	1. Adjust Temperature Program: Optimize the oven temperature program to ensure adequate separation of 2-Nitropropane from other components. 2. Verify Carrier Gas Flow Rate: Ensure the carrier gas flow rate is set correctly for the column dimensions and method.

Issue 3: Inconsistent Results with Thermal Desorption

Symptoms:

• High variability in analyte response between samples.

• Evidence of analyte degradation (e.g., appearance of unexpected peaks).

Potential Cause	Troubleshooting Steps
Incomplete Desorption	1. Optimize Desorption Temperature and Time: Increase the desorption temperature and/or time to ensure complete transfer of 2-Nitropropane from the sorbent tube to the focusing trap. However, be mindful of potential thermal degradation at excessively high temperatures. 2. Check for Sorbent-Analyte Incompatibility: Ensure the chosen sorbent (e.g., Tenax TA) is suitable for the thermal desorption of nitroalkanes.
Thermal Degradation	1. Lower Desorption Temperature: If degradation is suspected, incrementally decrease the desorption temperature to find a balance between efficient desorption and analyte stability. 2-Nitropropane can be thermally labile. 2. Use an Inert Sorbent: Select a sorbent with high thermal stability and inertness to minimize on-sorbent reactions.
System Leaks or Contamination	1. Perform a Leak Check: Regularly check the thermal desorption system for leaks, which can lead to sample loss and inconsistent results. 2. Bake Out the System: Periodically bake out the thermal desorber, transfer line, and GC inlet to remove any contaminants that may be causing ghost peaks or baseline instability.

Frequently Asked Questions (FAQs)

Q1: What is the most effective solvent for desorbing 2-Nitropropane from Chromosorb 106?

A1: Ethyl acetate is a highly effective solvent for desorbing 2-Nitropropane from Chromosorb 106, with reported desorption efficiencies averaging 99.3%.[1]

Q2: Can I use charcoal as a sorbent for 2-Nitropropane?

A2: While charcoal is a common sorbent for many volatile organic compounds, it is not recommended for 2-Nitropropane. Studies have shown that 2-Nitropropane can partially convert to acetone on the surface of charcoal, leading to inaccurate quantification.[1]

Q3: What are the ideal storage conditions for sorbent tubes after sampling 2-Nitropropane?

A3: To minimize analyte loss and degradation, it is recommended to store sampled tubes at refrigerated temperatures (approximately 4°C) and analyze them as soon as possible.

Q4: How can I prevent breakthrough of 2-Nitropropane during air sampling?

A4: Breakthrough occurs when the sorbent bed becomes saturated and the analyte is no longer retained. To prevent this, ensure that the sampling volume does not exceed the breakthrough volume for your specific sorbent and sampling conditions. For Chromosorb 106, the 5% breakthrough volume for 2-Nitropropane in a humid atmosphere was found to be 5 liters.[1] Using a backup sorbent section can also help to detect and quantify any breakthrough.

Q5: What are the common degradation products of 2-Nitropropane to look for in my chromatogram?

A5: Under certain conditions, such as on an active charcoal surface or during improper thermal desorption, 2-Nitropropane can degrade to form acetone.[1] Depending on the conditions, other degradation products like nitrous acid may also be formed, though these may not be readily detectable by standard GC methods.

Quantitative Data Summary

The following tables summarize quantitative data related to the desorption of 2-Nitropropane.

Table 1: Solvent Desorption Efficiency of 2-Nitropropane from Chromosorb 106

Desorption Solvent	Average Desorption Efficiency (%)	Sorbent Material	Reference
Ethyl Acetate	99.3	Chromosorb 106	OSHA Method[1]

Table 2: Recommended Parameters for Solvent Desorption (OSHA Method)

Parameter	Value
Sorbent	Chromosorb 106
Solvent	Ethyl Acetate
Solvent Volume	1.0 mL
Desorption Time	30 minutes with intermittent shaking

Experimental Protocols

Protocol 1: Solvent Desorption of 2-Nitropropane from Chromosorb 106

This protocol is based on the OSHA method for the analysis of 2-Nitropropane.

• Sample Preparation:

  • Carefully break the ends of the Chromosorb 106 sorbent tube.

  • Transfer the front and back sorbent sections to separate 2-mL vials.

• Desorption:

  • Pipette 1.0 mL of ethyl acetate into each vial.

  • Immediately cap the vials to prevent evaporation.

  • Allow the samples to desorb for 30 minutes, with occasional shaking.

• Analysis:

  • Analyze the eluent by gas chromatography with a flame ionization detector (GC-FID).

  • Prepare calibration standards of 2-Nitropropane in ethyl acetate.

  • Calculate the concentration of 2-Nitropropane in the air sample based on the amount found in the eluent, correcting for the desorption efficiency.

Protocol 2: Thermal Desorption of 2-Nitropropane from Tenax TA

This is a general protocol that should be optimized for your specific instrumentation.

• Sorbent Tube Conditioning:

  • Before sampling, condition the Tenax TA tubes by heating them under a flow of inert gas (e.g., helium or nitrogen) to remove any contaminants. A typical conditioning temperature is 300°C for 2 hours.

• Sample Collection:

  • Collect the air sample by drawing a known volume of air through the Tenax TA tube at a controlled flow rate.

• Thermal Desorption and GC Analysis:

  • Place the sampled tube in the thermal desorber.

  • Set the desorption temperature and time. A starting point could be 250°C for 5 minutes, but this should be optimized to ensure complete desorption without degradation.

  • The desorbed analytes are transferred to a cold trap to focus them into a narrow band.

  • The cold trap is then rapidly heated to inject the analytes onto the GC column.

  • Analyze the sample using a GC-MS or GC-FID system.

Visualizations

Caption: General workflows for solvent and thermal desorption with a troubleshooting logic path for low analyte recovery.

Caption: Key factors influencing desorption efficiency and common strategies for optimization.

References

• 1. osha.gov [osha.gov]
• 2. A Method for Sampling and Analysis of 2-Nitropropane in Air [stacks.cdc.gov]

Stabilizing 2-Nitropropane solutions for long-term storage and analysis

Technical Support Center: Stabilizing 2-Nitropropane Solutions

This guide provides researchers, scientists, and drug development professionals with essential information for the long-term storage and analysis of 2-nitropropane solutions. Below you will find frequently asked questions and troubleshooting advice to address common stability issues.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for 2-nitropropane solutions to ensure long-term stability?

A1: To ensure long-term stability, 2-nitropropane should be stored in a cool, dry, well-ventilated area in tightly closed containers.[1] It is crucial to protect storage containers from physical damage and to store them separately from incompatible substances such as strong acids, strong bases, amines, oxidizing materials, and powdered metals.[2][3] The storage area should be a designated flammables area, free from sources of ignition like open flames or sparks.[1][3]

Q2: What is the primary degradation pathway for 2-nitropropane?

A2: The primary degradation pathway involves the tautomerization of 2-nitropropane into its acidic form, propane-2-nitronate.[4][5] This equilibrium is pH-dependent. Under acidic conditions (pH < 1), the nitronate can undergo acid-catalyzed hydrolysis, known as the Nef reaction, to form acetone and nitrous oxide.[6][7] This leads to a loss of the parent compound.

Q3: What are the visible signs of 2-nitropropane degradation?

A3: While 2-nitropropane is a colorless liquid, the formation of degradation products can sometimes lead to a change in the solution's appearance.[2] For instance, during the Nef reaction, a deep blue color may develop, indicating the formation of a 1-nitroso-alkanol intermediate, which is a qualitative marker for the onset of instability.[6] Any unexpected color change should prompt a re-analysis of the solution's purity.

Q4: Which analytical methods are suitable for monitoring the stability of 2-nitropropane solutions?

A4: Gas Chromatography with Flame Ionization Detection (GC-FID) and High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV) are both effective methods for monitoring the stability of 2-nitropropane.[8] GC-FID is well-suited for volatile compounds, while HPLC-UV is advantageous for less volatile or thermally labile degradation products.[8] Stability-indicating methods should be developed and validated to separate the parent compound from any potential degradants.[6]

Q5: Are there any known stabilizers for 2-nitropropane solutions?

A5: While the literature does not extensively cover specific stabilizers for pure 2-nitropropane solutions in a laboratory setting, the principles of stabilization for similar compounds, like nitrocellulose-based propellants, can be informative. These often involve scavengers for acidic species (NOx) that catalyze degradation.[9][10] For 2-nitropropane, ensuring the absence of acidic or basic contaminants and storing under an inert atmosphere (e.g., nitrogen or argon) can help prevent degradation.[6] The choice of a stabilizer would be highly dependent on the solvent system and the intended application and would require compatibility and validation studies.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Rapid loss of 2-nitropropane peak in HPLC/GC analysis of an acidic formulation.	Acid-catalyzed hydrolysis (Nef reaction) is likely occurring, converting 2-nitropropane to acetone.[6]	1. Confirm Degradation: Analyze the sample for the presence of acetone.[4] 2. Adjust pH: If the experimental protocol allows, raise the pH of the solution to a neutral or less acidic range to slow the reaction.[6] 3. Temperature Control: Conduct experiments at the lowest feasible temperature to reduce degradation kinetics.[6]
Inconsistent stability results between different batches of solutions.	Variability in the purity of the starting material, quality of excipients (e.g., pH, impurities), or differences in experimental conditions.[6]	1. Standardize Materials: Use materials with consistent and well-defined specifications. 2. Control pH: Accurately measure and control the final pH of all prepared solutions.[6] 3. Inert Atmosphere: If oxidation is a potential issue, prepare and store solutions under an inert atmosphere like nitrogen or argon.[6]
Appearance of extraneous peaks in the chromatogram over time.	Formation of degradation products.	1. Identify Degradants: Use techniques like GC-MS or LC-MS to identify the structure of the new peaks. The expected major degradation product is acetone.[4] 2. Develop a Stability-Indicating Method: Optimize the chromatographic method to achieve baseline separation between 2-nitropropane and all significant degradation products.
Solution develops a deep blue color during an experiment.	This color can be characteristic of a 1-nitroso-alkanol intermediate formed during the Nef reaction, indicating degradation is in progress.[6]	1. Acknowledge as an Indicator: Use this color change as a qualitative marker for the onset of instability. 2. Quantify Degradation: Proceed with quantitative analysis (HPLC/GC) to determine the extent of 2-nitropropane loss.

Data Presentation

Table 1: Recommended Storage and Handling Conditions for 2-Nitropropane

Parameter	Recommendation	Rationale	Citation
Temperature	Cool	To minimize evaporation and slow degradation kinetics.	[1][3]
Atmosphere	Well-ventilated area	To prevent the buildup of flammable vapors.	[1][3]
Container	Tightly closed, physically undamaged	To prevent contamination and leakage.	[1]
Ignition Sources	Prohibit smoking and open flames	2-Nitropropane is a flammable liquid.	[1]
Incompatible Materials	Separate from strong acids, strong bases, amines, oxidizing agents, powdered metals	To prevent hazardous reactions.	[2][3]
Handling	Use non-sparking tools and ground metal containers during transfer	To prevent ignition of flammable vapors.	[1][3]

Table 2: Typical Analytical Parameters for Stability Indicating Methods

Method	Parameter	Typical Value/Condition	Citation
GC-FID	Column	Capillary column suitable for polar compounds	[8]
Injector Temperature	250 °C	[8]
Detector Temperature	300 °C	[8]
Carrier Gas	Helium or Hydrogen	[8][11]
Desorption Solvent	Ethyl acetate	[11][12]
HPLC-UV	Column	C18 or other suitable reversed-phase column	[6][8]
Mobile Phase	Acetonitrile/water or Methanol/water gradients	[6]
Detector Wavelength	Determined by UV scan of 2-nitropropane	[8]
Injection Volume	10 µL	[8]
Sample Preparation	Dissolve in mobile phase, filter through 0.45 µm filter	[8]

Experimental Protocols

Protocol: Forced Degradation Study of 2-Nitropropane

Objective: To evaluate the stability of a 2-nitropropane solution under various stress conditions (acidic, basic, oxidative, thermal, and photolytic) to identify potential degradation products and establish a stability-indicating analytical method.

Materials:

• 2-Nitropropane reference standard

• Solvent (e.g., Acetonitrile, Methanol, Water)

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Validated HPLC-UV or GC-FID system

• pH meter, temperature-controlled bath, photostability chamber

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 2-nitropropane at a known concentration (e.g., 1 mg/mL) in a suitable solvent.

• Application of Stress Conditions:

  • Acid Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M HCl. Incubate at a set temperature (e.g., 60°C).[6]

  • Base Hydrolysis: Mix an aliquot of the stock solution with an equal volume of 0.1 M NaOH. Incubate at room temperature.

  • Oxidation: Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂. Store at room temperature, protected from light.

  • Thermal Degradation: Incubate an aliquot of the stock solution in the temperature-controlled bath at an elevated temperature (e.g., 60°C).

  • Photolytic Degradation: Expose an aliquot of the stock solution to light in a photostability chamber according to ICH Q1B guidelines.

• Time Points: Withdraw samples from each stress condition at predetermined intervals (e.g., 0, 2, 4, 8, 24, 48 hours). Also, maintain an unstressed control sample stored under recommended conditions.

• Sample Quenching: For acid and base hydrolysis samples, neutralize the withdrawn aliquots with an equivalent amount of base or acid, respectively, to halt the degradation reaction.[6]

• Analysis: Dilute all samples to a suitable concentration and analyze using the validated stability-indicating HPLC or GC method.

• Data Evaluation:

  • Assess the chromatograms for any new peaks corresponding to degradation products.

  • Calculate the percentage of 2-nitropropane remaining at each time point.

  • Determine the peak purity of the 2-nitropropane peak to ensure the method is stability-indicating.

Mandatory Visualizations

Caption: Primary degradation pathway of 2-nitropropane via tautomerization and acid hydrolysis.

Caption: Troubleshooting workflow for addressing 2-nitropropane stability issues in experiments.

References

• 1. nj.gov [nj.gov]
• 2. 2-Nitropropane | C3H7NO2 | CID 398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Nitropropane(79-46-9)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 4. Investigation of the chemical basis of nitroalkane toxicity: tautomerism and decomposition of propane 1- and 2-nitronate under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-Nitropropane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. cdc.gov [cdc.gov]
• 12. osha.gov [osha.gov]

Mitigating interferences in the analysis of 2-Nitropropane in complex matrices

Technical Support Center: Analysis of 2-Nitropropane

Welcome to the technical support center for the analysis of 2-Nitropropane. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the analysis of 2-Nitropropane in complex matrices.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical techniques for the determination of 2-Nitropropane?

A1: The most prevalent method for analyzing 2-Nitropropane, a volatile compound, is Gas Chromatography (GC).[1] This technique is often coupled with various detectors, including Flame Ionization Detector (FID), Mass Spectrometry (MS), and Tandem Mass Spectrometry (MS/MS) for enhanced selectivity and sensitivity.[1][2]

Q2: I am observing co-eluting peaks with my 2-Nitropropane analysis. How can I resolve this?

A2: Co-elution, where another compound has the same retention time as 2-Nitropropane, is a common interference.[2] To mitigate this, you can:

• Modify GC parameters: Adjusting the oven temperature program, carrier gas flow rate, or changing the GC column to one with a different stationary phase can help separate the interfering compound from 2-Nitropropane.[2]

• Use a more selective detector: Switching from a general detector like FID to a Mass Spectrometer (MS) allows for selective detection based on the mass-to-charge ratio of 2-Nitropropane and its fragments. Using tandem mass spectrometry (MS/MS) provides even greater specificity.[1][2]

Q3: My analyte recovery is low. What are the potential causes and solutions?

A3: Low recovery of 2-Nitropropane can stem from several factors during sample preparation:

• Inefficient Desorption: Ensure the chosen desorption solvent (e.g., ethyl acetate, carbon disulfide) is appropriate for the sorbent material used for sample collection (e.g., Chromosorb 106, XAD-4).[2][3] The desorption time and agitation method should also be optimized. The NIOSH 2528 method suggests allowing samples to stand for 30 minutes with occasional agitation.[4]

• Analyte Degradation: 2-Nitropropane can partially convert to acetone on charcoal-based sorbent tubes. Using an alternative sorbent like Chromosorb 106 can prevent this issue.[2]

• Sample Handling Losses: Use a deuterated internal standard, such as 2-nitropropane-d6, to compensate for losses during sample handling and preparation steps.[1]

Q4: How can I minimize matrix effects when analyzing 2-Nitropropane in complex samples like biological fluids or smoke?

A4: Matrix effects, which can cause signal suppression or enhancement, are a significant challenge in complex samples.[1] The following strategies are effective:

• Isotope Dilution Mass Spectrometry (IDMS): This is a robust method that involves spiking the sample with a known amount of an isotopically labeled internal standard (e.g., 2-nitropropane-d6). Since the internal standard is chemically identical to the analyte, it experiences the same matrix effects, allowing for accurate quantification.[1]

• Sample Cleanup: Employing techniques like Solid-Phase Extraction (SPE) can effectively remove interfering matrix components prior to GC analysis.[1] For biological samples, protein precipitation is a necessary first step.[5][6]

• Matrix-Matched Calibration: Preparing calibration standards in a blank matrix that is similar to the sample can also help to compensate for matrix effects.[7]

Q5: Is derivatization necessary for 2-Nitropropane analysis?

A5: While derivatization is a common technique in GC to improve the volatility and chromatographic behavior of polar compounds, it is not typically required for 2-Nitropropane itself, as it is already a volatile compound.[8][9] However, if you are analyzing metabolites of 2-Nitropropane that are less volatile, derivatization might be a necessary step.

Troubleshooting Guides

Guide 1: Poor Peak Shape and Tailing

Symptom	Potential Cause	Recommended Action
Tailing Peak for 2-Nitropropane	Active sites in the GC inlet or column	- Replace the GC inlet liner and septum. - Trim the front end of the GC column. - Use a deactivated inlet liner.
Broad Peaks	Sub-optimal GC conditions	- Optimize the oven temperature ramp rate. - Check and adjust the carrier gas flow rate.
Analyte interaction with the matrix	- Implement a sample cleanup procedure like Solid-Phase Extraction (SPE).

Guide 2: Inconsistent Results and Poor Reproducibility

Symptom	Potential Cause	Recommended Action
High variability in peak areas	Inconsistent injection volume	- Use an autosampler for precise and repeatable injections.[4] - Check the syringe for air bubbles or damage.
Sample degradation over time	- Analyze samples as soon as possible after preparation. - Store samples under refrigerated conditions until analysis.[3]
Non-uniform sample matrix	- Ensure thorough homogenization of the sample before extraction.
Matrix effects	- Employ an isotopically labeled internal standard and use an isotope dilution method.[1]

Experimental Protocols

Protocol 1: Sample Collection and Preparation for Air Samples (Based on NIOSH 2528)

• Sample Collection:

  • Use a glass sampler tube containing two sections of 60/80 mesh, acetone-washed Chromosorb 106 (100 mg front, 50 mg back).[4]

  • Attach the sampler to a personal sampling pump and sample at a known flow rate between 0.01 and 0.05 L/min for a total sample size of 0.1 to 2 L.[4]

  • Cap the samplers immediately after sampling and store them securely for shipment.[4]

• Sample Preparation:

  • Place the front and back sorbent sections into separate vials.[4]

  • Pipette 1.0 mL of ethyl acetate into each vial and cap them.[4]

  • Allow the vials to stand for 30 minutes with occasional agitation to ensure complete desorption of 2-Nitropropane.[4]

  • Transfer an aliquot of the supernatant to an autosampler vial for GC analysis.

Protocol 2: Isotope Dilution with SPE Cleanup for Complex Matrices (e.g., Smoke Condensate)

• Sample Collection:

  • Collect the vapor phase of the sample in an inert gas sampling bag (e.g., Tedlar).[1]

• Extraction and Internal Standard Spiking:

  • Extract the collected vapor phase with a suitable solvent like hexane.[10]

  • Spike the extract with a known concentration of an isotopically labeled internal standard, such as 2-nitropropane-d6.[1]

• Solid-Phase Extraction (SPE) Cleanup:

  • Use a normal phase silica SPE cartridge.[1]

  • Condition the cartridge with the elution solvent (e.g., dichloromethane).

  • Load the sample extract onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interferences.

  • Elute the 2-Nitropropane and the internal standard with a stronger solvent like 100% dichloromethane.[10]

• Analysis:

  • Concentrate the eluate if necessary and analyze by GC-MS/MS.[1]

Quantitative Data Summary

Parameter	Method	Matrix	Value	Reference
Limit of Detection (LOD)	GC-MS/MS	Mainstream Cigarette Smoke	19 ng/cigarette	[10]
Working Range	GC-FID	Air	5 to 100 mg/m³ (for a 2-L sample)	[4]
Intermediate Precision (%RSD)	GC-MS/MS	Mainstream Cigarette Smoke	9.49% - 14.9%	[1][10]
Desorption Efficiency (DE)	GC-FID	Chromosorb 106	Quantitative at or above 10 µg per sample	[11]

Visualizations

Caption: General workflow for 2-Nitropropane analysis in complex matrices using isotope dilution GC-MS/MS.

Caption: Decision tree for troubleshooting co-eluting interferences in 2-Nitropropane analysis.

Caption: Mitigation of matrix effects using an isotopically labeled internal standard.

References

• 1. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke * - PMC [pmc.ncbi.nlm.nih.gov]
• 2. osha.gov [osha.gov]
• 3. osha.gov [osha.gov]
• 4. cdc.gov [cdc.gov]
• 5. New Challenges in (Bio)Analytical Sample Treatment Procedures for Clinical Applications [mdpi.com]
• 6. Analysis of nitrite/nitrate in biological fluids: denitrification of 2-nitropropane in F344 rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. ebook.damascusuniversity.edu.sy [ebook.damascusuniversity.edu.sy]
• 9. GC Technical Tip: Derivation for GC | Phenomenex [discover.phenomenex.com]
• 10. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A Method for Sampling and Analysis of 2-Nitropropane in Air [stacks.cdc.gov]

Technical Support Center: Scaling Up Laboratory Synthesis of 2-Nitropropane for Pilot Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals on scaling up the laboratory synthesis of 2-Nitropropane for pilot studies.

Troubleshooting Guide

This section addresses common issues encountered during the scale-up of 2-Nitropropane synthesis in a question-and-answer format.

Issue 1: Poor Yield at Pilot Scale Compared to Laboratory Scale

• Question: We achieved a high yield of 2-Nitropropane in the lab, but the yield dropped significantly when we moved to a pilot-scale reactor. What are the potential causes and solutions?

• Answer: A drop in yield during scale-up is a common challenge and can be attributed to several factors:

  • Inadequate Mixing: Efficient mixing is crucial for maintaining homogeneity and ensuring reactants interact effectively. In larger reactors, "dead zones" with poor mixing can occur, leading to localized areas of low reactant concentration and reduced overall conversion.

    • Solution: Evaluate and optimize the agitation system in the pilot reactor. This may involve changing the impeller type, size, or speed. Computational Fluid Dynamics (CFD) modeling can be a valuable tool to understand and improve mixing patterns within the reactor.

  • Poor Heat Transfer: Many 2-Nitropropane synthesis methods are exothermic. Inefficient heat removal in a larger reactor can lead to temperature gradients and localized "hot spots," which can promote side reactions and decomposition of the product, thereby lowering the yield.[1][2]

    • Solution: Ensure the pilot reactor's cooling system has sufficient capacity. Increasing the flow rate of the cooling medium or using a lower temperature coolant can help. For highly exothermic reactions, consider a semi-batch process where one reactant is added gradually to control the rate of heat generation.[3] Continuous flow reactors also offer excellent heat transfer and can be a safer alternative for scaling up exothermic reactions.[1][4]

  • Changes in Mass Transfer: If the reaction involves multiple phases (e.g., gas-liquid in the case of propane nitration), mass transfer limitations can become more pronounced at a larger scale, reducing the reaction rate and yield.

    • Solution: Optimize parameters that influence mass transfer, such as agitation speed and sparging rate (for gas-liquid reactions).

Issue 2: Runaway Reaction and Poor Temperature Control

• Question: We are experiencing difficulty in controlling the temperature of our pilot-scale reaction, with occasional temperature spikes. What are the risks and how can we mitigate them?

• Answer: Poor temperature control, especially with exothermic nitration reactions, poses a significant safety risk, potentially leading to a runaway reaction, over-pressurization of the reactor, and the formation of explosive by-products.[5][6]

  • Immediate Actions: If a significant temperature spike occurs, immediately stop the addition of any reactants and maximize cooling. Have a quenching plan in place, such as the addition of a cold, inert solvent, but be aware that quenching itself can sometimes be hazardous.[3]

  • Preventative Measures:

    • Slow Reagent Addition: Add the nitrating agent or other reactive components slowly and in a controlled manner to manage the rate of heat evolution.[3]

    • Adequate Cooling Capacity: As mentioned previously, ensure the reactor's cooling system is appropriately sized for the heat load of the reaction at the pilot scale.[7]

    • Calorimetry Studies: Before scaling up, perform reaction calorimetry studies (e.g., using a Reaction Calorimeter - RC1) to accurately determine the heat of reaction and the maximum rate of heat evolution. This data is crucial for designing a safe pilot-scale process.

    • Process Safety Management: Implement robust process safety protocols, including temperature alarms, emergency shutdown systems, and pressure relief devices.[8]

Issue 3: By-product Formation and Purification Challenges

• Question: The purity of our 2-Nitropropane is lower at the pilot scale, with an increase in by-products. How can we improve purity and what are the common by-products to look for?

• Answer: Increased by-product formation at a larger scale is often linked to the issues of poor mixing and temperature control discussed above.

  • Common By-products:

    • From Propane Nitration: This process inherently produces a mixture of nitroalkanes, including 1-nitropropane, nitroethane, and nitromethane, as well as oxidation products like aldehydes.[9][10]

    • From Acetone/Ammonia/H₂O₂ route: A common by-product is acetone oxime.[11]

    • General Nitration By-products: Over-nitration can lead to dinitropropane.[12] Side reactions can also produce various oxidation and decomposition products.

  • Strategies for Minimizing By-products:

    • Tighter Process Control: Maintain strict control over reaction temperature, reagent stoichiometry, and addition rates.

    • Catalyst Optimization: For catalytic processes, ensure the catalyst activity and selectivity are maintained at the pilot scale. Catalyst deactivation or poisoning can lead to increased by-product formation.

  • Purification at Pilot Scale:

    • Fractional Distillation: This is the primary method for separating 2-Nitropropane from other nitroalkanes and lower-boiling impurities due to differences in their boiling points. However, scaling up distillation requires careful consideration of column design, packing material, and reflux ratio to achieve the desired separation efficiency.

    • Washing and Extraction: Aqueous washing steps to remove acidic or basic impurities may need to be optimized for larger volumes to prevent emulsion formation and ensure efficient phase separation.[13]

Frequently Asked Questions (FAQs)

Q1: What are the primary synthesis routes for 2-Nitropropane suitable for scaling up?

A1: Several laboratory methods for synthesizing 2-Nitropropane have the potential for being scaled up to pilot studies. The most common are:

• Vapor-Phase Nitration of Propane: This is a major industrial method where propane is reacted with nitric acid at high temperatures and pressures.[14][15] While efficient for large-scale production, it yields a mixture of nitroalkanes that require separation.[16][9]

• Synthesis from Acetone, Ammonia, and Hydrogen Peroxide: This method often employs a titanium-silicon molecular sieve catalyst and can offer high selectivity to 2-Nitropropane under milder conditions compared to propane nitration, making it an attractive option for pilot-scale production.[11]

• Oxidation of Acetone Oxime: This route can produce 2-Nitropropane with high purity and yield.[17]

Q2: What are the critical safety precautions when handling 2-Nitropropane and its synthesis at a pilot scale?

A2: 2-Nitropropane is a flammable liquid and a suspected carcinogen.[18] Scaling up its synthesis requires stringent safety protocols:

• Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[8]

• Ventilation: Conduct all operations in a well-ventilated area or a fume hood to avoid inhalation of vapors.[8]

• Grounding and Bonding: Prevent static electricity discharge, a potential ignition source, by properly grounding and bonding all equipment.

• Emergency Procedures: Have clear and well-practiced emergency procedures for spills, fires, and runaway reactions.[8]

• Material Compatibility: Ensure all reactor components and transfer lines are compatible with the reactants and products, especially corrosive reagents like nitric and sulfuric acids.

Q3: How can we monitor the progress of the reaction at a pilot scale?

A3: Real-time monitoring is crucial for process control and safety. Common techniques include:

• In-situ Probes: Utilize probes to monitor key parameters like temperature, pressure, and pH in real-time.

• Process Analytical Technology (PAT): Techniques like in-situ infrared (IR) or Raman spectroscopy can provide real-time information on the concentration of reactants and products, allowing for precise control over the reaction endpoint.

• Offline Analysis: Regularly take samples (using a safe sampling system) for analysis by methods such as Gas Chromatography (GC) to determine the conversion and product distribution.

Q4: What are the key considerations for choosing a solvent for the reaction and workup at a pilot scale?

A4: Solvent selection at the pilot scale must consider not only reaction performance but also safety, environmental impact, and cost.

• Reaction Solvent: The solvent should effectively dissolve the reactants, be inert to the reaction conditions, and have a suitable boiling point for temperature control.

• Extraction Solvent: For workup, the solvent should be immiscible with the aqueous phase, have a high affinity for the product, a low boiling point for easy removal, and be cost-effective for large-scale use.[13]

• Green Chemistry Principles: Consider using greener solvents with lower toxicity and environmental impact where possible.[19]

Quantitative Data Summary

The following table summarizes key quantitative data for common 2-Nitropropane synthesis methods. Note that optimal conditions can vary based on the specific experimental setup.

Parameter	Vapor-Phase Nitration of Propane	Synthesis from Acetone, Ammonia & H₂O₂
Reactants	Propane, Nitric Acid	Acetone, Ammonia, Hydrogen Peroxide
Catalyst	None	TS-1 Titanium Silicalite Molecular Sieve
Temperature	350 - 450 °C	30 - 100 °C
Pressure	1.0 - 1.2 MPa	0.1 - 0.2 MPa
Molar Ratios	Propane:Nitric Acid = 1-8 : 1	Acetone:Ammonia = 1 : 1-3
Acetone:H₂O₂ = 1 : 0.5-2
Typical Yield	~40% 2-Nitropropane in product mixture	Selectivity for 2-Nitropropane can be high
Key By-products	1-Nitropropane, Nitroethane, Nitromethane	Acetone Oxime

Experimental Protocols

1. Synthesis of 2-Nitropropane from Acetone, Ammonia, and Hydrogen Peroxide

This protocol is adapted from patent literature and represents a method with high selectivity under relatively mild conditions.

• Materials: Acetone, Ammonia (gas or aqueous solution), Hydrogen Peroxide, Water (solvent), TS-1 Titanium Silicalite Molecular Sieve (catalyst).

• Procedure:

  • Charge the pilot reactor with a mixture of acetone, water, and the TS-1 catalyst. The mass ratio of acetone to catalyst is typically 1:(0.2-0.4).[11]

  • Introduce ammonia into the reactor until the system is saturated.

  • Heat the reaction mixture to the desired temperature (e.g., 40-80 °C).[11]

  • Under controlled conditions, co-feed acetone, hydrogen peroxide, and ammonia into the reactor. Maintain a molar ratio of acetone to ammonia of approximately 1:(1-3) and acetone to hydrogen peroxide of 1:(0.5-2).[11]

  • Maintain the reaction at the set temperature and a pressure of 0.1-0.2 MPa for a specified residence time (e.g., 4-10 hours).[11]

  • Continuously withdraw the reaction mixture.

  • The product stream is then subjected to purification, which may involve distillation to separate 2-Nitropropane from unreacted acetone, water, and by-products like acetone oxime.

Visualizations

Caption: Experimental workflow for scaling up 2-Nitropropane synthesis.

Caption: Troubleshooting decision tree for scaling up 2-Nitropropane synthesis.

References

• 1. Continuous flow nitration in miniaturized devices - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. benchchem.com [benchchem.com]
• 4. rsc.org [rsc.org]
• 5. byjus.com [byjus.com]
• 6. researchgate.net [researchgate.net]
• 7. US2140345A - Controlling temperature of nitration reactions - Google Patents [patents.google.com]
• 8. youtube.com [youtube.com]
• 9. What products is are expected in nitration of propane class 12 chemistry CBSE [vedantu.com]
• 10. CN102079710A - Safe method for preparing nitropropane by vapor-phase nitration - Google Patents [patents.google.com]
• 11. CN106045859A - Method for preparing 2-nitropropane - Google Patents [patents.google.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. nbinno.com [nbinno.com]
• 15. 2-Nitropropane - Wikipedia [en.wikipedia.org]
• 16. WO2009129099A1 - Process for the manufacture of nitropropanes - Google Patents [patents.google.com]
• 17. 2-Nitropropane synthesis - chemicalbook [chemicalbook.com]
• 18. 2-Nitropropane | C3H7NO2 | CID 398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 19. Six Key Challenges When Scaling Up Sustainable Chemical… | CPI [uk-cpi.com]

Refinement of protocols for handling viscous 2-Nitropropane solutions

Technical Support Center: Handling Viscous 2-Nitropropane Solutions

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting support for handling viscous solutions containing 2-Nitropropane. Adherence to these guidelines is critical for ensuring experimental accuracy and laboratory safety.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with 2-Nitropropane?

A1: 2-Nitropropane (2-NP) is a hazardous substance with several primary risks. It is a flammable liquid and its vapors can form explosive mixtures with air.[1][2][3][4] Health hazards include toxicity if inhaled or swallowed, and it is classified as a probable human carcinogen (IARC Group 2B).[2][5][6] It can cause irritation to the skin, eyes, and respiratory tract.[7][8] Chronic exposure may lead to liver damage.[6]

Q2: What are the key physical properties of 2-Nitropropane that influence its handling?

A2: 2-Nitropropane is a colorless, oily liquid with a mild, fruity odor.[1][9] Its viscosity and the fact that its solutions can be viscous present challenges for accurate liquid handling. It is only slightly soluble in water but is miscible with many organic solvents, which is a key consideration when preparing solutions.[1][10]

Q3: What initial steps should be taken to reduce the viscosity of a 2-Nitropropane solution?

A3: To reduce viscosity, consider the following, while always prioritizing safety:

• Dilution: If the experimental design permits, diluting the solution with a compatible, low-viscosity solvent is the most straightforward method.

• Gentle Warming: Viscosity is highly dependent on temperature; for liquids, it typically decreases as temperature increases.[11] Solutions can be gently warmed in a controlled manner (e.g., in a water bath) away from ignition sources to decrease viscosity.[12] Constant monitoring is crucial as 2-NP is flammable with a flash point of 24 °C (75 °F).[5][13]

Troubleshooting Guide

Q4: I am getting inaccurate and inconsistent volumes when pipetting my 2-Nitropropane solution. What is causing this and how can I fix it?

A4: High viscosity is a common cause of pipetting errors.[14][15]

• Problem: Standard air-displacement pipettes struggle with viscous liquids, leading to under-delivery as the dense liquid adheres to the pipette tip walls.

• Solution 1: Use Appropriate Equipment. Switch to a positive-displacement pipette, which uses a piston in direct contact with the liquid to ensure accurate dispensing regardless of viscosity.[16] If this is not available, use low-retention pipette tips.

• Solution 2: Refine Your Technique. Employ the "reverse pipetting" technique.[15][17] This involves aspirating more liquid than needed by pressing the plunger to the second stop, and then dispensing the required volume by pressing only to the first stop. This method is more accurate for viscous solutions.[16][17] Also, use wide-bore pipette tips to reduce flow resistance.[16]

Q5: My 2-Nitropropane solution is difficult to mix and appears heterogeneous. How can I achieve a homogenous solution?

A5: Achieving homogeneity in viscous solutions requires overcoming high internal friction.

• Problem: The solute does not dissolve or disperse evenly in the viscous 2-Nitropropane solvent.

• Solution 1: Enhanced Mechanical Agitation. Use a vortex mixer for small volumes or an overhead mechanical stirrer for larger volumes. Magnetic stir bars may be insufficient for highly viscous liquids.

• Solution 2: Solvent Selection. Ensure you are using a solvent in which your compound is highly soluble. 2-Nitropropane is a good solvent for many resins, coatings, and organic compounds.[1][4][9]

• Solution 3: Controlled Heating. Gently warming the solution while stirring can significantly improve solubility and reduce mixing time. This must be done in a well-ventilated area, away from any ignition sources, and with careful temperature control.

Q6: I am experiencing clogs in the tubing of my automated liquid handler or pump. How can I prevent this?

A6: Clogging is a frequent issue when pumping viscous fluids.[14][18]

• Problem: The high viscosity of the 2-Nitropropane solution leads to high back pressure, causing pump strain and blockages in narrow-gauge tubing.[19]

• Solution 1: Optimize System Hardware. Use wider diameter tubing to reduce flow resistance. Employ a high-pressure pump, such as a syringe pump, specifically designed for viscous fluids.[19]

• Solution 2: Modify the Solution. If possible, dilute the solution to lower its viscosity. Alternatively, gently heat the reservoir and transfer lines (using a heated sleeve or water jacket) to maintain a lower, more consistent viscosity.[19]

Data Presentation

Table 1: Physical and Chemical Properties of 2-Nitropropane

Property	Value
CAS Number	79-46-9[1]
Molecular Formula	C₃H₇NO₂[1]
Molecular Weight	89.09 g/mol [13]
Appearance	Colorless, oily liquid[1]
Boiling Point	120.2 °C (248.4 °F)[5]
Melting Point	-91.3 °C (-132.3 °F)[5]
Density	0.992 g/mL at 25 °C[3]
Viscosity	0.721 cP[5]
Flash Point	24 °C (75 °F) (open cup)[5]
Solubility in Water	1.7 g/100 mL at 20 °C[1]

Table 2: Recommended Personal Protective Equipment (PPE) for Handling 2-Nitropropane

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles and face shield.[2][20]	Protects against splashes and irritating vapors.[7]
Hand Protection	Solvent-resistant gloves (e.g., Nitrile, Neoprene).[8][20]	Prevents skin contact with the toxic and irritant chemical.[7]
Body Protection	Flame-retardant laboratory coat or chemical-resistant suit.[2]	Protects against splashes and fire hazards.
Respiratory Protection	Use in a certified chemical fume hood.[20] For spills or poor ventilation, use a NIOSH-approved respirator with organic vapor cartridges.[20]	Protects against inhalation of toxic and carcinogenic vapors.[2]

Experimental Protocols

Protocol 1: Preparation of a Viscous 2-Nitropropane Solution

• Risk Assessment: Before beginning, review the Safety Data Sheet (SDS) for 2-Nitropropane and all other reagents. Identify all hazards.

• PPE: Don all required PPE as specified in Table 2.

• Ventilation: Perform all work in a certified chemical fume hood.

• Equipment Grounding: Ensure all metal containers and equipment are properly grounded to prevent static discharge, which could ignite flammable vapors.[8]

• Reagent Measurement: Weigh the solid solute and transfer it to an appropriate glass vessel (e.g., beaker or round-bottom flask).

• Solvent Addition: Using a graduated cylinder or a properly calibrated pump, add the required volume of 2-Nitropropane to the vessel.

• Mixing:

  • Add a PTFE-coated magnetic stir bar and place the vessel on a stirrer hotplate (with heating off unless required and deemed safe).

  • For more viscous solutions, use an overhead mechanical stirrer with a glass or PTFE paddle.

  • Begin stirring at a low speed and gradually increase to create a vortex without splashing.

• Heating (If Necessary):

  • If gentle heating is required to aid dissolution, use a water bath or heating mantle controlled by a thermostat. Never use an open flame.

  • Monitor the temperature closely and keep it well below the boiling point of the solvent.

• Storage: Once fully dissolved, transfer the solution to a tightly sealed, properly labeled container. Store in a cool, well-ventilated, designated area away from heat and incompatible materials.[8]

Protocol 2: Spill Cleanup for 2-Nitropropane Solutions

• Evacuate and Alert: Immediately alert personnel in the area. Evacuate the immediate vicinity. For large spills, evacuate the lab and call emergency services.[21]

• Remove Ignition Sources: Turn off all nearby equipment and eliminate any potential sources of ignition.[2][13]

• Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

• Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves, goggles, and a lab coat.[20]

• Contain the Spill: For small spills (<1 gallon), create a barrier around the spill using an inert absorbent material like vermiculite, dry sand, or earth.[8][20] Do not use combustible materials like paper towels or cellulose-based absorbents. [13][20]

• Absorb the Liquid: Cover the spill with the absorbent material, working from the outside in to prevent spreading.[22]

• Collect Waste: Once the liquid is fully absorbed, use non-sparking tools (e.g., plastic scoop) to collect the material into a heavy-duty, sealable plastic bag or container.[8][22]

• Decontaminate: Wipe the spill area with a cloth dampened with 60-70% ethanol, followed by a soap and water solution.[13]

• Dispose of Waste: Seal and label the container as hazardous waste containing 2-Nitropropane. Dispose of it according to your institution's hazardous waste procedures.[8]

Visualizations

Caption: Workflow for handling viscous 2-Nitropropane solutions.

Caption: Troubleshooting flowchart for inaccurate pipetting issues.

Caption: Logical relationships between 2-NP hazards and controls.

References

• 1. Page loading... [guidechem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. 2-Nitropropane One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. nbinno.com [nbinno.com]
• 5. 2-Nitropropane - Wikipedia [en.wikipedia.org]
• 6. epa.gov [epa.gov]
• 7. Gas detectors and respiratory protection equipments C3H7NO2 (2-nitropropane), CAS number 79-46-9 [en.gazfinder.com]
• 8. nj.gov [nj.gov]
• 9. 2-Nitropropane | C3H7NO2 | CID 398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Nitropropane, 2- (EHC 138, 1992) [inchem.org]
• 11. Temperature dependence of viscosity - Wikipedia [en.wikipedia.org]
• 12. quora.com [quora.com]
• 13. 2-NITROPROPANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 14. myadlm.org [myadlm.org]
• 15. opentrons.com [opentrons.com]
• 16. benchchem.com [benchchem.com]
• 17. youtube.com [youtube.com]
• 18. walchem.com [walchem.com]
• 19. kranalytical.co.uk [kranalytical.co.uk]
• 20. benchchem.com [benchchem.com]
• 21. lin-web.clarkson.edu [lin-web.clarkson.edu]
• 22. Cleaning up a spill | Compliance and Risk Management [kent.edu]

Reference Data & Comparative Studies

Comparative toxicity analysis of 2-Nitropropane versus 1-nitropropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicological profiles of 2-Nitropropane (2-NP) and 1-Nitropropane (1-NP). The information presented is based on available experimental data to facilitate an objective assessment of their relative hazards.

Executive Summary

2-Nitropropane and 1-Nitropropane, while structural isomers, exhibit markedly different toxicological profiles. 2-Nitropropane is a recognized animal carcinogen, primarily targeting the liver, and demonstrates clear genotoxic potential. In contrast, 1-Nitropropane is not considered carcinogenic and shows significantly lower toxicity across various endpoints. This difference is largely attributed to their distinct metabolic pathways and the stability of their respective nitronate tautomers.

Data Presentation: Quantitative Toxicity Analysis

The following tables summarize the key quantitative toxicity data for 2-Nitropropane and 1-Nitropropane.

Table 1: Acute Toxicity Data

Compound	Species	Route of Exposure	LD50/LC50	Reference
2-Nitropropane	Rat	Oral	720 mg/kg[1]	[1]
Rat (male)	Inhalation (6 hr)	400 ppm (1456 mg/m³)[1]	[1]
Rat (female)	Inhalation (6 hr)	720 ppm (2621 mg/m³)[1]	[1]
Rat	Oral	565 - 885 mg/kg[2]	[2]
Rat (female)	Inhalation (4 hr)	3.21 mg/l[2]	[2]
Rabbit (male/female)	Dermal	> 2000 mg/kg[2]	[2]
1-Nitropropane	Rat	Oral	455 mg/kg[3]	[3]
Rabbit	Dermal	> 2000 mg/kg[3]	[3]
Rat	Inhalation (1 hr)	11.02 mg/L[3]	[3]
Rat	Oral	280 - 530 mg/kg[4]	[4]
Rabbit	Oral	250 - 500 mg/kg[4]	[4]
Rat	Inhalation (1 hr)	3024 ml/m³[4]	[4]

Table 2: Genotoxicity and Carcinogenicity

Endpoint	2-Nitropropane	1-Nitropropane	Reference
Genotoxicity
In vitro Mutagenicity (Ames test)	Positive[2]	Negative	[2]
Unscheduled DNA Synthesis (UDS) in rat hepatocytes	Positive[5][6]	Negative[5]	[5][6]
Micronucleus Induction in rat liver	Positive[5][6]	Slightly increased incidence, likely due to increased cell proliferation[5]	[5]
Micronucleus Induction in mouse bone marrow	Negative[5]	Negative[5]	[5]
Carcinogenicity
Rat (inhalation)	Hepatocellular carcinomas and nodules[1]	No effect on tumor incidence[7]	[1][7]
Rat (oral)	Hepatocellular carcinomas[1]	Not carcinogenic	[1]
IARC Classification	Group 2B: Possibly carcinogenic to humans[2]	Not classifiable	[2]
NTP Classification	Reasonably anticipated to be a human carcinogen	Not listed

Experimental Protocols

Detailed methodologies for key toxicological assays are crucial for the interpretation and replication of findings. Below are summaries of protocols employed in the assessment of nitropropane toxicity.

Acute Oral Toxicity (LD50) Determination in Rats

The acute oral toxicity, expressed as the median lethal dose (LD50), is determined by administering a single dose of the test substance to a group of animals.

• Test Animals: Typically, young adult rats of a specific strain (e.g., Sprague-Dawley or Wistar) are used. Animals are fasted overnight before dosing.

• Dose Administration: The test substance is administered by oral gavage. For 2-nitropropane, doses ranging from 565 to 885 mg/kg have been tested[2]. For 1-nitropropane, a common LD50 value is around 455 mg/kg[3].

• Observation Period: Animals are observed for mortality and clinical signs of toxicity for a period of 14 days.

• Data Analysis: The LD50 is calculated using appropriate statistical methods, such as probit analysis.

Inhalation Carcinogenicity Study in Rats

Long-term inhalation studies are conducted to assess the carcinogenic potential of volatile substances.

• Test Animals: Male and female rats (e.g., Sprague-Dawley) are used.

• Exposure: Animals are exposed to various concentrations of the test substance for a specified duration and frequency. For 2-nitropropane, studies have involved exposures of 25, 100, and 200 ppm for 7 hours/day, 5 days/week for up to 22 months[1].

• Endpoints: The primary endpoint is the incidence of tumors. A complete histopathological examination of all major organs is performed.

• Results: Inhalation of 2-nitropropane resulted in the development of hepatocellular carcinomas and nodules in rats[1].

Unscheduled DNA Synthesis (UDS) Assay in Rat Hepatocytes

The UDS assay is a measure of DNA repair synthesis induced by genotoxic agents.

• Cell Culture: Primary rat hepatocytes are isolated and cultured.

• Treatment: The cultured hepatocytes are treated with the test compound (e.g., 2-nitropropane or 1-nitropropane) in the presence of radiolabeled thymidine ([³H]TdR).

• Measurement: The incorporation of [³H]TdR into the DNA of non-S-phase cells is quantified by autoradiography. An increase in silver grains over the nucleus indicates DNA repair.

• Findings: 2-Nitropropane was found to induce UDS in rat hepatocytes, while 1-nitropropane was negative, indicating that 2-NP causes DNA damage that is subsequently repaired[5].

In Vivo Micronucleus Test in Rat Liver

The micronucleus test detects chromosomal damage.

• Animal Treatment: Rats are treated with the test substance, typically via oral gavage.

• Tissue Collection: At appropriate time points after treatment, the liver is harvested.

• Hepatocyte Isolation and Staining: Hepatocytes are isolated, and slides are prepared and stained to visualize micronuclei.

• Analysis: The frequency of micronucleated hepatocytes is determined by microscopic examination.

• Observations: 2-Nitropropane was shown to induce a clastogenic effect (chromosome breakage) in the liver, as evidenced by an increased frequency of micronuclei. 1-Nitropropane showed a slight increase in micronuclei, which was associated with a marked increase in cell division, making the interpretation of a clastogenic effect questionable[5].

Signaling Pathways and Mechanisms of Toxicity

The differing toxicities of 2-nitropropane and 1-nitropropane are rooted in their metabolic activation and subsequent cellular interactions.

2-Nitropropane: A Pathway to Hepatotoxicity and Carcinogenicity

The toxicity of 2-nitropropane is closely linked to its tautomerization to propane-2-nitronate (the aci form)[8]. This conversion is a critical step in its metabolic activation. The proposed mechanism involves:

• Tautomerization: 2-Nitropropane exists in equilibrium with its more reactive tautomer, propane-2-nitronate[8].

• Metabolic Activation: Liver microsomes, particularly cytochrome P450 enzymes, metabolize propane-2-nitronate[9]. This can lead to the formation of reactive oxygen species (ROS) and reactive nitrogen species.

• Oxidative Stress and DNA Damage: The generated reactive species can cause oxidative damage to cellular macromolecules, including DNA. This is supported by the observation of increased levels of 8-hydroxydeoxyguanosine, a marker of oxidative DNA damage, in the liver of rats treated with 2-nitropropane[9].

• Genotoxicity and Carcinogenesis: The resulting DNA damage, if not properly repaired, can lead to mutations and chromosomal aberrations, initiating the process of carcinogenesis. The induction of UDS and micronuclei in the liver further supports this genotoxic mechanism[5][6].

Below is a DOT script representing the proposed toxic pathway of 2-Nitropropane.

Caption: Proposed metabolic activation and toxicity pathway of 2-Nitropropane.

1-Nitropropane: A Less Toxic Isomer

The lower toxicity of 1-nitropropane is thought to be due to its more rapid metabolism and elimination[4]. While the specific signaling pathways of its toxicity are not as well-elucidated, it is understood that primary nitroalkanes like 1-nitropropane are generally less prone to forming stable and reactive nitronate intermediates compared to secondary nitroalkanes like 2-nitropropane. The lack of significant genotoxicity and carcinogenicity suggests that its metabolism does not lead to the same extent of reactive species formation and DNA damage.

Below is a DOT script illustrating the general metabolic fate of 1-Nitropropane.

Caption: Simplified metabolic pathway of 1-Nitropropane leading to lower toxicity.

Conclusion

The comparative analysis of 2-nitropropane and 1-nitropropane underscores the critical role of molecular structure in determining toxicological outcomes. 2-Nitropropane's secondary nitroalkane structure facilitates the formation of a reactive nitronate tautomer, leading to significant hepatotoxicity, genotoxicity, and carcinogenicity. In contrast, 1-nitropropane, a primary nitroalkane, is metabolized and eliminated more readily, resulting in a much lower toxicity profile. This guide provides essential data and mechanistic insights to aid researchers and professionals in making informed decisions regarding the use and handling of these compounds.

References

• 1. Effects of short-term inhalation exposure to 1-nitropropane and 2-nitropropane on rat liver enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assay of 1-nitropropane, 2-nitropropane, 1-azoxypropane and 2-azoxypropane for carcinogenicity by gavage in Sprague-Dawley rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. 2-Nitropropane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. 1-Nitropyrene Induced Reactive Oxygen Species–Mediated Apoptosis in Macrophages through AIF Nuclear Translocation and AMPK/Nrf-2/HO-1 Pathway Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. publications.iarc.who.int [publications.iarc.who.int]
• 7. Genotoxicity of 1- and 2-nitropropane in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vivo rodent micronucleus assay: protocol, conduct and data interpretation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

A Comparative Analysis of 2-Nitropropane Decomposition Pathways and Other Nitroalkanes

For researchers, scientists, and drug development professionals, understanding the thermal stability and decomposition pathways of nitroalkanes is crucial for safe handling, reaction optimization, and mechanistic studies. This guide provides a detailed comparison of the decomposition pathways of 2-nitropropane with other common nitroalkanes, namely nitromethane, nitroethane, and 1-nitropropane. The information is supported by experimental data and visualized through reaction pathway diagrams.

The thermal decomposition of simple nitroalkanes primarily proceeds through two main competitive pathways: the homolytic cleavage of the carbon-nitro (C-N) bond and the unimolecular elimination of nitrous acid (HONO). The preferred pathway is influenced by the structure of the nitroalkane and the reaction conditions, particularly temperature.

Dominant Decomposition Pathways

The decomposition of nitroalkanes can be broadly categorized into two primary mechanisms:

• C-N Bond Homolysis: This pathway involves the breaking of the C-N bond to form a hydrocarbon radical and a nitrogen dioxide radical (NO₂). This mechanism is generally favored at higher temperatures.

• HONO Elimination: This pathway involves the intramolecular elimination of a hydrogen atom from a carbon adjacent to the nitro group and the nitro group itself, forming an alkene and nitrous acid (HONO). This pathway is more prevalent for nitroalkanes with β-hydrogens and is often the lower energy pathway.

Comparison of Decomposition Products

The product distribution from the thermal decomposition of nitroalkanes is a direct reflection of the dominant decomposition pathway. While qualitative identification of products is common, quantitative data under comparable conditions is less frequently reported. The following table summarizes available data on the major products and thermal stability of selected nitroalkanes.

Nitroalkane	Major Decomposition Products	Onset Temperature (°C)	Decomposition Energy (J/g)
Nitromethane	CH₄, CO, N₂, NO, H₂O, HCN[1]	~300[2]	~2118.5[2]
Nitroethane	Ethene (C₂H₄), Nitric Oxide (NO), HONO	-	-
1-Nitropropane	Propene, HONO	-	>500[2]
2-Nitropropane	Propene, Acetone, Nitrite, Acetone oxime[3][4]	~200[2]	>500[2]

Note: Quantitative yields are highly dependent on experimental conditions (temperature, pressure, reaction time) and are not always directly comparable across different studies. The data presented is a summary of reported major products.

Visualizing the Decomposition Pathways

The following diagrams, generated using the DOT language, illustrate the primary decomposition pathways for 2-nitropropane and other compared nitroalkanes.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Investigation of the chemical basis of nitroalkane toxicity: tautomerism and decomposition of propane 1- and 2-nitronate under physiological conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Green Solvent Alternatives for 2-Nitropropane in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

The imperative of green chemistry is guiding a paradigm shift in solvent selection for organic synthesis. 2-Nitropropane (2-NP), a versatile solvent and reagent, is under increasing scrutiny due to its significant health and environmental hazards. Classified as a probable human carcinogen (Group B2) by the EPA, 2-NP is also associated with severe liver damage, genotoxicity, and is a flammable liquid, necessitating the exploration of safer, more sustainable alternatives.[1][2][3][4][5][6][7] This guide provides an objective comparison of green solvent alternatives to 2-Nitropropane, focusing on their performance in key organic reactions, supported by experimental data and detailed protocols.

Core Reactions: The Henry and Michael Addition

2-Nitropropane is frequently utilized in carbon-carbon bond-forming reactions, most notably the Henry (nitroaldol) reaction and the Michael addition.[8][9][10] In these reactions, the α-carbon of the nitroalkane is deprotonated to form a nucleophilic nitronate, which then attacks an electrophilic carbonyl compound (Henry reaction) or a conjugated system (Michael addition).[10] The efficiency of these reactions is highly dependent on the solvent system used.

Evaluating Green Solvent Alternatives

The ideal green solvent should be derived from renewable resources, be non-toxic, biodegradable, and have a low environmental impact, all while maintaining or improving reaction performance.[11][12] Several alternatives show promise in replacing traditional volatile organic compounds (VOCs) like 2-Nitropropane.

• 2-Methyltetrahydrofuran (2-MeTHF): Derived from renewable feedstocks like corncobs, 2-MeTHF is an excellent alternative to solvents like Tetrahydrofuran (THF).[11][13] It has a higher boiling point and lower miscibility with water, which can simplify workup procedures.[13][14]

• Cyrene™ (Dihydrolevoglucosenone): A bio-based dipolar aprotic solvent synthesized from cellulose, Cyrene™ is a safer alternative to N,N-dimethylformamide (DMF) and N-Methyl-2-pyrrolidone (NMP).[15][16] It is biodegradable, non-mutagenic, and non-toxic.[16][17] Its properties make it suitable for reactions requiring polar aprotic media.[18]

• Supercritical Carbon Dioxide (scCO₂): An environmentally benign and non-toxic solvent, scCO₂ offers unique advantages.[19] Its properties, such as solvent power and diffusivity, can be fine-tuned by adjusting temperature and pressure, allowing for enhanced reaction control.[20]

• Water: As a solvent, water is non-toxic, non-flammable, and readily available.[12] Its use in organic synthesis is a key goal of green chemistry, and it has been successfully employed in certain Henry and Michael reactions, often with the aid of catalysts or co-solvents.[21]

• Solvent-Free Conditions: Eliminating the solvent entirely represents the greenest approach. Techniques like grinding reactants together have proven effective for Michael additions, offering reduced pollution, lower costs, and simpler purification.[22][23][24]

Data Presentation: Performance Comparison in Key Reactions

The following tables summarize quantitative data for the Henry and Michael reactions, comparing traditional conditions with greener alternatives.

Table 1: Performance in the Henry Reaction

Aldehyde	Nitroalkane	Catalyst/Base	Solvent	Time (h)	Temp (°C)	Yield (%)	Reference
Benzaldehyde	Nitroethane	PS-BEMP (10 mol%)	Solvent-Free	15	30	95	[24]
4-Nitrobenzaldehyde	Nitromethane	WELAN*	Water	1.5	RT	95
Benzaldehyde	2-Nitropropane	DBU (20 mol%)	THF	24	0	85	[25]
Cinnamaldehyde	2-Nitropropane	PS-BEMP (10 mol%)	Solvent-Free	15	30	92	[24]

| Benzaldehyde | Nitromethane | Calcined Cu:Mg:Al LDH | Solvent-Free | 0.33 | 90 | 95 |[26] |

*WELAN: Water Extract of Leaf Ash of Neem

Table 2: Performance in the Michael Addition

Michael Acceptor	Michael Donor	Catalyst/Base	Solvent	Time (h)	Temp (°C)	Yield (%)	Reference
Methyl Acrylate	2-Nitropropane	NaOH	Water/CH₂Cl₂ + TBAC**	1	RT	75	[27]
Chalcone	2-Nitropropane	Chiral Crown Ether	Toluene	168	RT	95	[28][29]
β-Nitrostyrene	Acetylacetone	None	Solvent-Free (Grinding)	0.08	RT	98	[22][23]

| Methyl Vinyl Ketone | 2-Nitropropane | NaOH | Water/CH₂Cl₂ + TBAC** | 1 | RT | 80 |[27] |

**TBAC: Tetrabutylammonium chloride

Experimental Protocols

Detailed methodologies for key experiments are provided below.

Protocol 1: Solvent-Free Henry Reaction using a Supported Catalyst

This protocol is adapted from a procedure for the Henry addition of nitroalkanes to aldehydes promoted by polystyrene-supported 2-tert-butylimino-2-diethylamino-1,3-dimethylperhydro-1,3,2-diazaphosphorine (PS-BEMP) under solvent-free conditions.[24][30]

• Setup: In a screw-capped vial equipped with a magnetic stirrer, add the aldehyde (1.0 mmol) and the nitroalkane (e.g., 2-nitropropane, 1.0-2.2 equivalents).

• Catalyst Addition: Add PS-BEMP (5-10 mol%, e.g., 0.044 g for 10 mol% at 2.2 mmol/g loading).

• Reaction: Stir the resulting mixture at the specified temperature (e.g., 30-45 °C) for the required time (e.g., 15 hours).

• Workup: Add dichloromethane (1 mL) to the mixture.

• Purification: Recover the catalyst by filtration. Remove the solvent from the filtrate under vacuum to yield the product. Further purification is typically not required.

Protocol 2: Michael Addition in a Biphasic System with Phase Transfer Catalyst

This protocol describes a general procedure for the Michael addition of nitroalkanes to acrylic compounds using a phase transfer catalyst to enhance reactivity in a water-organic solvent system.[27][31]

• Setup: To a round-bottom flask equipped with a magnetic stirrer, add the nitroalkane (1.2-1.5 equivalents) and the Michael acceptor (1.0 equivalent).

• Solvent Addition: Add dichloromethane (CH₂Cl₂) and an aqueous solution of sodium hydroxide (e.g., 0.025 M).

• Catalyst Addition: Add a catalytic amount of a phase transfer catalyst, such as tetrabutylammonium chloride (TBAC) (1-5 mol%).

• Reaction: Stir the biphasic mixture vigorously at room temperature. Monitor the reaction progress by Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Workup: Once the reaction is complete, saturate the aqueous phase with NaCl. Separate the organic layer, and extract the aqueous layer with ether or dichloromethane.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate in vacuo. Purify the crude product by column chromatography on silica gel.

Visualization of Green Solvent Selection Workflow

The selection of an appropriate green solvent or methodology is a critical step in sustainable synthesis design. The following workflow diagram illustrates a logical decision-making process.

Caption: Decision workflow for selecting a green solvent alternative.

References

• 1. epa.gov [epa.gov]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. Health Hazard Alert - 2-Nitropropane (2-NP) (80-142) | NIOSH | CDC [cdc.gov]
• 4. nj.gov [nj.gov]
• 5. cdhfinechemical.com [cdhfinechemical.com]
• 6. 2-Nitropropane | C3H7NO2 | CID 398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Nitropropane - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. alfa-chemistry.com [alfa-chemistry.com]
• 9. Michael addition reaction - Wikipedia [en.wikipedia.org]
• 10. Henry reaction - Wikipedia [en.wikipedia.org]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. jetir.org [jetir.org]
• 13. Is 2-Methyltetrahydrofuran green solvent?What is it used for?_Chemicalbook [chemicalbook.com]
• 14. 2-Methyltetrahydrofuran (2-MeTHF): a biomass-derived solvent with broad application in organic chemistry. | Semantic Scholar [semanticscholar.org]
• 15. Can Cyrene offer a greener alternative to harmful solvents? [merckgroup.com]
• 16. Cyrene: a bio-based novel and sustainable solvent for organic synthesis - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 17. researchgate.net [researchgate.net]
• 18. isgc-symposium.livescience.io [isgc-symposium.livescience.io]
• 19. bhu.ac.in [bhu.ac.in]
• 20. Organic synthesis in suppercritical carbon dioxide [dspace.mit.edu]
• 21. [PDF] A Greener, Efficient Approach to Michael Addition of Barbituric Acid to Nitroalkene in Aqueous Diethylamine Medium | Semantic Scholar [semanticscholar.org]
• 22. BJOC - Catalyst-free and solvent-free Michael addition of 1,3-dicarbonyl compounds to nitroalkenes by a grinding method [beilstein-journals.org]
• 23. Catalyst-free and solvent-free Michael addition of 1,3-dicarbonyl compounds to nitroalkenes by a grinding method - PMC [pmc.ncbi.nlm.nih.gov]
• 24. tandfonline.com [tandfonline.com]
• 25. benchchem.com [benchchem.com]
• 26. Henry Reaction between Benzaldehyde and Nitromethane over Solid Base Catalysts: A Green Protocol [scirp.org]
• 27. sctunisie.org [sctunisie.org]
• 28. researchgate.net [researchgate.net]
• 29. researchgate.net [researchgate.net]
• 30. researchgate.net [researchgate.net]
• 31. benchchem.com [benchchem.com]

A Comparative Guide to the Quantification of 2-Nitropropane in Cigarette Smoke: Evaluating Analytical Methods for Inter-Laboratory Validation

For Researchers, Scientists, and Drug Development Professionals

The quantification of 2-Nitropropane (2-NP), a toxic and potentially carcinogenic compound found in cigarette smoke, is critical for assessing the health risks associated with tobacco products.[1][2] Despite its importance, there is a notable absence of fully validated, modern methods that have undergone inter-laboratory validation for its measurement in mainstream cigarette smoke.[1][2][3] This guide provides a comparative analysis of existing analytical methodologies and proposes a framework for a future inter-laboratory validation study, essential for standardizing the quantification of this hazardous constituent.

The most comprehensively validated modern method to date is an isotope dilution gas chromatography-tandem mass spectrometry (ID-GC-MS/MS) method developed by Chapman et al. (2019).[1][2][3] This method stands as a strong candidate for a standardized protocol and is detailed here alongside other reported techniques.

Comparison of Analytical Methods

While several methods for the quantification of 2-Nitropropane in cigarette smoke have been reported, they differ significantly in their approach, validation status, and practicality. The following table provides a high-level comparison of the available methods.

Method	Principle	Smoke Collection	Internal Standard	Validation Status	Key Limitations
Chapman et al. (2019) [1][2][3]	Isotope Dilution GC-MS/MS	Vapor phase collected in inert polyvinyl fluoride gas sampling bags	Deuterated 2-Nitropropane (2-nitropropane-d6)	Single-laboratory validation with comprehensive performance data	Not yet subjected to inter-laboratory validation
Wang et al. (2015) [4]	Heart-cutting multidimensional GC-MS	Two consecutive impingers filled with ethyl acetate	2-methyl-2-nitropropane	Not fully validated; concerns about matrix effects	Time-intensive; use of a structurally distinct internal standard
Gaworski et al. (2011) [1][5]	GC-MS/MS	Mainstream smoke drawn through a silica solid-phase extraction cartridge	Surrogate internal standard	No published validation parameters	Lack of available validation data

Quantitative Performance of the ID-GC-MS/MS Method (Chapman et al., 2019)

The single-laboratory validation of the ID-GC-MS/MS method by Chapman et al. (2019) provides robust performance data, making it a benchmark for future studies.

Parameter	Value
Limit of Detection (LOD)	19 ng per cigarette
Intermediate Precision (RSD%)	9.49% (for 3R4F reference cigarettes), 14.9% (for CM6 test pieces)
Product Variability (RSD%)	5.4% to 15.7% (across 15 different cigarette products)
Reported Concentration Range	98.3 to 363 ng per cigarette (Health Canada Intense smoking regimen)

Experimental Protocols

A detailed understanding of the experimental procedures is crucial for the replication and validation of any analytical method.

ID-GC-MS/MS Method (Chapman et al., 2019)

This method is highlighted due to its comprehensive validation and use of an isotope-labeled internal standard, which is considered the gold standard for quantitative mass spectrometry.

• Smoke Generation and Collection : The vapor phase of mainstream cigarette smoke is collected in inert polyvinyl fluoride gas sampling bags.[1][2][3]

• Extraction : The collected vapor phase is extracted with hexanes containing an isotopically labeled internal standard (2-nitropropane-d6).[1][2][3]

• Purification and Concentration : The extract is then purified and concentrated using solid-phase extraction with a normal phase silica adsorbent and eluted with 100% dichloromethane.[1][2][3]

• Analysis : The final extract is analyzed by an Agilent 7890B gas chromatography system interfaced to an Agilent 7000C tandem mass spectrometer (GC-MS/MS).

Heart-Cutting Multidimensional GC-MS (Wang et al., 2015)

This method utilizes a two-dimensional gas chromatography system to enhance separation.

• Smoke Collection : Volatile mainstream smoke components are collected using two consecutive impingers filled with ethyl acetate.[4]

• Internal Standard Addition : A surrogate internal standard (2-methyl-2-nitropropane) is added to the combined impinger extracts.[4]

• Analysis : The samples are analyzed using heart-cutting multidimensional gas chromatography-mass spectrometry (GC-GC-MS) to separate analytes from interferences.[4]

SPE-GC-MS/MS Method (Gaworski et al., 2011)

This method employs solid-phase extraction for sample cleanup.

• Smoke Collection and Extraction : Mainstream cigarette smoke is drawn through a silica solid-phase extraction cartridge.[1][5]

• Analysis : 2-Nitropropane is quantified against a surrogate internal standard using gas chromatography-tandem mass spectrometry.[1][5]

Proposed Workflow for Inter-Laboratory Validation

An inter-laboratory validation study is the next logical step to establish a standardized method for 2-Nitropropane quantification. The following workflow is proposed based on the robust ID-GC-MS/MS method.

Caption: Proposed workflow for an inter-laboratory validation study.

Conclusion

The quantification of 2-Nitropropane in cigarette smoke is an important analytical challenge that currently lacks a standardized, inter-laboratory validated method. The ID-GC-MS/MS method developed by Chapman et al. (2019) presents the most promising candidate for such a standard due to its comprehensive single-laboratory validation, high sensitivity, and use of an appropriate internal standard.[1][2][3] The adoption and inter-laboratory validation of a robust method are crucial next steps for ensuring consistent and accurate data for regulatory purposes and public health assessment.

References

• 1. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke * - PMC [pmc.ncbi.nlm.nih.gov]
• 2. stacks.cdc.gov [stacks.cdc.gov]
• 3. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

Comparative Biological Activity of 1-(m-Nitro-phenyl)-2-nitro-propane Derivatives: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the biological activities of 1-(m-nitro-phenyl)-2-nitro-propane derivatives and related nitroaromatic compounds. The information is supported by experimental data from various studies on similar molecular structures.

Nitroaromatic compounds represent a significant class of molecules in medicinal chemistry, demonstrating a wide spectrum of biological activities ranging from antimicrobial to anticancer and enzyme inhibition.[1] The biological effects of these compounds are often attributed to the presence of the nitro (-NO₂) group. This group can undergo bioreduction in cellular environments to produce reactive nitroso and hydroxylamine intermediates, as well as reactive oxygen species, which can interact with cellular macromolecules like DNA and proteins, leading to cytotoxicity.[1]

While direct comparative studies on a series of 1-(m-nitro-phenyl)-2-nitro-propane derivatives are not extensively available in the public domain, their biological activities can be inferred from studies on analogous nitroaromatic structures. The primary activities observed for related compounds are antimicrobial and cytotoxic.

Data Presentation: Comparative Biological Activities

The following table summarizes the biological activities of various nitroaromatic compounds, which can serve as a reference for predicting the potential of 1-(m-nitro-phenyl)-2-nitro-propane derivatives.

Compound/Class	Specific Analog/Derivative	Biological Activity	Potency (IC₅₀/MIC/LC₅₀)	Cell Line/Organism
Nitrophenyl-Containing Heterocycles	7-acetyl-4-cyano-1,6-dimethyl-6-hydroxy-8-(3-nitrophenyl)-5,6,7,8-tetrahydroisoquinoline-3(2H)-thione	Anticancer	IC₅₀: 3.8 µM	PACA2 (Pancreatic Cancer)[2]
7-acetyl-4-cyano-1,6-dimethyl-6-hydroxy-8-(4-nitrophenyl)-5,6,7,8-tetrahydroisoquinoline-3(2H)-thione	Anticancer	IC₅₀: 5.2 µM	PACA2 (Pancreatic Cancer)[2]
Hydroxynaphthanilides	3-hydroxy-N-(3-nitrophenyl)naphthalene-2-carboxamide	Antiproliferative	IC₅₀: 1.05 µM	THP-1 (Human Leukemia)[3]
3-hydroxy-N-(3-nitrophenyl)naphthalene-2-carboxamide	Antiproliferative	IC₅₀: 1.65 µM	MCF-7 (Breast Cancer)[3]
2-hydroxy-N-(4-nitrophenyl)-naphthalene-1-carboxamide	Antiproliferative	IC₅₀: 5.80 µM	THP-1 (Human Leukemia)[3]
2-hydroxy-N-(4-nitrophenyl)-naphthalene-1-carboxamide	Antiproliferative	IC₅₀: 5.23 µM	MCF-7 (Breast Cancer)[3]
Pyrazoline Derivatives	1-(2,4-dinitrophenyl)-3-(3-nitrophenyl)-5-(4-chlorophenyl)-2-pyrazolin-4-one	Antibacterial	MIC: 6.25 µg/mL	S. aureus[4]
1-(2,4-dinitrophenyl)-3-(3-nitrophenyl)-5-(4-methoxyphenyl)-2-pyrazolin-4-one	Antibacterial	MIC: 12.5 µg/mL	B. subtilis[4]
Pleuromutilin Derivative	22-(4-(2-(4-nitrophenyl-piperazin-1-yl)-acetyl)-piperazin-1-yl)-22-deoxypleuromutilin	Antibacterial	MIC: 1 µg/mL	MRSA ATCC 43300[5]

Structure-Activity Relationship (SAR) Insights

From the broader class of nitroaromatic compounds, several structure-activity relationships can be inferred:

• Position of the Nitro Group: The position of the nitro group on the phenyl ring is likely to influence biological activity.[6] Studies on hydroxynaphthanilides suggest that the antiproliferative potential increases when the nitro substituent is moved from the ortho- to the para-position.[3]

• Additional Substituents: The presence of other electron-withdrawing groups, such as halogens, on the phenyl ring can enhance antibacterial activity.[7]

• Molecular Conformation: The overall three-dimensional shape of the molecule plays a critical role in its interaction with biological targets.[1]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of biological activities. Below are representative experimental protocols for key assays, based on methodologies reported for similar nitroaromatic compounds.

Synthesis of 1-(m-Nitro-phenyl)-2-nitro-propane Derivatives

The synthesis is typically a two-step process involving a Henry (nitroaldol) reaction followed by reduction.[6]

• Step 1: Synthesis of 1-(m-nitrophenyl)-2-nitroprop-1-ene (Henry Reaction):

  • To a solution of a substituted m-nitrobenzaldehyde (1 equivalent) in a suitable solvent like methanol or ethanol, add nitroethane (1.1 equivalents).[6]

  • Add a catalytic amount of a base, such as ammonium acetate or a primary amine (e.g., butylamine).[6]

  • Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) for several hours and monitor by thin-layer chromatography (TLC).[6]

  • Upon completion, the reaction is worked up to isolate the crude 1-(m-nitrophenyl)-2-nitroprop-1-ene derivative.[6]

• Step 2: Reduction to 1-(m-Nitro-phenyl)-2-nitro-propane Derivative:

  • Dissolve the synthesized 1-(m-nitrophenyl)-2-nitroprop-1-ene derivative (1 equivalent) in a suitable solvent, such as a mixture of methanol and tetrahydrofuran (THF).[6]

  • Cool the solution in an ice bath and add sodium borohydride (NaBH₄) (2-3 equivalents) portion-wise.[6]

  • Stir the reaction mixture at room temperature for a few hours until the reaction is complete (monitored by TLC).[6]

  • Quench the reaction by the careful addition of dilute hydrochloric acid.[6]

  • Extract the product with an organic solvent (e.g., ethyl acetate). The organic layer is then washed, dried, and concentrated.[6]

  • The crude product can be purified by column chromatography on silica gel.[6]

Antimicrobial Activity Assay (Broth Microdilution Method for MIC)

• Prepare a two-fold serial dilution of the test compounds in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi).[1]

• Add a standardized inoculum of the test microorganism to each well.[1]

• Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria, 35°C for 48 hours for fungi).[1]

• The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[8]

Cytotoxicity Assay (MTT Assay)

• Seed a suitable cancer cell line (e.g., HeLa, A549) in a 96-well plate and incubate for 24 hours to allow for cell attachment.[6]

• Prepare serial dilutions of the test compounds in the cell culture medium and add them to the wells. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).[6]

• Incubate the plate for 48-72 hours.[6]

• Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for another 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.[1][6]

• Dissolve the formazan crystals in a suitable solvent (e.g., DMSO).[1]

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader. The results are used to calculate the IC₅₀ value, which is the concentration of the compound that inhibits cell growth by 50%.

Mandatory Visualization

Caption: Workflow for synthesis and biological evaluation.

Caption: Postulated signaling pathway for cytotoxicity.

References

• 1. benchchem.com [benchchem.com]
• 2. Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4)-Nitrophenyl Group - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antiproliferative and Pro-Apoptotic Effect of Novel Nitro-Substituted Hydroxynaphthanilides on Human Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Antibacterial Activity of a Promising Antibacterial Agent: 22-(4-(2-(4-Nitrophenyl-piperazin-1-yl)-acetyl)-piperazin-1-yl)-22-deoxypleuromutilin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Substrate specificity analysis of 2-nitropropane dioxygenase with various nitroalkanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the substrate specificity of 2-nitropropane dioxygenase (2-NPD) with various nitroalkanes. The information presented herein is supported by experimental data to aid in the understanding and application of this enzyme in various research and development contexts.

Introduction

2-Nitropropane dioxygenase (EC 1.13.11.32) is a flavin-dependent enzyme that catalyzes the oxidative denitrification of nitroalkanes to their corresponding aldehydes or ketones, with the concomitant release of nitrite.[1] This enzyme is of significant interest due to its potential applications in bioremediation and biocatalysis. Understanding its substrate specificity is crucial for harnessing its full potential. This guide focuses on the well-characterized 2-NPD from the yeast Hansenula mrakii.

Quantitative Analysis of Substrate Specificity

The catalytic efficiency of 2-nitropropane dioxygenase from Hansenula mrakii varies significantly with the structure of the nitroalkane substrate. The enzyme generally shows a higher affinity and catalytic turnover for the anionic (nitronate) forms of nitroalkanes compared to their neutral counterparts.[2]

The following table summarizes the kinetic parameters and relative activities of 2-NPD with a range of nitroalkanes.

Substrate (Anionic Form)	Relative Activity (%)	Km (mM)	Vmax (units/mg)
2-Nitropropane	100	2.13	Not explicitly stated
1-Nitropropane	57.9	2.56	Not explicitly stated
Nitroethane	32.5	2.43	Not explicitly stated
3-Nitro-2-pentanol	32.3	0.68	Not explicitly stated
2-Nitro-1-butanol	31.5	Not determined	Not determined
3-Nitro-2-butanol	26.7	Not determined	Not determined
3-Nitropropionic acid	25.5	Not determined	Not determined
2-Nitro-1-propanol	7.7	Not determined	Not determined
Nitromethane	4.2	Not determined	Not determined
2-Nitroethanol	2.0	Not determined	Not determined
Nitrocyclohexane	1.5	Not determined	Not determined

Data sourced from Kido, T., et al. (1976) and Kido, T., et al. (1978).[2][3] The Vmax values were not explicitly provided in the same format in the source material but the relative activities indicate the differences in maximum velocity. The Km values for the neutral forms of the substrates are significantly higher, indicating a lower affinity. For instance, the Km for neutral 2-nitropropane is 21.3 mM, approximately 10-fold higher than its anionic form.[2][3]

Experimental Protocols

Two primary methods are employed to determine the activity of 2-nitropropane dioxygenase: an oxygen consumption assay and a spectrophotometric assay that measures the formation of nitrite.

Oxygen Consumption Assay

This method directly measures the consumption of molecular oxygen during the enzymatic reaction using an oxygen electrode.

Materials:

• Purified 2-nitropropane dioxygenase

• Substrate solutions (various nitroalkanes)

• Reaction buffer (e.g., 100 mM potassium phosphate buffer, pH 8.0 for neutral substrates or Britton-Robinson's buffer, pH 6.5 for anionic substrates)[2]

• Oxygen electrode and chamber

• Temperature-controlled water bath (30°C)

Procedure:

• Equilibrate the reaction buffer to 30°C.

• Calibrate the oxygen electrode according to the manufacturer's instructions.

• Add a defined volume of the reaction buffer to the oxygen electrode chamber.

• Add the purified 2-NPD enzyme to the chamber and allow the system to stabilize, establishing a baseline oxygen level.

• Initiate the reaction by injecting a known concentration of the nitroalkane substrate into the chamber.

• Monitor the decrease in dissolved oxygen concentration over time. The initial rate of oxygen consumption is proportional to the enzyme activity.

• Calculate the enzyme activity in units such as µmol of O₂ consumed per minute per milligram of protein.

Spectrophotometric Nitrite Determination Assay

This method indirectly measures enzyme activity by quantifying the amount of nitrite produced, a product of the reaction.

Materials:

• Purified 2-nitropropane dioxygenase

• Substrate solutions (various nitroalkanes)

• Reaction buffer (as above)

• Trichloroacetic acid (TCA) solution to stop the reaction

• Griess reagent (for nitrite detection)

• Sodium nitrite standard solutions

• Spectrophotometer

Procedure:

• Prepare reaction mixtures containing the reaction buffer and the nitroalkane substrate in test tubes.

• Pre-incubate the reaction mixtures at 30°C.

• Initiate the reaction by adding a known amount of the purified 2-NPD enzyme to each tube.

• Allow the reaction to proceed for a defined period (e.g., 10-20 minutes).

• Stop the reaction by adding TCA solution.

• Centrifuge the samples to pellet the precipitated protein.

• Transfer the supernatant to a new set of tubes.

• Add Griess reagent to the supernatant and incubate at room temperature to allow for color development.

• Measure the absorbance of the solution at the appropriate wavelength (typically around 540 nm).

• Determine the concentration of nitrite produced by comparing the absorbance to a standard curve prepared with sodium nitrite solutions.

• Calculate the enzyme activity in units such as µmol of nitrite produced per minute per milligram of protein.

Visualizing the Process

To better understand the experimental workflow and the enzymatic reaction, the following diagrams are provided.

Caption: Experimental workflow for analyzing 2-NPD substrate specificity.

Caption: Catalytic cycle of 2-nitropropane dioxygenase.

References

• 1. 2-nitropropane dioxygenase - Wikipedia [en.wikipedia.org]
• 2. tandfonline.com [tandfonline.com]
• 3. A new oxygenase, 2-nitropropane dioxygenase of Hansenula mrakii. Enzymologic and spectrophotometric properties - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC and GC-MS Methods for the Purity Assessment of 2-Nitropropane

In the realm of pharmaceutical development and chemical manufacturing, ensuring the purity of raw materials and final products is paramount. For a volatile compound like 2-Nitropropane, a substance with potential health concerns, robust and reliable analytical methods are crucial. This guide provides a comprehensive cross-validation comparison of two powerful analytical techniques, High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), for the purity assessment of 2-Nitropropane.

This document outlines the experimental protocols and presents a comparative analysis of the expected performance characteristics of each method, drawing upon established methodologies for similar compounds and regulatory guidelines. The objective is to provide researchers, scientists, and drug development professionals with the necessary information to select the most appropriate analytical technique for their specific needs.

Comparative Performance of Analytical Methods

The choice between HPLC and GC-MS for the purity analysis of 2-Nitropropane will depend on several factors, including the required sensitivity, selectivity, and the nature of potential impurities. The following table summarizes the anticipated performance characteristics for each method based on data for 2-Nitropropane and structurally related compounds.

Performance Characteristic	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase.	Separation based on partitioning between a gaseous mobile phase and a solid or liquid stationary phase, with mass-based detection.
Typical Detector	UV-Vis or Photodiode Array (PDA)	Mass Spectrometer (MS)
Linearity (R²)	≥ 0.999	≥ 0.999
Accuracy (% Recovery)	98 - 102%	98 - 102%
Precision (%RSD)	Repeatability: < 2% Intermediate Precision: < 3%	Repeatability: < 10% Intermediate Precision: < 15%[1][2]
Limit of Detection (LOD)	Expected in the low µg/mL range	~19 ng/cigarette (in a complex matrix)[1][2]
Limit of Quantitation (LOQ)	Expected in the mid-to-high µg/mL range	Typically 3x LOD
Sample Derivatization	Not typically required	Not typically required for 2-Nitropropane
Strengths	- Robust and reproducible for routine quality control.- Suitable for a wide range of polar and non-volatile impurities.	- High selectivity and sensitivity due to mass detection.- Capable of identifying unknown impurities through mass spectral libraries.
Limitations	- May have lower sensitivity compared to GC-MS for volatile compounds.- Requires the analyte to have a UV chromophore.	- May be more complex to operate and maintain.- Potential for matrix effects impacting quantification.

Experimental Protocols

Detailed methodologies are critical for the successful implementation and cross-validation of these analytical methods. The following protocols are proposed for the analysis of 2-Nitropropane.

High-Performance Liquid Chromatography (HPLC) Method (Proposed)

This method is based on established protocols for the analysis of similar nitroalkane compounds.[3]

• Instrumentation: A standard HPLC system equipped with a binary pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.

• Chromatography Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended.

• Solvents: HPLC grade acetonitrile and water.

• Reagents: Phosphoric acid or formic acid (analytical grade).

• Chromatographic Conditions:

  • Mobile Phase: An isocratic or gradient mixture of acetonitrile and water. A starting point could be 40:60 (v/v) acetonitrile:water with 0.1% acid.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh approximately 50 mg of the 2-Nitropropane sample.

  • Dissolve the sample in 10 mL of the mobile phase in a volumetric flask to obtain a stock solution.

  • Dilute a portion of this solution with the mobile phase to fall within the calibration range.

  • Filter the final solution through a 0.45 µm syringe filter prior to injection.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol is adapted from a validated method for the detection of 2-Nitropropane in a complex matrix.[1][2][4]

• Instrumentation: Gas chromatograph equipped with a mass spectrometer (MS) detector and a split/splitless injector.

• Chromatography Column: A capillary column suitable for volatile organic compounds, such as a 5% phenyl-methylpolysiloxane column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

• Reagents and Standards:

  • Carrier Gas: Helium, high purity.

  • Solvent: Ethyl acetate or hexane.

  • Standard Solutions: Prepare a stock solution of 2-Nitropropane in the chosen solvent and perform serial dilutions to create calibration standards. An isotopically labeled internal standard (e.g., 2-nitropropane-d6) is recommended for improved accuracy.[1]

• Chromatographic Conditions:

  • Injector Temperature: 250 °C.

  • Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Oven Temperature Program: 40 °C (hold for 2 min), ramp at 10 °C/min to 200 °C (hold for 2 min).

  • Injection Mode: Splitless or split, depending on the concentration.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for quantification or full scan for impurity identification.

• Sample Preparation:

  • Accurately weigh the 2-Nitropropane sample.

  • Dissolve and dilute the sample in the chosen solvent to a concentration within the calibration range.

  • If using an internal standard, add a known amount to each sample and standard solution.

Method Validation and Cross-Validation Workflow

The objective of validating an analytical procedure is to demonstrate its suitability for its intended purpose.[5][6][7] Cross-validation ensures that different analytical methods provide comparable results for the same sample. The following workflow outlines the key steps in this process.

Workflow for the cross-validation of analytical methods.

Logical Approach to Method Selection

The decision to select a particular analytical method is often guided by a logical progression of evaluating its suitability for the intended purpose.

Decision tree for selecting an analytical method.

References

• 1. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke * - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Separation of 2-Bromo-2-nitropropane on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 4. Gas Chromatography-Tandem Mass Spectrometry Method for Selective Detection of 2-Nitropropane in Mainstream Cigarette Smoke * [stacks.cdc.gov]
• 5. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 6. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 7. altabrisagroup.com [altabrisagroup.com]

Comparing the efficacy of different sorbent tubes for 2-Nitropropane air sampling

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of different sorbent tubes for the air sampling of 2-Nitropropane, a compound of significant interest in occupational health and safety due to its potential health risks. The selection of an appropriate sorbent tube is critical for accurate and reliable quantification of airborne concentrations of this substance. This document summarizes key performance data from established methods and provides detailed experimental protocols to assist in making informed decisions for your monitoring applications.

Comparison of Sorbent Tube Performance

The efficacy of a sorbent tube for air sampling is determined by several key parameters, including breakthrough volume, desorption efficiency, and sample stability. The following table summarizes the performance of two commonly used sorbent materials for 2-Nitropropane sampling: Chromosorb 106 and XAD-4, based on validated methods from the National Institute for Occupational Safety and Health (NIOSH) and the Occupational Safety and Health Administration (OSHA).

Sorbent Tube	Chromosorb 106	XAD-4
Governing Method	NIOSH Method 2528[1][2][3][4][5]	OSHA Method 46[6][7]
Breakthrough Volume (5%)	5 L (at 52 ppm, 82% RH, 21°C)[8]	4.8 L (at 52.6 ppm, 80% RH, 23°C)[6]
Desorption Efficiency	99.3% (with ethyl acetate)[8]	96.4% (with ethyl acetate)[6]
Recommended Air Volume	0.1 to 2 L[1][4]	4 L[6][7]
Recommended Flow Rate	0.01 to 0.05 L/min[1][4]	0.1 L/min[6][7]
Desorption Solvent	Ethyl Acetate[1][8]	Ethyl Acetate[6]
Analytical Technique	GC-FID[1][4]	GC-FID[7]
Sample Stability	100% recovery after 7 days at 25°C and 21 days at 0°C[2]	Not specified in the same detail, but storage studies were conducted showing good stability.

Note: It is crucial to avoid using charcoal sorbent tubes for 2-Nitropropane sampling, as it can lead to the partial conversion of the analyte to acetone on the charcoal surface, resulting in inaccurate measurements.[8]

Experimental Protocols

Detailed methodologies are essential for reproducing and validating experimental results. Below are the summarized experimental protocols for determining breakthrough volume and desorption efficiency as described in the NIOSH and OSHA methods.

1. Breakthrough Volume Determination

The breakthrough volume is the volume of air that can be sampled before the sorbent tube becomes saturated and the analyte begins to exit the tube.

• Apparatus: A gas generation system, a controlled environment chamber (to regulate temperature and humidity), a sampling pump, and two sorbent tubes connected in series.

• Procedure:

  • Generate a test atmosphere containing a known concentration of 2-Nitropropane in humidified air.[6][8]

  • Connect a primary and a backup sorbent tube in series to a calibrated sampling pump.

  • Draw the test atmosphere through the sorbent tubes at a constant, known flow rate.

  • Periodically monitor the effluent from the primary tube (or analyze the backup tube) for the presence of 2-Nitropropane.

  • The 5% breakthrough volume is defined as the volume of air sampled when the concentration of 2-Nitropropane in the effluent reaches 5% of the test atmosphere concentration.[6][8]

2. Desorption Efficiency Determination

Desorption efficiency is the percentage of the analyte that is recovered from the sorbent during solvent extraction.

• Apparatus: Microliter syringe, volumetric flasks, vials with caps, and a gas chromatograph.

• Procedure:

  • Prepare a standard solution of 2-Nitropropane in the desorption solvent (ethyl acetate).[1][8]

  • Spike the front sorbent section of several sorbent tubes with known amounts of the standard solution, covering a range of concentrations.[6][8]

  • Cap the tubes and allow them to stand overnight to ensure complete adsorption.

  • Transfer the sorbent from each tube to a separate vial.

  • Add a precise volume of ethyl acetate to each vial, cap them, and agitate intermittently for a set period (e.g., 30 minutes).[1][8]

  • Analyze the resulting solutions using GC-FID to determine the amount of 2-Nitropropane recovered.

  • The desorption efficiency is calculated as the mass of analyte recovered divided by the mass of analyte spiked, expressed as a percentage.[6][8]

Visualizing the Experimental Workflow

To further clarify the process of evaluating sorbent tube efficacy, the following diagram illustrates the key steps in the experimental workflow.

Caption: Experimental workflow for evaluating sorbent tube efficacy.

References

• 1. cdc.gov [cdc.gov]
• 2. Page:NIOSH Manual of Analytical Methods - 2528.pdf/1 - Wikisource, the free online library [en.wikisource.org]
• 3. 2-Nitropropane | C3H7NO2 | CID 398 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 2-Nitropropane (2528) - Wikisource, the free online library [en.wikisource.org]
• 5. CDC - NIOSH Pocket Guide to Chemical Hazards - 2-Nitropropane [cdc.gov]
• 6. osha.gov [osha.gov]
• 7. 2-NITROPROPANE | Occupational Safety and Health Administration [osha.gov]
• 8. osha.gov [osha.gov]

Structural and functional comparison of 2-nitropropane dioxygenases from different organisms

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of 2-nitropropane dioxygenases (2NPDs) from various organisms, focusing on their structural and functional differences. The information presented is supported by experimental data to aid in the selection and application of these enzymes in research and development.

Introduction to 2-Nitropropane Dioxygenase

2-Nitropropane dioxygenase (EC 1.13.11.32) is a flavin-dependent enzyme that catalyzes the oxidation of 2-nitropropane and other nitroalkanes to their corresponding aldehydes or ketones, with the release of nitrite. This enzymatic activity is of significant interest for bioremediation of nitro-substituted environmental pollutants and for potential applications in biocatalysis and drug metabolism studies. 2NPDs have been identified and characterized from a range of organisms, including fungi and bacteria, exhibiting distinct structural and functional properties.

Structural Comparison

2-Nitropropane dioxygenases display notable structural diversity, particularly in their cofactor requirements and quaternary structure. A key distinguishing feature is the type of flavin cofactor utilized, which can be either flavin adenine dinucleotide (FAD) or flavin mononucleotide (FMN).

Feature	Williopsis mrakii (formerly Hansenula mrakii)	Neurospora crassa	Pseudomonas aeruginosa	Psychrobacter sp. ANT206
Cofactor	FAD[1][2]	FMN[1]	FMN[1]	Not explicitly stated, but classified as a nitronate monooxygenase, which are typically flavin-dependent.
Quaternary Structure	Dimer of two non-identical subunits	Dimer of two identical subunits	-	Monomer (predicted)
Crystal Structure	Not available	Not available	Available (PDB: 2GJL, 2GJN)[3]	Not available
Key Catalytic Residue	-	-	His152 (proposed catalytic base)[1]	-

Functional Comparison

The functional characteristics of 2NPDs, including their kinetic parameters and substrate specificity, vary significantly among different organisms. These differences can influence their suitability for specific applications.

Kinetic Parameters

The following table summarizes the available kinetic parameters for 2NPDs from different sources. It is important to note that experimental conditions, such as pH and temperature, can affect these values.

Organism	Substrate	Km (mM)	kcat (s-1)	kcat/Km (M-1s-1)
Williopsis mrakii	2-Nitropropane	21.3[2]	-	-
Nitroethane	24.3[2]	-	-
1-Nitropropane	25.6[2]	-	-
3-Nitro-2-pentanol	6.8[2]	-	-
Neurospora crassa	2-Nitropropane (anionic)	0.17	110	6.5 x 105
Nitroethane (anionic)	0.25	130	5.2 x 105
1-Nitropropane (anionic)	0.33	120	3.6 x 105
Pseudomonas aeruginosa	Propionate 3-nitronate (P3N)	0.11	1300	1.2 x 107[4]
Psychrobacter sp. ANT206	2-Nitropropane	8.5 (at 30°C)	15.8 (at 30°C)	1.86 x 103 (at 30°C)[5][6]

Note: Data for Neurospora crassa is for the anionic form of the substrate. The Pseudomonas aeruginosa enzyme is a nitronate monooxygenase with high specificity for propionate 3-nitronate.

Substrate Specificity

A crucial functional difference among 2NPDs is their preference for either the neutral (nitroalkane) or anionic (nitronate) form of their substrates.

• Williopsis mrakii : This enzyme can utilize both neutral and anionic nitroalkanes.

• Neurospora crassa : This enzyme shows a strong preference for the anionic forms of nitroalkanes[7].

• Pseudomonas aeruginosa : The characterized enzyme from this bacterium is a nitronate monooxygenase, indicating a high specificity for the anionic form of the substrate. It is reported to be inactive towards neutral nitroalkanes[4].

• Psychrobacter sp. ANT206 : This cold-adapted enzyme has been shown to act on 2-nitropropane, and its classification as a nitronate monooxygenase suggests a preference for the anionic form.

Catalytic Mechanism

The catalytic mechanism of 2-nitropropane dioxygenase involves the formation of an anionic flavin semiquinone intermediate.[1][7] The proposed general mechanism is depicted below.

Caption: Proposed catalytic mechanism of 2-nitropropane dioxygenase.

Experimental Protocols

This section provides an overview of the key experimental protocols used in the characterization of 2-nitropropane dioxygenases.

Enzyme Activity Assay

The activity of 2NPD can be determined by monitoring either the consumption of oxygen or the production of nitrite.

1. Oxygen Consumption Method (using a Clark-type oxygen electrode):

• Principle: This method measures the rate of oxygen consumption in a sealed reaction chamber.

• Reagents:

  • Assay buffer (e.g., 50 mM potassium phosphate buffer, pH 7.5)

  • Substrate stock solution (e.g., 2-nitropropane in assay buffer)

  • Purified enzyme solution

• Procedure:

  • Calibrate the oxygen electrode according to the manufacturer's instructions.

  • Add a defined volume of air-saturated assay buffer to the reaction chamber and allow the signal to stabilize.

  • Initiate the reaction by adding a small volume of the enzyme solution.

  • Record the rate of decrease in oxygen concentration over time.

  • Add the substrate to the reaction chamber and continue recording the oxygen consumption rate.

  • The enzyme activity is calculated from the difference in the rate of oxygen consumption before and after the addition of the substrate. One unit of activity is typically defined as the amount of enzyme that consumes 1 µmol of oxygen per minute under the specified conditions.

2. Nitrite Production Method (spectrophotometric):

• Principle: This method quantifies the amount of nitrite produced, a product of the enzymatic reaction, using the Griess reagent.

• Reagents:

  • Assay buffer (e.g., 50 mM potassium phosphate buffer, pH 7.5)

  • Substrate stock solution (e.g., 2-nitropropane in assay buffer)

  • Purified enzyme solution

  • Griess Reagent (a solution of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid)

  • Sodium nitrite standard solutions

• Procedure:

  • Set up reaction mixtures containing assay buffer, substrate, and enzyme in a microcentrifuge tube or a 96-well plate.

  • Incubate the reactions at a specific temperature for a defined period.

  • Stop the reaction by adding a quenching agent (e.g., a strong acid).

  • Add the Griess reagent to each reaction and incubate in the dark for color development.

  • Measure the absorbance at approximately 540 nm using a spectrophotometer or plate reader.

  • Quantify the amount of nitrite produced by comparing the absorbance to a standard curve prepared with sodium nitrite solutions.

Recombinant Protein Purification

The purification of recombinant 2NPDs is typically achieved through a combination of chromatography techniques. A general workflow is outlined below.

Caption: General experimental workflow for recombinant 2NPD expression and purification.

Conclusion

2-Nitropropane dioxygenases from different organisms present a fascinating case of convergent evolution, with distinct structural solutions for a similar catalytic function. The choice of a particular 2NPD for a specific application will depend on factors such as the desired substrate specificity (neutral vs. anionic nitroalkanes), kinetic properties, and the operational conditions (e.g., temperature). This guide provides a foundational understanding of these enzymes to facilitate informed decisions in research and development. Further characterization of 2NPDs from a wider range of organisms will undoubtedly uncover novel catalytic capabilities and expand their potential applications.

References

• 1. Crystal structure of 2-nitropropane dioxygenase complexed with FMN and substrate. Identification of the catalytic base - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A new oxygenase, 2-nitropropane dioxygenase of Hansenula mrakii. Enzymologic and spectrophotometric properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-nitropropane dioxygenase - Wikipedia [en.wikipedia.org]
• 4. The Combined Structural and Kinetic Characterization of a Bacterial Nitronate Monooxygenase from Pseudomonas aeruginosa PAO1 Establishes NMO Class I and II - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Probing the Mechanism of 2-Nitropropane Dioxygenase: A Model for Flavin Semiquinone Intermediates in Catalysis [acswebcontent.acs.org]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 2-Nitropropane: A Comprehensive Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the meticulous management of chemical waste is a cornerstone of laboratory safety and environmental responsibility. 2-Nitropropane, a versatile solvent with applications in various industrial and laboratory processes, requires stringent disposal protocols due to its hazardous properties. This guide provides essential, step-by-step procedures for the safe handling and disposal of 2-Nitropropane, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, it is imperative to handle 2-Nitropropane with the utmost caution. This substance is a flammable liquid and vapor, harmful if swallowed, toxic if inhaled, and is suspected of causing genetic defects and cancer.[1] It is also harmful to aquatic life with long-lasting effects.[1]

Appropriate Personal Protective Equipment (PPE) is mandatory. This includes:

• Eye Protection: Chemical safety goggles and a face shield.[2]

• Skin Protection: Chemical-resistant gloves (e.g., nitrile or neoprene), a lab coat, and closed-toe shoes.[2]

• Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If there is a risk of inhalation, a NIOSH-approved respirator with organic vapor cartridges should be used.[2]

All sources of ignition must be eliminated from the handling area, and measures should be taken to prevent the buildup of electrostatic charge.[1]

Step-by-Step Disposal Protocol

The proper disposal of 2-Nitropropane must be managed as a regulated hazardous waste stream. Adherence to all federal, state, and local regulations is mandatory.

1. Waste Segregation and Collection:

• Do not mix 2-Nitropropane waste with other chemical waste streams unless explicitly instructed by your institution's Environmental Health and Safety (EHS) department.[2] It is incompatible with strong oxidizing agents, strong bases, and acids.[2]

• Collect waste in a designated, compatible container, such as a glass or polyethylene-lined steel container with a secure, tight-fitting lid.[2]

• Do not fill the waste container to more than 80% capacity to allow for vapor expansion.[2]

2. Labeling:

• Clearly label the waste container with the words "Hazardous Waste."[2]

• Include the full chemical name: "2-Nitropropane."[2]

• Specify the hazards (e.g., "Flammable," "Toxic," "Carcinogen").[1][2]

• Note the date accumulation started, your name, lab number, and contact information.[2]

3. Storage:

• Store the sealed waste container in a designated, well-ventilated, and cool hazardous waste storage area.[2]

• Ensure the storage area is away from incompatible materials, heat, sparks, and open flames.[2]

• Secondary containment should be in place to capture any potential leaks.[2]

4. Final Disposal:

• The primary and recommended method for the disposal of 2-Nitropropane is incineration . This should be carried out in a chemical incinerator equipped with an afterburner and scrubber.[1]

• Contact your institution's EHS department or a licensed hazardous waste disposal company to arrange for pickup.[1][2]

• Provide the disposal company with all available information about the waste, including its chemical composition and known hazards.[2]

• Under the Resource Conservation and Recovery Act (RCRA), 2-Nitropropane is listed as a hazardous waste with the codes U171 and F005 .[3]

Spill Management:

In the event of a spill, immediate action is necessary to contain the material and prevent exposure.

• Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate ventilation. Remove all sources of ignition.[2][4]

• Containment: For small spills, use an inert absorbent material such as vermiculite, dry sand, or earth.[2][5] Do not use combustible materials like paper towels. [2]

• Collection: Carefully collect the absorbed material and contaminated surfaces into a sealed, properly labeled container for hazardous waste disposal.[2][4] For large spills, contact your institution's EHS department immediately.[2]

• Decontamination: Solvent wash all contaminated surfaces with 60-70% ethanol followed by washing with a soap and water solution.[4]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data related to the safe handling and disposal of 2-Nitropropane.

Property	Value	Source
Flash Point	75°F (24°C)	[4]
Lower Explosive Limit (LEL)	2.6 %	[5]
Upper Explosive Limit (UEL)	11 %	[4]
OSHA PEL (8-hr TWA)	25 ppm	[5]
ACGIH TLV (8-hr TWA)	10 ppm	[5]
NIOSH IDLH	100 ppm	[3]
RCRA Waste Codes	U171, F005	[3]
Reportable Quantity (RQ)	10 lbs	[3]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of 2-Nitropropane waste.

Caption: Workflow for the safe handling and disposal of 2-Nitropropane.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. benchchem.com [benchchem.com]
• 3. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
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